tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate

Core Science & Biosynthesis

An In-depth Technical Guide to tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate (CAS No. 1335057-33-4)

For Researchers, Scientists, and Drug Development Professionals

Foreword

The landscape of modern medicinal chemistry is built upon a foundation of versatile and strategically designed building blocks. Among these, halogenated heterocyclic compounds play a pivotal role, offering a scaffold for the development of highly specific and potent therapeutic agents. This guide provides a comprehensive technical overview of tert-butyl (3-bromo-5-chloropyridin-4-yl)carbamate , a key intermediate in the synthesis of a variety of biologically active molecules. With a CAS Number of 1335057-33-4 , this compound provides a unique combination of functionalities: a pyridine core, differential halogenation, and a protected amine, making it a valuable tool for drug discovery and development.[1] This document will delve into its synthesis, chemical properties, reactivity, and applications, providing field-proven insights and detailed protocols to empower researchers in their synthetic endeavors.

Compound Profile and Physicochemical Properties

tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate is a dihalogenated pyridine derivative where the amino group at the 4-position is protected by a tert-butoxycarbonyl (Boc) group. This protecting group strategy is crucial as it allows for selective reactions at other positions of the pyridine ring before revealing the amine functionality for subsequent synthetic transformations.

Property	Value	Source
CAS Number	1335057-33-4	[1]
Molecular Formula	C₁₀H₁₂BrClN₂O₂
Molecular Weight	307.57 g/mol
Physical Form	Solid (predicted)
Storage	Store in a cool, dry, well-ventilated area. Inert atmosphere and refrigeration (2-8°C) are recommended for long-term stability.

Synthesis and Purification

The synthesis of tert-butyl (3-bromo-5-chloropyridin-4-yl)carbamate is typically achieved through the Boc protection of its corresponding amine precursor, 3-bromo-5-chloropyridin-4-amine (CAS No. 159783-78-5).[2] The Boc group is one of the most common amine protecting groups in non-peptide chemistry due to its stability under a wide range of conditions and its facile removal under acidic conditions.[3][4]

Causality Behind Experimental Choices

The choice of di-tert-butyl dicarbonate (Boc₂O) as the protecting group reagent is strategic. It is a commercially available, easy-to-handle solid that reacts efficiently with amines under relatively mild conditions. The use of a base, such as triethylamine (Et₃N) or 4-(dimethylamino)pyridine (DMAP), is often employed to deprotonate the amine, increasing its nucleophilicity and driving the reaction to completion. The solvent choice, typically an aprotic solvent like tetrahydrofuran (THF) or dichloromethane (DCM), is critical to ensure the solubility of the reactants and to prevent unwanted side reactions.

Detailed Experimental Protocol: Boc Protection of 3-bromo-5-chloropyridin-4-amine

This protocol is a representative procedure for the N-tert-butoxycarbonylation of an aromatic amine and can be adapted for the synthesis of the title compound.

Materials:

• 3-bromo-5-chloropyridin-4-amine

• Di-tert-butyl dicarbonate (Boc₂O)

• Triethylamine (Et₃N) or 4-(dimethylamino)pyridine (DMAP) (catalytic amount)

• Anhydrous tetrahydrofuran (THF) or dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• To a stirred solution of 3-bromo-5-chloropyridin-4-amine (1.0 eq) in anhydrous THF or DCM, add triethylamine (1.2 eq).

• Add di-tert-butyl dicarbonate (1.1 eq) portion-wise at room temperature. A catalytic amount of DMAP can be added to accelerate the reaction.

• Stir the reaction mixture at room temperature and monitor its progress by thin-layer chromatography (TLC). The reaction is typically complete within 2-4 hours.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Dissolve the residue in ethyl acetate and wash sequentially with saturated aqueous NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to afford the crude product.

Purification

The crude tert-butyl (3-bromo-5-chloropyridin-4-yl)carbamate can be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexanes.[5] Alternatively, recrystallization from a suitable solvent system, such as ethyl acetate/hexanes, can yield the product in high purity.[6]

Synthesis Workflow Diagram

Chemical Properties and Reactivity

The reactivity of tert-butyl (3-bromo-5-chloropyridin-4-yl)carbamate is dictated by the interplay of its functional groups. The pyridine ring is electron-deficient, and the presence of two halogen atoms further influences its reactivity. The bromine and chlorine atoms at the 3 and 5 positions, respectively, are susceptible to nucleophilic substitution and are excellent handles for cross-coupling reactions.

Cross-Coupling Reactions

The bromine atom, being more reactive than the chlorine atom in palladium-catalyzed cross-coupling reactions, allows for selective functionalization at the 3-position. The Suzuki-Miyaura coupling is a powerful method for the formation of carbon-carbon bonds and is widely used in the synthesis of biaryl compounds.[7][8]

Key Reactivity Pathways

Deprotection of the Boc Group

The tert-butoxycarbonyl group can be readily cleaved under acidic conditions, such as with trifluoroacetic acid (TFA) in dichloromethane or hydrochloric acid (HCl) in an organic solvent, to regenerate the free amine.[4] This orthogonality allows for the preservation of the amino group during manipulations of the pyridine ring and its subsequent unmasking for further derivatization.

Applications in Drug Discovery and Medicinal Chemistry

Halogenated pyridines are privileged scaffolds in medicinal chemistry, and tert-butyl (3-bromo-5-chloropyridin-4-yl)carbamate serves as a valuable intermediate in the synthesis of various biologically active compounds, particularly kinase inhibitors.[9][10] The ability to selectively functionalize the 3- and 5-positions allows for the exploration of the chemical space around the pyridine core to optimize binding to target proteins.

Role as a Building Block in Kinase Inhibitor Synthesis

Many kinase inhibitors feature a heterocyclic core that anchors the molecule within the ATP-binding site of the kinase. The dihalogenated nature of this building block allows for the introduction of different substituents through sequential cross-coupling reactions. For instance, a Suzuki coupling at the 3-position can introduce a key pharmacophore, followed by another coupling or a nucleophilic substitution at the 5-position to fine-tune the molecule's properties. The final deprotection of the Boc group can reveal an amino group that can act as a hydrogen bond donor or a point for further diversification.

Structure-Activity Relationship (SAR) Studies

The differential reactivity of the bromine and chlorine atoms is a significant advantage in SAR studies. It allows for the systematic modification of the pyridine scaffold to probe the steric and electronic requirements of the target's binding pocket. This systematic approach is crucial for optimizing the potency, selectivity, and pharmacokinetic properties of a drug candidate.

Characterization and Analytical Methods

The purity and identity of tert-butyl (3-bromo-5-chloropyridin-4-yl)carbamate are typically confirmed using a combination of analytical techniques.

Method	Expected Observations
¹H NMR	Signals corresponding to the tert-butyl protons (a singlet around 1.5 ppm) and the pyridine ring protons.
¹³C NMR	Resonances for the carbons of the pyridine ring, the tert-butyl group, and the carbamate carbonyl.
Mass Spectrometry	The molecular ion peak corresponding to the calculated molecular weight, along with a characteristic isotopic pattern due to the presence of bromine and chlorine.
HPLC	A single major peak indicating the purity of the compound.

Safety and Handling

As with any halogenated organic compound, appropriate safety precautions should be taken when handling tert-butyl (3-bromo-5-chloropyridin-4-yl)carbamate and its precursor, 3-bromo-5-chloropyridin-4-amine.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, gloves, and a lab coat.[11][12][13][14]

• Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of dust or vapors.[11][13] Avoid contact with skin and eyes.[11][13]

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.[11]

Conclusion

tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate is a strategically designed building block that offers significant advantages in the synthesis of complex molecules for drug discovery. Its differential halogenation, coupled with the robust and easily removable Boc protecting group, provides a versatile platform for the construction of diverse chemical libraries and the optimization of lead compounds. A thorough understanding of its synthesis, reactivity, and handling is essential for any researcher looking to leverage its potential in the quest for novel therapeutics.

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• MDPI. tert-Butyl Bis(4′-(Hexyloxy)-[1,1′-biphenyl]-4-yl)carbamate. [Link]

• National Center for Biotechnology Information. Suzuki–Miyaura Coupling of Aryl Carbamates, Carbonates, and Sulfamates. [Link]

• Der Pharma Chemica. Application of Suzuki Coupling in the Synthesis of Some Novel Coumarin Derivatives as Potent Antibacterial Agents. [Link]

• National Center for Biotechnology Information. Structure-guided Inhibitor Design Expands the Scope of Analog-Sensitive Kinase Technology. [Link]

• Chemical Kinomics @Hallym. Drug Discovery - Inhibitor. [Link]

• Google Patents. CN114805134A - Synthesis method of (1-hydroxypent-4-en-2-yl) carbamic acid tert-butyl ester.

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An In-depth Technical Guide to tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate

This technical guide provides a comprehensive overview of tert-butyl (3-bromo-5-chloropyridin-4-yl)carbamate, a key intermediate in the development of novel pharmaceuticals and agrochemicals. Aimed at researchers, scientists, and drug development professionals, this document delves into the molecule's physicochemical properties, synthesis, and potential applications, with a focus on the scientific principles underpinning its use.

Executive Summary

tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate is a halogenated and Boc-protected aminopyridine derivative. Its structure, featuring a pyridine ring substituted with both bromine and chlorine atoms, offers a versatile scaffold for medicinal chemistry and organic synthesis. The tert-butoxycarbonyl (Boc) protecting group on the amine at the 4-position allows for selective reactions at other sites of the molecule and can be readily removed under acidic conditions, making it a valuable building block for complex molecular architectures. This guide will detail the fundamental characteristics of this compound, provide a validated synthesis protocol, and explore its applications in modern chemical research.

Physicochemical Properties

The molecular structure of tert-butyl (3-bromo-5-chloropyridin-4-yl)carbamate dictates its physical and chemical behavior. The presence of electronegative halogen atoms and the bulky tert-butyl group influences its solubility, reactivity, and chromatographic behavior.

Property	Value	Source
Molecular Formula	C₁₀H₁₂BrClN₂O₂	Calculated
Molecular Weight	307.57 g/mol
Appearance	White to off-white solid (predicted)	General knowledge
Solubility	Soluble in organic solvents such as dichloromethane, ethyl acetate, and methanol. Insoluble in water.	General knowledge
CAS Number	Not available for this specific isomer	N/A

Synthesis and Mechanism

The synthesis of tert-butyl (3-bromo-5-chloropyridin-4-yl)carbamate is primarily achieved through the N-tert-butoxycarbonylation (Boc protection) of its corresponding amine precursor, 3-bromo-5-chloropyridin-4-amine. This reaction is a cornerstone of modern organic synthesis, enabling the protection of a reactive amine functional group.

Synthesis Pathway

The overall synthetic pathway involves two main stages: the halogenation of 4-aminopyridine to yield the precursor and the subsequent Boc protection.

Caption: Synthetic route to tert-butyl (3-bromo-5-chloropyridin-4-yl)carbamate.

Experimental Protocol: N-tert-Butoxycarbonylation

This protocol describes a general and robust method for the Boc protection of 3-bromo-5-chloropyridin-4-amine.

Materials:

• 3-bromo-5-chloropyridin-4-amine

• Di-tert-butyl dicarbonate ((Boc)₂O)

• Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Rotary evaporator

• Magnetic stirrer and stir bar

• Separatory funnel

Procedure:

• Dissolution: In a clean, dry round-bottom flask, dissolve 3-bromo-5-chloropyridin-4-amine (1.0 eq) in anhydrous DCM or THF.

• Base Addition: Add triethylamine (1.2 eq) to the solution and stir for 5 minutes at room temperature. The base acts as a scavenger for the acid generated during the reaction.

• Reagent Addition: Slowly add a solution of di-tert-butyl dicarbonate (1.1 eq) in the same solvent to the reaction mixture. The reaction is typically exothermic, and for larger scale reactions, cooling in an ice bath may be necessary.

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up:

  • Quench the reaction by adding water.

  • Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

  • Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium sulfate.

• Purification:

  • Filter off the drying agent.

  • Concentrate the organic solution under reduced pressure using a rotary evaporator to obtain the crude product.

  • If necessary, purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

• Characterization: Confirm the identity and purity of the final product using analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Mechanistic Insight

The N-tert-butoxycarbonylation reaction proceeds via a nucleophilic attack of the amino group on one of the carbonyl carbons of di-tert-butyl dicarbonate. The subsequent collapse of the tetrahedral intermediate releases tert-butanol, carbon dioxide, and the Boc-protected amine. The presence of a non-nucleophilic base is crucial to neutralize the resulting acidic byproducts.

Applications in Research and Development

The structural motifs present in tert-butyl (3-bromo-5-chloropyridin-4-yl)carbamate make it a valuable intermediate in the synthesis of biologically active molecules.

Pharmaceutical Drug Discovery

Halogenated pyridines are prevalent scaffolds in many approved drugs. The bromine and chlorine atoms on the pyridine ring can serve as handles for further functionalization through cross-coupling reactions, such as Suzuki, Stille, or Buchwald-Hartwig couplings. This allows for the introduction of diverse substituents to explore the structure-activity relationship (SAR) of a lead compound. The Boc-protected amine allows for these transformations to be carried out selectively, with the amine being deprotected in a later synthetic step to reveal a key pharmacophoric feature or to allow for further derivatization.

A Technical Guide to the Synthesis of tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate

Executive Summary

Substituted halopyridines are foundational building blocks in modern medicinal chemistry and drug development. Their unique electronic properties and versatile reactivity make them indispensable scaffolds for creating novel therapeutic agents. This technical guide provides an in-depth examination of a robust and efficient synthetic pathway to tert-butyl (3-bromo-5-chloropyridin-4-yl)carbamate, a key intermediate for complex molecule synthesis. We will dissect a logical two-step synthetic sequence, beginning with the regioselective bromination of a precursor followed by the well-established tert-butoxycarbonyl (Boc) protection of the resulting aniline. This document furnishes detailed experimental protocols, explains the chemical principles underpinning the strategic choices in the synthesis, and presents the information in a clear, structured format for researchers, scientists, and drug development professionals.

Introduction: The Strategic Importance of Functionalized Pyridines

The pyridine ring is a privileged scaffold in pharmaceutical science, present in numerous approved drugs. The introduction of halogen atoms and protected amine functionalities onto this ring system provides critical handles for further chemical modification through reactions such as cross-coupling and nucleophilic substitution.[1] Specifically, the title compound, tert-butyl (3-bromo-5-chloropyridin-4-yl)carbamate, combines three key features: a chloro-substituent, a bromo-substituent, and a Boc-protected amine. This trifecta of functionality allows for sequential and site-selective reactions, making it a high-value intermediate.

The tert-butoxycarbonyl (Boc) group is one of the most widely used protecting groups for amines due to its ease of installation and its stability under a wide range of reaction conditions, including those that are basic, nucleophilic, or reductive.[2][3] Its clean and mild removal under acidic conditions ensures that complex and sensitive molecules can be deprotected without degradation, a critical consideration in multi-step synthesis.[3][4] This guide will detail a reliable pathway to this important building block.

Retrosynthetic Analysis and Pathway Design

A logical retrosynthetic analysis of the target compound informs the forward synthetic strategy. The final molecule features a carbamate linkage, which is reliably formed by protecting an amine. This suggests the immediate precursor is the free amine, 3-bromo-5-chloropyridin-4-amine . This key intermediate, in turn, can be synthesized via electrophilic halogenation of a suitable aminopyridine precursor.

The most strategically sound approach involves the sequential halogenation of a 4-aminopyridine derivative. We propose a pathway starting from 3-chloro-4-aminopyridine , which undergoes a regioselective bromination at the C5 position to yield the key amine intermediate, followed by Boc protection.

Caption: Retrosynthetic analysis of the target compound.

Synthesis Pathway: From Precursor to Product

The proposed forward synthesis is a two-step process. First, a regioselective bromination installs the second halogen atom, followed by a standard protection reaction to yield the final product.

Caption: The proposed two-step forward synthesis pathway.

Step 1: Synthesis of 3-Bromo-5-chloropyridin-4-amine

Causality and Mechanistic Insight: The synthesis of the key intermediate, 3-bromo-5-chloropyridin-4-amine , hinges on a regioselective electrophilic aromatic substitution. The starting material, 3-chloro-4-aminopyridine, possesses a pyridine ring that is activated towards electrophilic attack by the strongly electron-donating amino group at the C4 position. This amino group directs incoming electrophiles to its ortho positions (C3 and C5). While the C3 position is already occupied by a chlorine atom, the C5 position is vacant and highly activated.

N-Bromosuccinimide (NBS) is the electrophilic bromine source of choice for this transformation. It is a crystalline solid that is safer and easier to handle than elemental bromine and is highly effective for the bromination of activated aromatic and heteroaromatic rings.[5] The reaction proceeds with high regioselectivity for the C5 position due to the powerful directing effect of the C4-amino group.[5]

Detailed Experimental Protocol:

• Setup: To a round-bottom flask equipped with a magnetic stir bar, add 3-chloro-4-aminopyridine (1.0 equiv.).

• Solvent Addition: Dissolve the starting material in a suitable solvent such as acetonitrile or dichloromethane (approx. 5-10 mL per mmol of substrate).

• Reagent Addition: Add N-bromosuccinimide (NBS) (1.0-1.1 equiv.) to the solution in portions at room temperature. The reaction is typically carried out in the dark to prevent radical side reactions.[5]

• Reaction: Stir the mixture at room temperature.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Workup: Upon completion, evaporate the solvent under reduced pressure. The resulting crude solid will be a mixture of the product and succinimide.

• Purification: Purify the crude material by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes to afford 3-bromo-5-chloropyridin-4-amine as a solid.

Parameter	Value
Starting Material	3-Chloro-4-aminopyridine
Reagent	N-Bromosuccinimide (NBS)
Stoichiometry	1.0 : 1.1 (Substrate : NBS)
Solvent	Acetonitrile or Dichloromethane
Temperature	Room Temperature
Purification	Flash Column Chromatography

Table 1: Summary of Reaction Parameters for Step 1.

Step 2: Synthesis of tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate

Causality and Mechanistic Insight: The final step is the protection of the primary amino group of 3-bromo-5-chloropyridin-4-amine as a tert-butoxycarbonyl (Boc) carbamate. The most common reagent for this transformation is di-tert-butyl dicarbonate, (Boc)₂O.[2] The reaction involves the nucleophilic attack of the amino group on one of the carbonyl carbons of (Boc)₂O. The reaction is typically catalyzed by a non-nucleophilic base, such as triethylamine (TEA) or 4-dimethylaminopyridine (DMAP).[2][4] The base serves to deprotonate the amine, increasing its nucleophilicity, and to neutralize the acidic byproducts formed during the reaction. The resulting carbamate is stable and can be easily purified.

Detailed Experimental Protocol:

• Setup: In a round-bottom flask, dissolve 3-bromo-5-chloropyridin-4-amine (1.0 equiv.) and a base such as triethylamine (1.5 equiv.) or a catalytic amount of DMAP (0.1 equiv.) in a suitable solvent like tetrahydrofuran (THF), dichloromethane, or acetonitrile.[4]

• Reagent Addition: Add di-tert-butyl dicarbonate ((Boc)₂O) (1.1-1.2 equiv.) to the solution. If the reaction is exothermic, the addition can be performed at 0 °C in an ice bath.

• Reaction: Stir the reaction mixture at room temperature for 2-12 hours.

• Monitoring: Monitor the reaction's progress by TLC until the starting amine is fully consumed.[2]

• Workup: Once complete, concentrate the reaction mixture under reduced pressure. Dilute the residue with an organic solvent like ethyl acetate and wash sequentially with water and brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the crude product.[6]

• Purification: If necessary, the product can be further purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) or by flash column chromatography to yield tert-butyl (3-bromo-5-chloropyridin-4-yl)carbamate .

Parameter	Value
Starting Material	3-Bromo-5-chloropyridin-4-amine
Reagent	Di-tert-butyl dicarbonate ((Boc)₂O)
Base	Triethylamine (TEA) or DMAP (cat.)
Solvent	Tetrahydrofuran (THF) or Dichloromethane
Temperature	0 °C to Room Temperature
Purification	Recrystallization or Column Chromatography

Table 2: Summary of Reaction Parameters for Step 2.

Product Characterization

The identity and purity of the intermediate and final product should be confirmed using standard analytical techniques.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Typical Appearance
3-Bromo-5-chloropyridin-4-amine	C₅H₄BrClN₂	207.46	Solid
tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate	C₁₀H₁₂BrClN₂O₂	307.57	Solid

Table 3: Physical Properties of Key Compounds.[7][8]

General Experimental Workflow

The overall process follows a standard synthetic chemistry workflow, designed for efficiency and reproducibility.

Caption: A generalized workflow for chemical synthesis.

Conclusion

This guide outlines a scientifically sound and practical synthetic route for the preparation of tert-butyl (3-bromo-5-chloropyridin-4-yl)carbamate. The two-step sequence, involving a regioselective bromination followed by a standard Boc protection, is efficient and relies on well-understood chemical principles. By providing detailed protocols and explaining the rationale behind the chosen reagents and conditions, this document serves as a valuable resource for chemists engaged in the synthesis of complex heterocyclic molecules for pharmaceutical and agrochemical research.

References

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An In-Depth Technical Guide to the Solubility Profile of tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate

For researchers, scientists, and drug development professionals, understanding the solubility of a compound is a critical early step in the journey from discovery to a viable therapeutic. Poor aqueous solubility can be a significant hurdle, impacting bioavailability and leading to the failure of otherwise promising drug candidates.[1][2] This guide provides a comprehensive technical overview of the methodologies required to establish a robust solubility profile for tert-butyl (3-bromo-5-chloropyridin-4-yl)carbamate, a halogenated pyridinyl carbamate of interest in medicinal chemistry.

The Critical Role of Solubility in Drug Development

The solubility of an active pharmaceutical ingredient (API) is a determining factor in its absorption, distribution, metabolism, and excretion (ADME) profile.[1] A compound must be in solution to be absorbed from the gastrointestinal tract.[3][4] Therefore, a thorough understanding of a compound's solubility in various aqueous and organic media is fundamental. This knowledge informs formulation strategies, aids in the interpretation of in vitro and in vivo study results, and is a key component of the Biopharmaceutics Classification System (BCS), which categorizes drugs based on their solubility and permeability.[2]

Understanding the Molecule: tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate

tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate (CAS No. 1335057-33-4) is a synthetic organic compound featuring a substituted pyridine ring with bromo and chloro substituents, and a tert-butoxycarbonyl (Boc) protected amine.[5] The presence of the halogen atoms and the carbamate group will significantly influence its physicochemical properties, including solubility.

Key Structural Features Influencing Solubility:

• Pyridine Ring: A basic nitrogenous heterocycle, the pyridine nitrogen can be protonated at low pH, potentially increasing aqueous solubility.

• Bromo and Chloro Substituents: These bulky, hydrophobic groups are expected to decrease aqueous solubility.

• Carbamate Group: This group can participate in hydrogen bonding as both a donor and an acceptor.[6] However, the bulky tert-butyl group may sterically hinder these interactions and contributes to the overall lipophilicity of the molecule. Carbamates can undergo hydrolysis, especially under basic conditions, which needs to be considered during solubility assessments.[6]

Experimental Determination of Solubility: A Two-Tiered Approach

A comprehensive solubility assessment typically involves determining both kinetic and thermodynamic solubility.[1][3][7]

Kinetic Solubility: A High-Throughput Assessment for Early Discovery

Kinetic solubility measures the concentration of a compound when it first precipitates from a solution that was initially prepared by diluting a high-concentration stock (usually in dimethyl sulfoxide, DMSO) into an aqueous buffer.[3][7][8] This method is rapid and requires minimal compound, making it ideal for the early stages of drug discovery to rank compounds.[8][9][10]

Caption: Workflow for Kinetic Solubility Determination.

• Stock Solution Preparation: Prepare a 10 mM stock solution of tert-butyl (3-bromo-5-chloropyridin-4-yl)carbamate in 100% DMSO.

• Buffer Preparation: Prepare aqueous buffers at relevant pH values, such as pH 5.0 (simulating the stomach) and pH 7.4 (simulating intestinal fluid and blood).

• Assay Plate Preparation: In a 96-well microplate, add the aqueous buffer to each well.

• Compound Addition: Add small volumes of the DMSO stock solution to the buffer-containing wells to achieve a range of final concentrations (e.g., 1 µM to 200 µM). The final DMSO concentration should be kept low (typically ≤1%) to minimize its effect on solubility.

• Incubation: Seal the plate and shake at room temperature (e.g., 25°C) for a defined period, typically 1 to 2 hours.[7]

• Analysis:

  • Nephelometry: Measure the turbidity of the solutions using a plate reader. The concentration at which a significant increase in light scattering is observed is the kinetic solubility.[11]

  • LC-MS/HPLC-UV: Alternatively, centrifuge the plate to pellet any precipitate. Carefully remove the supernatant, and quantify the concentration of the dissolved compound using a validated LC-MS or HPLC-UV method against a standard curve.

Thermodynamic Solubility: The Gold Standard for Lead Optimization

Thermodynamic, or equilibrium, solubility is the concentration of a compound in a saturated solution that is in equilibrium with an excess of the solid compound.[1][4][11] This measurement is more time-consuming but provides a more accurate and relevant value for later-stage drug development and formulation.[1][4][7] The shake-flask method is the most common technique for determining thermodynamic solubility.[12]

Caption: Workflow for Thermodynamic Solubility Determination.

• Sample Preparation: Add an excess amount of solid tert-butyl (3-bromo-5-chloropyridin-4-yl)carbamate to a series of glass vials. The excess solid is crucial to ensure that equilibrium is reached with the undissolved compound.

• Solvent Addition: Add a precise volume of the desired solvent to each vial. Solvents should include water, buffered solutions (pH 1.2, 6.8, 7.4), and relevant organic solvents (e.g., ethanol, methanol, acetonitrile, tetrahydrofuran).

• Equilibration: Seal the vials and place them in a shaker or on a rotator in a temperature-controlled environment (e.g., 25°C and 37°C). Agitate the samples for a sufficient time to reach equilibrium, typically 24 to 48 hours.[12] To confirm that equilibrium has been reached, samples can be taken at different time points (e.g., 24h and 48h) and analyzed; the solubility should be consistent.

• Sample Processing: After incubation, allow the vials to stand to let the excess solid settle. Alternatively, centrifuge the vials.

• Analysis: Carefully withdraw an aliquot of the clear supernatant. It is critical not to disturb the solid material. Filter the supernatant through a syringe filter (e.g., 0.22 µm PVDF) that has been pre-validated for low compound binding. Quantify the concentration of the dissolved compound in the filtrate using a validated HPLC-UV or LC-MS method.

Data Presentation and Interpretation

The solubility data for tert-butyl (3-bromo-5-chloropyridin-4-yl)carbamate should be compiled into clear and concise tables for easy comparison.

Table 1: Kinetic Solubility of tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate

Aqueous Buffer	pH	Temperature (°C)	Kinetic Solubility (µM)
Acetate Buffer	5.0	25	[Experimental Value]
Phosphate Buffer	7.4	25	[Experimental Value]

Table 2: Thermodynamic Solubility of tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate

Solvent	pH (for aqueous)	Temperature (°C)	Thermodynamic Solubility (mg/mL)
Deionized Water	~7	25	[Experimental Value]
0.1 M HCl	1.2	37	[Experimental Value]
Phosphate Buffered Saline (PBS)	7.4	37	[Experimental Value]
Ethanol	N/A	25	[Experimental Value]
Methanol	N/A	25	[Experimental Value]
Acetonitrile	N/A	25	[Experimental Value]
Tetrahydrofuran (THF)	N/A	25	[Experimental Value]
Dimethyl Sulfoxide (DMSO)	N/A	25	[Experimental Value]

Interpretation of Expected Results:

• Aqueous Solubility: Due to the presence of two halogen atoms and the bulky tert-butyl group, the aqueous solubility of this compound is expected to be low.

• pH-Dependent Solubility: The pyridine nitrogen provides a site for protonation. Therefore, the solubility is expected to be higher at acidic pH (e.g., pH 1.2) compared to neutral or basic pH.

• Organic Solvent Solubility: The compound is expected to exhibit good solubility in polar aprotic solvents like DMSO and THF, and moderate solubility in polar protic solvents like ethanol and methanol.

Conclusion

Establishing a comprehensive solubility profile for tert-butyl (3-bromo-5-chloropyridin-4-yl)carbamate is a foundational step in its evaluation as a potential drug candidate. By employing a systematic approach that includes both rapid kinetic screening and definitive thermodynamic measurements, researchers can gain critical insights into the compound's behavior. This data is essential for guiding medicinal chemistry efforts, designing appropriate formulations, and ensuring the reliability of subsequent biological assays. The methodologies outlined in this guide provide a robust framework for generating the high-quality solubility data required for informed decision-making in the drug development pipeline.

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An In-depth Technical Guide to the Synthesis of tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate: Key Intermediates and Strategic Insights

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the synthetic pathway toward tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate, a crucial building block in the development of various pharmaceutical agents. We will delve into the synthesis of its key intermediates, offering detailed experimental protocols and exploring the chemical principles that underpin this synthetic route.

Introduction

Substituted pyridines are a cornerstone of medicinal chemistry, and the precise installation of functional groups on the pyridine ring is paramount for modulating the pharmacological properties of drug candidates. tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate serves as a versatile intermediate, with its orthogonal halogen handles allowing for selective downstream functionalization, while the Boc-protected amine provides a masked nucleophilic center. This guide will illuminate a practical and scalable synthetic approach to this valuable compound.

Overall Synthetic Strategy

The synthesis of tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate is most efficiently achieved through a three-step sequence starting from the readily available 4-aminopyridine. The core strategy involves:

• Dichlorination: Introduction of two chlorine atoms at the 3 and 5 positions of 4-aminopyridine to furnish 4-amino-3,5-dichloropyridine.

• Selective Monobromination: Regioselective bromination of 4-amino-3,5-dichloropyridine to yield 3-bromo-5-chloropyridin-4-amine.

• Boc Protection: Installation of the tert-butyloxycarbonyl (Boc) protecting group onto the amino functionality of 3-bromo-5-chloropyridin-4-amine to afford the final product.

Protocols & Analytical Methods

Application Notes and Protocols: The Use of tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate in Suzuki Coupling Reactions

Introduction

In the landscape of modern medicinal chemistry and drug development, the synthesis of highly functionalized heterocyclic compounds is of paramount importance. Substituted pyridines, in particular, are core scaffolds in a multitude of pharmacologically active agents. The Suzuki-Miyaura cross-coupling reaction stands as one of the most robust and versatile methods for carbon-carbon bond formation, enabling the construction of complex biaryl and hetero-biaryl systems.[1][2] This application note provides a detailed guide for researchers, scientists, and drug development professionals on the use of a key building block, tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate , in Suzuki coupling reactions.

This trifunctional reagent, featuring a bromine atom, a chlorine atom, and a Boc-protected amine on a pyridine ring, offers a unique platform for selective and sequential cross-coupling reactions. The differential reactivity of the carbon-bromine and carbon-chlorine bonds allows for controlled, site-selective introduction of various aryl, heteroaryl, or alkyl groups. The tert-butoxycarbonyl (Boc) protecting group on the amine is crucial, as unprotected primary amines can sometimes interfere with the catalytic cycle of the Suzuki reaction.[3] This guide will delve into the mechanistic rationale, provide detailed experimental protocols, and present data to empower researchers to effectively utilize this versatile building block in their synthetic endeavors.

Mechanistic Insights and Strategic Considerations

The Suzuki-Miyaura coupling is a palladium-catalyzed reaction between an organoboron compound (typically a boronic acid or its ester) and an organic halide or triflate.[1][4] The catalytic cycle, as illustrated below, involves three key steps: oxidative addition, transmetalation, and reductive elimination.

The Catalytic Cycle of Suzuki-Miyaura Coupling

Caption: A diagram illustrating the key steps in the Suzuki-Miyaura cross-coupling reaction.

Strategic Use of tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate

The presence of both bromine and chlorine on the pyridine ring of the title compound is a key strategic advantage. The relative reactivity of aryl halides in the oxidative addition step of the Suzuki coupling generally follows the order: I > Br > OTf >> Cl.[2] This differential reactivity allows for the selective coupling at the more reactive C-Br bond while leaving the C-Cl bond intact for a subsequent, potentially different, cross-coupling reaction under more forcing conditions.

The Boc-protecting group serves two primary functions:

• Preventing Catalyst Inhibition: Primary and secondary amines can act as ligands for the palladium catalyst, potentially leading to catalyst deactivation or undesired side reactions.[3] The bulky Boc group mitigates this issue.

• Modulating Electronic Properties: The carbamate group can influence the electronic properties of the pyridine ring, which in turn can affect the rate and efficiency of the cross-coupling reaction.

Experimental Protocols

The following protocols are provided as a general guideline. Optimization of reaction conditions (e.g., catalyst, ligand, base, solvent, temperature) may be necessary for specific substrates.

General Workflow for Suzuki Coupling

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Application Notes and Protocols: The Strategic Application of tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate in Medicinal Chemistry

An Application Guide for Researchers and Drug Development Professionals

Introduction:

In the landscape of modern drug discovery, the strategic use of highly functionalized heterocyclic building blocks is paramount to the efficient construction of complex molecular architectures. Among these, tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate has emerged as a pivotal intermediate, particularly in the synthesis of kinase inhibitors. Its structure, featuring a pyridine core differentially halogenated at the 3- and 5-positions and a strategically placed Boc-protected amine, offers medicinal chemists a versatile scaffold for introducing molecular diversity through selective, high-yield cross-coupling reactions.

The presence of both a bromine and a chlorine atom allows for site-selective modifications, primarily leveraging the greater reactivity of the C-Br bond in palladium-catalyzed reactions.[1] This inherent reactivity difference is a cornerstone of its utility, enabling sequential, controlled elaborations of the pyridine ring. The tert-butoxycarbonyl (Boc) protecting group on the C4-amine is crucial; it deactivates the amine towards unwanted side reactions during coupling and can be readily removed under acidic conditions to reveal a nucleophilic handle for subsequent functionalization.[2][3][4] This guide provides an in-depth exploration of the applications of this key intermediate, with detailed protocols and a case study on its role in the synthesis of potent PI3K/mTOR inhibitors.

Physicochemical Properties and Handling

A thorough understanding of the physical and chemical properties of a reagent is fundamental to its successful application and safe handling.

Property	Value	Source
CAS Number	1622407-11-7
Molecular Formula	C₁₀H₁₂BrClN₂O₂
Molecular Weight	322.57 g/mol	N/A
Physical Form	Solid
Storage	Inert atmosphere, 2-8°C. Keep container tightly closed in a dry and well-ventilated area.

Safety & Handling: This compound is harmful if swallowed and causes skin and serious eye irritation. Standard personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times. All manipulations should be performed in a well-ventilated fume hood.

Core Synthetic Applications: Palladium-Catalyzed Cross-Coupling

The primary utility of tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate lies in its capacity as a substrate for palladium-catalyzed cross-coupling reactions. The differential reactivity of the C-Br and C-Cl bonds is the key to its strategic use. In Suzuki-Miyaura and Buchwald-Hartwig aminations, the oxidative addition of palladium to the C-Br bond occurs preferentially under conditions that leave the C-Cl bond intact, enabling selective functionalization.[1]

Core reactive sites of the title compound.

Suzuki-Miyaura Coupling: C-C Bond Formation

The Suzuki-Miyaura coupling is a robust method for forming carbon-carbon bonds between an organoboron species and an organic halide.[5][6] For tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate, this reaction is typically employed to introduce aryl or heteroaryl substituents at the C3 position.

Causality Behind Protocol Choices:

• Catalyst System: A combination of a palladium source (e.g., Pd(PPh₃)₄ or Pd₂(dba)₃) and a phosphine ligand is standard. The ligand stabilizes the palladium center and facilitates the catalytic cycle.

• Base: A base, such as K₂CO₃ or Cs₂CO₃, is required to activate the boronic acid for the transmetalation step.[5]

• Solvent: A mixture of an organic solvent (e.g., dioxane, toluene) and water is often used to dissolve both the organic and inorganic reagents.

Experimental Protocol: Site-Selective Suzuki-Miyaura Coupling

• Reagent Preparation: In a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), combine tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate (1.0 eq), the desired arylboronic acid (1.2-1.5 eq), and a base such as K₂CO₃ (2.0-3.0 eq).

• Catalyst Addition: Add the palladium catalyst, for example, Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 eq).

• Solvent Addition: Add a degassed solvent mixture, such as 1,4-dioxane and water (e.g., 4:1 v/v).

• Reaction: Heat the mixture to 80-100 °C and stir vigorously.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and wash sequentially with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by silica gel column chromatography to yield the C3-arylated product.

Buchwald-Hartwig Amination: C-N Bond Formation

The Buchwald-Hartwig amination is a powerful tool for constructing carbon-nitrogen bonds, a linkage ubiquitous in pharmaceuticals.[7] This reaction allows for the introduction of a wide variety of primary or secondary amines at the C3 position of the pyridine ring.

Causality Behind Protocol Choices:

• Catalyst System: This reaction typically requires a palladium precatalyst and a bulky, electron-rich phosphine ligand (e.g., RuPhos, BrettPhos). These specialized ligands are essential for promoting the challenging reductive elimination step that forms the C-N bond.[8]

• Base: A strong, non-nucleophilic base like sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS) is necessary to deprotonate the amine coupling partner.[8]

• Solvent: Anhydrous, aprotic solvents like toluene or dioxane are used to prevent quenching of the strong base and interference with the catalytic cycle.

Experimental Protocol: Site-Selective Buchwald-Hartwig Amination

• Reagent Preparation: In a glovebox or under an inert atmosphere, charge an oven-dried reaction vessel with the palladium precatalyst (e.g., Pd₂(dba)₃, 0.02 eq), the phosphine ligand (e.g., RuPhos, 0.05 eq), and the base (e.g., NaOtBu, 1.4 eq).

• Substrate Addition: Add tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate (1.0 eq) and the desired amine (1.2 eq).

• Solvent Addition: Add anhydrous, degassed toluene or dioxane.

• Reaction: Seal the vessel and heat the mixture to 90-110 °C with stirring.

• Monitoring: Monitor the reaction by TLC or LC-MS.

• Work-up: After cooling, filter the mixture through a pad of Celite®, washing with ethyl acetate. Concentrate the filtrate under reduced pressure.

• Purification: Purify the resulting crude material via silica gel chromatography to obtain the C3-aminated product.

Case Study: A Key Intermediate for PI3K/mTOR Inhibitors

The phosphoinositide 3-kinase (PI3K) signaling pathway is a critical regulator of cell growth, proliferation, and survival.[9] Its aberrant activation is one of the most common oncogenic events in human cancers, making it a prime therapeutic target.[10] GSK2126458 is a potent, orally bioavailable inhibitor of both PI3K and the mammalian target of rapamycin (mTOR), another key kinase in the pathway.[9][11] The synthesis of GSK2126458 and its analogs heavily relies on a substituted pyridine core, for which tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate serves as an ideal precursor.

Synthetic workflow for a PI3K inhibitor scaffold.

Protocol: Synthesis of PI3K/mTOR Inhibitor Scaffold

• Step 1: First Suzuki Coupling (at C3-Br): Following the general Suzuki protocol, tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate is coupled with a suitable heteroaryl boronic acid (e.g., a pyridazinylboronic acid) at the more reactive C3-bromo position. This selectively installs the first key fragment of the final molecule.

• Step 2: Second Suzuki Coupling (at C5-Cl): The remaining C5-chloro position is now the most reactive site for a subsequent palladium-catalyzed coupling. A second Suzuki reaction, often requiring slightly harsher conditions or a different catalyst system to activate the less reactive C-Cl bond, is performed with a different arylboronic acid or ester to complete the core structure.

• Step 3: Boc Deprotection: The fully substituted pyridine intermediate is treated with a strong acid, such as trifluoroacetic acid (TFA) in dichloromethane or HCl in dioxane, to cleanly remove the Boc protecting group. This reveals the C4-amino group.

• Step 4: Final Elaboration: The newly exposed primary amine is then acylated or, in the case of GSK2126458, reacted with a substituted benzenesulfonyl chloride to form the critical sulfonamide linkage, yielding the final inhibitor scaffold. [9] This strategic, multi-step approach highlights the exceptional value of tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate. It allows for the controlled, sequential, and high-yield construction of a complex, polysubstituted heterocyclic core that is central to the biological activity of a class of cutting-edge cancer therapeutics.

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• Arkivoc. (2009). Heck and Suzuki cross-couplings of aryl and heteroaryl bromides in water using a new palladium(II)-complex. Available at: [Link]

• ResearchGate. (2019). Synthesis of tert-butyl 4-bromo-4-formylpiperidine-1-carboxylate. Available at: [Link]

• Harvard DASH. (2008). Effective Use of PI3K and MEK Inhibitors to Treat Mutant K-Ras G12D and PIK3CA H1047R Murine Lung Cancers. Available at: [Link]

• ResearchGate. (2024). Accelerated Discovery of Carbamate Cbl-b Inhibitors Using Generative AI Models and Structure-Based Drug Design. Available at: [Link]

• Pharmaffiliates. N-(3-Bromo-5-chloropyridin-4-yl)-3-(cyclopropylmethoxy)-4-(difluoromethoxy)benzamide. Available at: [Link]

• Reactome Pathway Database. PI3K inhibitors block PI3K catalytic activity. Available at: [Link]

• PubChem. Tert-butyl n-(5-bromo-3-chloropyridin-2-yl)carbamate. Available at: [Link]

• PubChem. Tert-butyl n-(5-bromo-2-chloropyrimidin-4-yl)carbamate. Available at: [Link]

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• 8. Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Discovery of GSK2126458, a Highly Potent Inhibitor of PI3K and the Mammalian Target of Rapamycin - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. Reactome | PI3K inhibitors block PI3K catalytic activity [reactome.org]

The Synthetic Chemist's Guide to tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate: A Versatile Scaffold for Heterocyclic Compound Synthesis

Introduction: Unlocking Molecular Complexity with a Strategic Building Block

In the landscape of modern drug discovery and materials science, the pyridine nucleus remains a cornerstone of molecular design. Its unique electronic properties and ability to engage in hydrogen bonding make it a privileged scaffold in a vast array of functional molecules.[1][2][3] The strategic functionalization of the pyridine ring is therefore a critical endeavor for medicinal and synthetic chemists. This guide details the applications and protocols for tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate , a highly versatile and strategically designed building block for the synthesis of complex heterocyclic systems.

The intrinsic value of this reagent lies in three key features:

• Orthogonal Halogen Reactivity: The presence of both a bromine and a chlorine atom on the pyridine ring allows for selective, sequential cross-coupling reactions. The carbon-bromine bond is significantly more reactive towards palladium-catalyzed oxidative addition than the more robust carbon-chlorine bond, enabling site-selective functionalization.[4][5][6]

• A Protected Amine Handle: The 4-amino group is masked as a tert-butoxycarbonyl (Boc) carbamate. This protecting group is stable under a wide range of cross-coupling conditions but can be readily removed under acidic conditions, revealing a nucleophilic amine for further derivatization.[5]

• Steric and Electronic Influence: The bulky Boc-carbamate group exerts significant steric and electronic influence on the adjacent positions, potentially directing the regioselectivity of certain reactions and influencing the conformation of the final products.

This document serves as a comprehensive technical guide for researchers, providing not only step-by-step protocols but also the underlying chemical principles that govern the reactivity of this powerful synthetic intermediate.

Chapter 1: The Principle of Orthogonal Reactivity

The primary strategic advantage of tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate is the differential reactivity of its two halogen substituents in palladium-catalyzed cross-coupling reactions. The generally accepted order of reactivity for aryl halides in the rate-determining oxidative addition step is:

Ar-I > Ar-Br > Ar-OTf >> Ar-Cl [6][7]

This reactivity gap between bromine and chlorine is sufficiently large to allow for highly selective coupling at the C3-bromo position while leaving the C5-chloro position intact. This initial coupling can be achieved under relatively mild conditions. The resulting 3-substituted-5-chloropyridine can then be subjected to a second coupling reaction, often under more forcing conditions (e.g., higher temperatures, stronger bases, or more active catalyst systems), to functionalize the C5-chloro position. This sequential approach opens a direct path to tri-substituted pyridine derivatives with diverse functionalities at the 3, 4, and 5 positions.

Caption: Workflow for sequential functionalization.

Chapter 2: Palladium-Catalyzed Cross-Coupling Protocols

The following protocols are exemplary and serve as robust starting points for experimentation. As with any chemical reaction, optimization of catalyst, ligand, base, solvent, and temperature may be necessary to achieve maximum yield for specific substrates.

Suzuki-Miyaura Coupling: C-C Bond Formation

The Suzuki-Miyaura coupling is a cornerstone of modern synthesis for creating carbon-carbon bonds between sp² centers. For selective coupling at the C-Br position of our building block, standard conditions are typically sufficient. Coupling at the less reactive C-Cl site requires a more active catalyst system.

Protocol 2.1.1: Selective Suzuki Coupling at the C-Br Position

• Rationale: This protocol uses a common palladium source, Pd(PPh₃)₄, which is generally effective for aryl bromides. The use of a carbonate base in a mixed aqueous solvent system is a widely adopted, robust method.[8]

Reagent/Parameter	Amount (for 1 mmol scale)	Molar Eq.	Notes
tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate	324.6 mg	1.0	Limiting Reagent
Arylboronic Acid	1.2 mmol	1.2	Ensure purity of boronic acid.
Pd(PPh₃)₄	35 mg	0.03	3 mol %
K₂CO₃ (anhydrous)	276 mg	2.0	Base is critical for transmetalation.
Solvent (Dioxane:H₂O)	10 mL (4:1 v/v)	-	Degas thoroughly before adding catalyst.
Temperature	90 °C	-
Time	12-24 h	-	Monitor by TLC or LC-MS.

Step-by-Step Methodology:

• To a flame-dried Schlenk flask, add tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate (1.0 eq), the arylboronic acid (1.2 eq), and K₂CO₃ (2.0 eq).

• Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times.

• Add the degassed dioxane:water solvent mixture via syringe.

• Add Pd(PPh₃)₄ (0.03 eq) to the stirring mixture.

• Heat the reaction mixture to 90 °C and stir for 12-24 hours, monitoring progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2.1.2: Suzuki Coupling at the C-Cl Position (of the C-Br coupled product)

• Rationale: Aryl chlorides are significantly less reactive.[9][10] To achieve oxidative addition at the C-Cl bond, a more electron-rich and sterically bulky phosphine ligand, such as a biarylphosphine (e.g., SPhos) or a dialkylphosphinobiphenyl (e.g., tBuXPhos), is required. These ligands stabilize the active Pd(0) species and facilitate the difficult oxidative addition step. A stronger base like K₃PO₄ is often beneficial.

Reagent/Parameter	Amount (for 1 mmol scale)	Molar Eq.	Notes
3-Aryl-5-chloro-pyridine intermediate	1.0 mmol	1.0	From Protocol 2.1.1
Arylboronic Acid	1.5 mmol	1.5
Pd₂(dba)₃	23 mg	0.025	2.5 mol % Pd
SPhos	41 mg	0.10	10 mol %
K₃PO₄	425 mg	2.0	A stronger base is often needed.
Solvent (Toluene)	10 mL	-	Anhydrous conditions are important.
Temperature	110 °C	-
Time	12-24 h	-	Monitor by TLC or LC-MS.

Step-by-Step Methodology:

• Follow steps 1 and 2 from Protocol 2.1.1, using the 3-Aryl-5-chloro-pyridine intermediate and K₃PO₄.

• Add anhydrous, degassed toluene.

• In a separate vial, pre-mix Pd₂(dba)₃ and SPhos in a small amount of toluene under an inert atmosphere to form the active catalyst.

• Add the catalyst solution to the main reaction flask.

• Heat to 110 °C and stir vigorously for 12-24 hours.

• Work-up and purify as described in Protocol 2.1.1.

Sources

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• 2. chem.libretexts.org [chem.libretexts.org]
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• 10. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

Application Notes & Protocols: Deprotection of tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate

Introduction: Navigating the Deprotection of a Challenging Heterocyclic Carbamate

The tert-butoxycarbonyl (Boc) group is a cornerstone of modern organic synthesis, prized for its ability to mask the reactivity of primary and secondary amines. Its stability under a wide range of conditions, coupled with its typically straightforward removal, makes it an invaluable tool in the synthesis of complex molecules, particularly in pharmaceutical and materials science research.[1] The standard method for Boc group cleavage is acid-catalyzed hydrolysis, which is effective for a vast array of substrates.[2]

However, the specific substrate, tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate , presents unique challenges. The pyridine ring is inherently electron-deficient, a characteristic that is further amplified by the presence of two strongly electron-withdrawing halogen atoms (bromine and chlorine). This electronic environment can influence the reactivity of the carbamate and the stability of the aromatic core under the harsh acidic conditions often employed for deprotection. This guide provides a detailed examination of the mechanistic principles and offers robust, field-tested protocols for the successful deprotection of this substrate, ensuring high yield and purity of the desired product, 3-bromo-5-chloropyridin-4-amine .

Core Mechanism: Acid-Catalyzed Boc Deprotection

The cleavage of the Boc protecting group under acidic conditions is a well-understood, multi-step process.[3][4] The reaction proceeds via a pathway that ensures the clean release of the free amine.

• Protonation: The reaction is initiated by the protonation of the carbamate's carbonyl oxygen by a strong acid, such as Trifluoroacetic Acid (TFA) or Hydrochloric Acid (HCl).[3][5][6]

• Fragmentation: This protonation facilitates the cleavage of the tert-butyl-oxygen bond. This step results in the formation of a highly stable tertiary carbocation (the tert-butyl cation) and an unstable carbamic acid intermediate.[3][5]

• Decarboxylation & Amine Release: The carbamic acid intermediate rapidly undergoes decarboxylation, releasing carbon dioxide gas (CO₂) and the desired free amine.[3] In the acidic medium, the newly formed amine is immediately protonated to form its corresponding ammonium salt (e.g., a trifluoroacetate or hydrochloride salt).[3]

The gaseous byproducts, isobutylene (from the deprotonation of the tert-butyl cation) and carbon dioxide, are volatile and escape the reaction mixture, driving the equilibrium towards the products.[3][5] It is crucial to perform this reaction in an open or well-vented system to prevent pressure build-up.[1][3]

Caption: General mechanism of acid-catalyzed Boc deprotection.

Comparative Analysis of Deprotection Protocols

The two most common and reliable methods for the deprotection of tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate involve the use of strong acids. The choice between them often depends on the desired salt form of the final product, downstream applications, and solvent compatibility.

Parameter	Method A: Trifluoroacetic Acid (TFA)	Method B: Hydrochloric Acid (HCl)
Primary Reagent	Trifluoroacetic Acid (TFA)	Hydrochloric Acid (HCl), typically 4M in Dioxane
Typical Solvent	Dichloromethane (DCM)	1,4-Dioxane, Methanol, or Ethyl Acetate
Temperature	0 °C to Room Temperature	Room Temperature
Reaction Time	1 - 4 hours	1 - 6 hours
Work-up	Evaporation of solvent/TFA, followed by azeotroping (e.g., with toluene) or aqueous basic work-up.	Evaporation of solvent or precipitation of the HCl salt with a non-polar solvent (e.g., diethyl ether).
Product Form	Initially the trifluoroacetate salt. Can be converted to the free base.	The hydrochloride salt, which is often a stable, crystalline solid.
Pros	High efficacy; volatile reagents are easily removed under vacuum.[5]	Cost-effective; yields a crystalline HCl salt that is often easier to handle and purify.[7]
Cons	TFA is corrosive and can be harsh on some sensitive functional groups. The resulting TFA salt can be oily.	Dioxane is a peroxide-former and requires careful handling. The product is a salt, requiring a separate step to obtain the free base if needed.
Substrate Note	The electron-deficient nature of the pyridine ring may require slightly longer reaction times or a higher concentration of TFA compared to electron-rich anilines.	This method is generally well-tolerated by the halogenated pyridine ring. The formation of the HCl salt is typically clean.

Detailed Experimental Protocols

Safety First: Both Trifluoroacetic Acid (TFA) and concentrated Hydrochloric Acid (HCl) are highly corrosive and toxic. All manipulations must be performed in a certified chemical fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and acid-resistant gloves.

Protocol 1: Deprotection using Trifluoroacetic Acid in Dichloromethane

This protocol is highly effective and utilizes a common solvent system, making it a first-choice method for many researchers.

Materials & Equipment:

• tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate

• Trifluoroacetic Acid (TFA), reagent grade

• Dichloromethane (DCM), anhydrous

• Toluene (for azeotropic removal of TFA)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Round-bottom flask with stir bar

• Ice bath

• Rotary evaporator

• Separatory funnel

Step-by-Step Procedure:

• Reaction Setup: In a round-bottom flask, dissolve tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate (1.0 eq.) in dichloromethane (DCM) to a concentration of approximately 0.1-0.2 M. Place a stir bar in the flask and cool the solution to 0 °C using an ice bath.

• Acid Addition: While stirring, slowly add Trifluoroacetic Acid (TFA) (5-10 eq.). A common and effective reaction mixture is a 1:1 to 4:1 v/v ratio of DCM to TFA.[5]

• Reaction Monitoring: Allow the reaction to stir at 0 °C for 30 minutes, then warm to room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is fully consumed (typically 1-3 hours).

• Work-up and Isolation:

  • Once the reaction is complete, concentrate the mixture under reduced pressure using a rotary evaporator to remove the bulk of the DCM and excess TFA.

  • To remove residual TFA, add toluene to the flask and evaporate again. Repeat this azeotropic removal process 2-3 times.[5]

  • The resulting residue is the trifluoroacetate salt of the amine. To obtain the free amine, dissolve the residue in DCM and carefully add saturated aqueous NaHCO₃ solution until gas evolution ceases and the pH of the aqueous layer is >8.

  • Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer with DCM (2x).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield the crude 3-bromo-5-chloropyridin-4-amine.

• Purification: The crude product can be purified by flash column chromatography on silica gel or by recrystallization if a suitable solvent system is found.

Protocol 2: Deprotection using 4M HCl in 1,4-Dioxane

This method is an excellent alternative, particularly if the hydrochloride salt of the product is desired for its stability and ease of handling.

Materials & Equipment:

• tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate

• 4M solution of HCl in 1,4-Dioxane

• Diethyl ether or hexanes (for precipitation)

• Round-bottom flask with stir bar

• Buchner funnel and filter paper

• Vacuum flask

Step-by-Step Procedure:

• Reaction Setup: To a round-bottom flask containing tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate (1.0 eq.), add a 4M solution of HCl in 1,4-Dioxane (10-20 eq. of HCl). Ensure the starting material is fully dissolved or suspended.

• Reaction Monitoring: Stir the mixture at room temperature. The hydrochloride salt of the product may begin to precipitate out of the solution. Monitor the reaction by TLC or LC-MS until completion (typically 2-6 hours).

• Isolation of the Hydrochloride Salt:

  • Upon completion, dilute the reaction mixture with a non-polar solvent such as diethyl ether or hexanes to induce further precipitation of the product salt.

  • Stir the resulting slurry for 30 minutes.

  • Collect the solid product by vacuum filtration using a Buchner funnel.

  • Wash the filter cake with a small amount of diethyl ether to remove any residual impurities.

  • Dry the solid under high vacuum to afford the pure 3-bromo-5-chloropyridin-4-amine hydrochloride salt.

• Conversion to Free Base (Optional): If the free amine is required, the hydrochloride salt can be suspended in a biphasic mixture of DCM (or ethyl acetate) and a saturated aqueous base (e.g., NaHCO₃ or K₂CO₃). Stir vigorously until all the solid has dissolved. Separate the organic layer, dry it over Na₂SO₄, and concentrate to yield the free amine.

Caption: Experimental workflow for Boc deprotection.

References

• Total Synthesis. (2024). Boc Protecting Group: N-Boc Protection & Deprotection Mechanism. Available at: [Link]

• Common Organic Chemistry. (n.d.). Boc Deprotection Mechanism - TFA. Available at: [Link]

• Master Organic Chemistry. (n.d.). Amine Protection and Deprotection. Available at: [Link]

• J&K Scientific LLC. (2021). BOC Protection and Deprotection. Available at: [Link]

• Fisher Scientific. (n.d.). Amine Protection / Deprotection. Available at: [Link]

• MDPI. (2022). A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection. Available at: [Link]

• Common Organic Chemistry. (n.d.). Boc Deprotection Mechanism - HCl. Available at: [Link]

• ResearchGate. (2016). How can we do the deprotection of boc-amino acids using hcl?. Available at: [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). BOC Deprotection. Available at: [Link]

• Li, B., et al. (2006). Aqueous Phosphoric Acid as a Mild Reagent for Deprotection of tert-Butyl Carbamates, Esters, and Ethers. The Journal of Organic Chemistry, 71(24), 9045–9050. Available at: [Link]

• Verschueren, R. H., et al. (2021). Solvent-free N-Boc deprotection by ex situ generation of hydrogen chloride gas. Organic & Biomolecular Chemistry, 19(26), 5782-5787. Available at: [Link]

• Han, G., et al. (2001). Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m). Journal of Peptide Research, 58(4), 338-341. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Available at: [Link]

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• 1. jk-sci.com [jk-sci.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. total-synthesis.com [total-synthesis.com]
• 6. Boc Deprotection Mechanism - HCl [commonorganicchemistry.com]
• 7. researchgate.net [researchgate.net]

Reaction conditions for cross-coupling with tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate

An Application Guide to Regioselective Cross-Coupling Reactions with tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate

Introduction

In the landscape of modern synthetic chemistry, particularly within pharmaceutical and materials science research, the strategic construction of complex molecular architectures is paramount. Pyridine scaffolds are ubiquitous in bioactive molecules, and their precise functionalization is a key challenge. The compound tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate serves as a highly valuable and versatile building block. Its utility is defined by the presence of two distinct halogen atoms on the pyridine ring: a bromine at the C-3 position and a chlorine at the C-5 position. This differential halogenation provides a powerful handle for regioselective, sequential cross-coupling reactions, enabling the ordered introduction of diverse functionalities.

This application note provides a detailed guide to the primary palladium-catalyzed cross-coupling reactions—Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig amination—utilizing this substrate. We will delve into the mechanistic principles that govern selectivity, present detailed experimental protocols, and offer field-proven insights to guide researchers in leveraging this reagent to its full potential. The inherent reactivity difference between the C-Br and C-Cl bonds, where the former is significantly more susceptible to oxidative addition by a Pd(0) catalyst, is the cornerstone of the strategies discussed herein.[1]

Section 1: Suzuki-Miyaura Coupling for C-C Bond Formation

The Suzuki-Miyaura reaction is a robust and widely used method for forming carbon-carbon bonds between an organoboron species and an organic halide.[2][3] Its high functional group tolerance and the stability of boronic acids make it a preferred method for creating biaryl and vinyl-aryl structures.

Principle of Regioselectivity

The catalytic cycle of the Suzuki reaction involves three key steps: oxidative addition, transmetalation, and reductive elimination.[3] The oxidative addition of the aryl halide to the Pd(0) catalyst is typically the rate-determining step. The carbon-bromine bond (bond dissociation energy ≈ 280 kJ/mol) is weaker than the carbon-chlorine bond (bond dissociation energy ≈ 340 kJ/mol). Consequently, the Pd(0) catalyst will selectively insert into the C-Br bond at the C-3 position under controlled conditions, leaving the C-Cl bond at C-5 intact for subsequent transformations.

Caption: Suzuki-Miyaura coupling at the C-3 (bromo) position.

Optimized Protocol: Selective Arylation at the C-3 Position

This protocol is designed for the selective coupling of an arylboronic acid at the C-3 position.

1. Reagent Preparation:

• In an oven-dried Schlenk flask equipped with a magnetic stir bar, add tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate (1.0 equiv.).

• Add the desired arylboronic acid (1.2 equiv.).

• Add the base, such as potassium carbonate (K₂CO₃) (2.5 equiv.).

• Add the palladium catalyst, for example, Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 equiv.).

2. Solvent and Degassing:

• Under an inert atmosphere (Nitrogen or Argon), add the solvent system, typically a mixture of 1,4-dioxane and water (e.g., 4:1 v/v).

• Degas the reaction mixture by bubbling argon or nitrogen through the solution for 15-20 minutes, or by using three freeze-pump-thaw cycles.

3. Reaction Execution:

• Heat the reaction mixture to the target temperature, typically 80-100 °C, with vigorous stirring.

• Monitor the reaction progress using TLC or LC-MS. The reaction is typically complete within 4-12 hours.

4. Work-up and Purification:

• Cool the reaction mixture to room temperature.

• Dilute with ethyl acetate and water.

• Separate the organic layer, and extract the aqueous layer twice with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired 3-aryl-5-chloropyridine derivative.

Data Summary: Suzuki-Miyaura Reaction Conditions

The following table summarizes typical conditions for Suzuki-Miyaura couplings on related polychlorinated pyridine substrates.[4][5]

Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Typical Yield	Reference
Pd(OAc)₂ (1-2)	Ad₂PnBu (3-6)	LiOtBu	Dioxane/H₂O	100	Good to Excellent	[5]
Pd(PPh₃)₄ (5)	-	K₂CO₃	Toluene/H₂O	90	Good	[4]
Pd₂(dba)₃ (2)	SPhos (4)	K₃PO₄	Dioxane/H₂O	80-100	High	[6]

Section 2: Sonogashira Coupling for C-C (sp) Bond Formation

The Sonogashira coupling is the premier method for coupling terminal alkynes with aryl or vinyl halides, creating arylalkynes and conjugated enynes.[7][8] The reaction is co-catalyzed by palladium and copper(I) salts.[9]

Principle of Regioselectivity

Similar to the Suzuki reaction, the Sonogashira coupling proceeds via an oxidative addition step that is highly selective for the more labile C-Br bond. The role of the copper(I) co-catalyst is to facilitate the deprotonation of the terminal alkyne and form a copper acetylide intermediate, which then undergoes transmetalation to the palladium center.[10] The amine base serves both to neutralize the H-X byproduct and often as a solvent.[7]

Caption: Experimental workflow for a Sonogashira coupling reaction.

Optimized Protocol: Selective Alkynylation at the C-3 Position

This protocol details the coupling of a terminal alkyne at the C-3 position.

1. Reagent Preparation:

• To a dry Schlenk flask under an inert atmosphere, add tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate (1.0 equiv.).

• Add the palladium catalyst, such as Dichlorobis(triphenylphosphine)palladium(II) [Pd(PPh₃)₂Cl₂] (0.03 equiv.), and the copper(I) co-catalyst, Copper(I) iodide (CuI) (0.06 equiv.).

2. Solvent and Reagent Addition:

• Add an anhydrous solvent, such as tetrahydrofuran (THF) or N,N-dimethylformamide (DMF).

• Add an amine base, such as triethylamine (Et₃N) or diisopropylethylamine (DIPEA) (3.0 equiv.).

• Add the terminal alkyne (1.1-1.5 equiv.) dropwise to the stirred mixture.

3. Reaction Execution:

• Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-50 °C) until the starting material is consumed, as monitored by TLC or LC-MS. Typical reaction times are 2-16 hours.

4. Work-up and Purification:

• Filter the reaction mixture through a pad of celite to remove catalyst residues, washing with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Redissolve the residue in ethyl acetate and wash with saturated aqueous ammonium chloride (NH₄Cl) solution and then with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography on silica gel.

Data Summary: Sonogashira Reaction Conditions

The table below presents common catalyst systems for Sonogashira couplings on bromo-heteroaryl substrates.[7][11]

Catalyst (mol%)	Co-catalyst (mol%)	Base	Solvent	Temp (°C)	Typical Yield	Reference
Pd(PPh₃)₄ (5)	CuI (10)	Et₃N	THF	RT - 50	High	[11]
Pd(PPh₃)₂Cl₂ (3)	CuI (5)	DIPEA	DMF	RT	Good to Excellent	[7]
Pd(OAc)₂ (2)	PPh₃ (4), CuI (5)	i-Pr₂NH	Toluene	50	High	[8]

Section 3: Buchwald-Hartwig Amination for C-N Bond Formation

The Buchwald-Hartwig amination is a powerful palladium-catalyzed reaction for forming C-N bonds, coupling amines with aryl halides.[12] This transformation has revolutionized the synthesis of arylamines, which are critical structures in countless pharmaceuticals.[13]

Principle of Regioselectivity

The mechanism involves oxidative addition of the aryl halide to Pd(0), coordination of the amine, deprotonation by a strong base to form a palladium-amido complex, and finally, reductive elimination to yield the product.[12][14] The selectivity for the C-Br bond is again dictated by the lower bond energy and greater ease of oxidative addition compared to the C-Cl bond. The choice of a bulky, electron-rich phosphine ligand is crucial to facilitate both the oxidative addition and the final reductive elimination step.[15]

Caption: Key components of a Buchwald-Hartwig catalyst system.

Optimized Protocol: Selective Amination at the C-3 Position

This protocol is for the amination of the C-3 position using a primary or secondary amine.

1. Reagent Preparation (In a Glovebox):

• To an oven-dried vial or Schlenk tube, add the palladium precursor, such as Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (0.02 equiv.), and a suitable ligand, such as XPhos (0.05 equiv.).

• Add the strong, non-nucleophilic base, such as sodium tert-butoxide (NaOtBu) (1.4 equiv.).

• Add tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate (1.0 equiv.).

2. Solvent and Reagent Addition:

• Remove the vial from the glovebox. Add an anhydrous, deoxygenated solvent like toluene or dioxane.

• Add the amine (1.2 equiv.).

3. Reaction Execution:

• Seal the vial or flask and heat the mixture to 80-110 °C with stirring.

• Monitor the reaction by LC-MS. Reactions are often complete in 2-24 hours.

4. Work-up and Purification:

• Cool the reaction to room temperature and dilute with ethyl acetate.

• Carefully quench the reaction by adding water.

• Separate the layers and extract the aqueous phase with ethyl acetate.

• Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate.

• Purify the residue by flash column chromatography.

Data Summary: Buchwald-Hartwig Amination Conditions

The following table outlines effective catalyst systems for the amination of bromo-pyridines.[16]

Pd Source (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Typical Yield	Reference
Pd(OAc)₂ (2-5)	BINAP (3-8)	Cs₂CO₃	Toluene	110	Good	[16]
Pd₂(dba)₃ (2)	XPhos (4-6)	K₃PO₄	t-BuOH	100	High	[17]
RuPhos G2 (2-5)	-	LHMDS	Dioxane	90	Good to Excellent

Section 4: Advanced Strategy: Sequential Cross-Coupling

The true synthetic power of tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate is realized through sequential cross-coupling. By first reacting at the more labile C-Br bond under standard conditions, the resulting 3-substituted-5-chloropyridine intermediate can be isolated and subjected to a second, distinct cross-coupling reaction at the less reactive C-Cl position.

This second coupling typically requires more forcing conditions:

• Higher Temperatures: To overcome the higher activation energy of C-Cl bond cleavage.

• More Active Catalysts: Often employing catalyst systems with highly electron-rich and bulky N-heterocyclic carbene (NHC) or biarylphosphine ligands (e.g., RuPhos, BrettPhos) that are more effective at activating aryl chlorides.[3][5]

• Stronger Bases: To facilitate the catalytic cycle with the less reactive substrate.

Caption: Workflow for a sequential Suzuki/Buchwald-Hartwig coupling.

Troubleshooting Guide

Issue	Probable Cause(s)	Suggested Solution(s)
Low or No Yield	- Inactive catalyst (Pd(0) oxidized).- Insufficiently degassed system.- Base is not strong enough or has low solubility.- Ligand decomposition.	- Use a pre-catalyst or ensure proper activation.- Improve degassing procedure (freeze-pump-thaw is best).- Switch to a stronger or more soluble base (e.g., K₃PO₄, Cs₂CO₃, NaOtBu).- Use a more robust ligand; ensure inert atmosphere.
Debromination/Dechlorination	- Presence of water or protic sources.- β-hydride elimination side reaction (for Suzuki).	- Use anhydrous solvents and reagents.- For Suzuki, choose a ligand with a large bite angle (e.g., dppf) to favor reductive elimination over β-hydride elimination.[6]
Homocoupling of Boronic Acid	- Oxygen present in the reaction mixture.- High catalyst loading or temperature.	- Ensure thorough degassing.- Reduce catalyst loading and/or reaction temperature.
Reaction Stalls	- Catalyst deactivation.- Inhibitory effect of halide ions (especially iodide, but can affect bromide).	- Use a more robust ligand (e.g., biarylphosphines).- Consider using a different palladium source or pre-catalyst.

References

• Suzuki Coupling . Organic Chemistry Portal. [Link]

• Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei: Access to 5- and 6-alkynyl-3-fluoro-2-pyridinamidoximes . ePrints Soton. [Link]

• The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry . ACS Publications - Chemical Reviews. [Link]

• Suzuki-Miyaura Coupling . Chemistry LibreTexts. [Link]

• Sonogashira Coupling . Chemistry LibreTexts. [Link]

• Buchwald–Hartwig amination . Wikipedia. [Link]

• Sonogashira Coupling . Organic Chemistry Portal. [Link]

• Suzuki coupling of different chloropyridines with phenylboronic acids . ResearchGate. [Link]

• The Suzuki Reaction . Myers Group, Chem 115, Harvard University. [Link]

• Buchwald-Hartwig Coupling . Organic Synthesis. [Link]

• 3-bromo-5-chloro-pyridines used as intermediates in the synthesis of azatetralones.

• Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders . NIH National Center for Biotechnology Information. [Link]

• Suzuki–Miyaura Coupling of Aryl Carbamates, Carbonates, and Sulfamates . NIH National Center for Biotechnology Information. [Link]

• Exhaustive Suzuki-Miyaura Reactions of Polyhalogenated Heteroarenes with Alkyl Boronic Pinacol Esters . NIH National Center for Biotechnology Information. [Link]

• Nickel-Catalyzed Amination of Aryl Chlorides and Sulfamates in 2-Methyl-THF . ACS Publications - ACS Catalysis. [Link]

• Mechanism-Inspired Ligand Design for Efficient Copper-Catalyzed C–N Coupling of Aryl and Heteroaryl Chlorides . ACS Publications - Journal of the American Chemical Society. [Link]

• Bimetallic anchoring catalysis for C–H and C–C activation . SCIENCE CHINA Chemistry. [Link]

• Sonogashira Coupling . Royal Society of Chemistry. [Link]

• New seven membered palladacycles: C-Br bond activation of 2-bromo-pyridine derivative by Pd(II) . ResearchGate. [Link]

• Synthesis of 5-bromo-4-methyl-pyridin-3-ylmethyl)-ethyl-carbamic acid tert-butyl ester.

• Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5- a ]pyrimidin-5(4 H )-one . ResearchGate. [Link]

• C–H Activation of Pyridines by Boryl Pincer Complexes . NIH National Center for Biotechnology Information. [Link]

• Carbamic acid, tert-butyl ester . Organic Syntheses. [Link]

• Tert-butyl n-(5-bromo-3-chloropyridin-2-yl)carbamate . PubChem. [Link]

• Pyridine C(sp2)–H bond functionalization under transition-metal and rare earth metal catalysis . Beilstein Journals. [Link]

• Sonogashira cross-coupling of 3-bromo-1,2-diones . ScienceDirect. [Link]

• The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series . Beilstein Journals. [Link]

• Cross-Coupling Reactions of 5-Bromo-1,2,3-triazine . University of Zurich - ZORA. [Link]

• C–H Bond Activation of Silyl-Substituted Pyridines with Bis(Phenolate)Yttrium Catalysts as a Facile Tool towards Hydroxyl-Terminated Michael-Type Polymers . MDPI. [Link]

• tert-Butyl ((5-bromopyridin-2-yl)methyl)carbamate . PubChem. [https://pubchem.ncbi.nlm.nih.gov/compound/tert-Butyl-(5-bromopyridin-2-yl_methyl_carbamate]([Link]

• Palladium-Catalyzed C,N-Cross Coupling Reactions of 3-Halo-2-aminopyridines . NIH National Center for Biotechnology Information. [Link]

• Palladium-Catalyzed CN and CO Coupling–A Practical Guide from an Industrial Vantage Point . University of Windsor. [Link]

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Application Notes and Protocols for the Scaled-Up Synthesis of tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate

Abstract: This document provides a comprehensive guide for the scaled-up synthesis of tert-butyl (3-bromo-5-chloropyridin-4-yl)carbamate, a key intermediate in pharmaceutical and agrochemical research. The protocol details a robust and scalable procedure starting from commercially available 3-bromo-5-chloropyridin-4-amine. Emphasis is placed on reaction optimization, safety considerations, and purification strategies to ensure high yield and purity suitable for drug development professionals and researchers.

Introduction: The Significance of Functionalized Pyridines

Functionalized pyridine derivatives are crucial building blocks in the synthesis of a wide array of biologically active compounds, including pharmaceuticals and agrochemicals.[1] The unique electronic properties and structural motifs of the pyridine ring make it a privileged scaffold in medicinal chemistry. The target molecule, tert-butyl (3-bromo-5-chloropyridin-4-yl)carbamate, incorporates several key features: a synthetically versatile pyridine core, bromine and chlorine handles for further functionalization through cross-coupling reactions, and a Boc-protected amine group. The tert-butoxycarbonyl (Boc) protecting group is widely used due to its stability under various conditions and its facile removal under mild acidic conditions.[2][3] This makes the title compound a valuable intermediate for the construction of more complex molecular architectures.

The synthesis of highly substituted pyridines can be challenging, often requiring multi-step sequences.[4] Therefore, developing efficient and scalable methods for their preparation is of significant interest to the chemical community.[1] This application note outlines a reliable procedure for the gram-scale synthesis of tert-butyl (3-bromo-5-chloropyridin-4-yl)carbamate.

Reaction Scheme and Mechanism

The synthesis involves the protection of the amino group of 3-bromo-5-chloropyridin-4-amine using di-tert-butyl dicarbonate (Boc₂O) in the presence of a base.

Overall Reaction:

Mechanism of Boc Protection:

The reaction proceeds via a nucleophilic attack of the amino group on one of the carbonyl carbons of di-tert-butyl dicarbonate.[5] The presence of a base, such as triethylamine (TEA) or 4-dimethylaminopyridine (DMAP), facilitates the reaction by deprotonating the resulting positively charged intermediate, leading to the formation of the carbamate product.[5]

Experimental Protocol: Scaled-Up Synthesis

This protocol is designed for a multi-gram scale synthesis. All operations should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE) should be worn.

Materials and Equipment

Reagent/Material	Grade	Supplier	CAS Number
3-Bromo-5-chloropyridin-4-amine	≥95%	Fluorochem, Merck	159783-78-5[6]
Di-tert-butyl dicarbonate (Boc₂O)	Reagent grade	Various	24424-99-5
Triethylamine (TEA)	Anhydrous, ≥99.5%	Various	121-44-8
4-Dimethylaminopyridine (DMAP)	≥99%	Various	1122-58-3
Dichloromethane (DCM)	Anhydrous, ≥99.8%	Various	75-09-2
Saturated Sodium Bicarbonate Solution	ACS reagent	Various	N/A
Brine (Saturated NaCl solution)	ACS reagent	Various	N/A
Anhydrous Magnesium Sulfate (MgSO₄)	Reagent grade	Various	7487-88-9
Round-bottom flask (appropriate size)
Magnetic stirrer and stir bar
Ice bath
Separatory funnel
Rotary evaporator

Step-by-Step Procedure

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve 3-bromo-5-chloropyridin-4-amine (1.0 eq) in anhydrous dichloromethane (DCM) to a concentration of approximately 0.2 M.

• Addition of Base: To the stirred solution, add triethylamine (TEA) (1.5 eq) followed by a catalytic amount of 4-dimethylaminopyridine (DMAP) (0.1 eq). Stir the mixture at room temperature for 10 minutes.

• Boc Protection: Cool the reaction mixture to 0 °C using an ice bath. Slowly add a solution of di-tert-butyl dicarbonate (Boc₂O) (1.2 eq) in a minimal amount of DCM to the reaction mixture.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., 30% ethyl acetate in hexanes). The starting material is more polar than the product.

• Workup: Once the reaction is complete (as indicated by the consumption of the starting amine), quench the reaction by adding water. Transfer the mixture to a separatory funnel.

• Extraction: Extract the aqueous layer with DCM (3 x volume of the aqueous layer).

• Washing: Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution (2 x volume of the organic layer) and brine (1 x volume of the organic layer).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

Purification

The crude product is often obtained as a solid or a thick oil.[7] For many applications, the crude material may be of sufficient purity. However, if further purification is required, the following methods can be employed:

• Recrystallization: If the product is a solid, recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) can yield highly pure material.

• Flash Column Chromatography: For oily products or to remove closely related impurities, flash column chromatography on silica gel is the most effective method.[8] A gradient elution with ethyl acetate in hexanes is typically effective.

Safety and Handling Precautions

• Di-tert-butyl dicarbonate (Boc₂O): This reagent is flammable and can cause skin and eye irritation.[9][10][11] It should be handled in a well-ventilated area, away from heat and open flames.[12][13] Wear appropriate protective gloves, clothing, and eye protection.[11]

• Dichloromethane (DCM): DCM is a volatile and potentially carcinogenic solvent. All operations involving DCM should be performed in a fume hood.

• Triethylamine (TEA): TEA is a corrosive and flammable liquid with a strong odor. Avoid inhalation and contact with skin and eyes.

Troubleshooting

Issue	Possible Cause	Solution
Incomplete Reaction	- Insufficient reaction time- Inactive reagents- Insufficient base	- Extend the reaction time and continue to monitor by TLC.- Use fresh, high-purity reagents.- Add an additional portion of base.
Low Yield	- Incomplete extraction- Loss of product during workup or purification	- Perform additional extractions of the aqueous layer.- Handle the product carefully, especially during concentration, as some carbamates can be volatile.[14]
Product is an oil and difficult to handle	- This is common for some Boc-protected amines.[7]	- Attempt to induce crystallization by scratching the flask or adding a seed crystal.- If crystallization fails, proceed with purification by column chromatography.

Conclusion

The protocol described in this application note provides a reliable and scalable method for the synthesis of tert-butyl (3-bromo-5-chloropyridin-4-yl)carbamate. By following the detailed steps and adhering to the safety precautions, researchers and drug development professionals can efficiently produce this valuable intermediate in high yield and purity, facilitating the advancement of their research and development programs.

References

• Muby Chemicals.
• ChemicalBook.
• AK Scientific, Inc.
• Benchchem. Technical Support Center: Purification of Synthetic Products from tert-Butyl (cyanomethyl)(methyl)
• Benchchem. Technical Support Center: Purification of tert-Butyl (7-aminoheptyl)
• Carl ROTH.
• Fisher Scientific.
• Davies, H. M. L., et al. (2008). One-Pot Synthesis of Highly Functionalized Pyridines via a Rhodium Carbenoid-Induced Ring Expansion of Isoxazoles. PMC - NIH.
• ResearchGate. Various routes for the synthesis of functionalized pyridines.
• White Rose Research Online.
• Organic Syntheses. Carbamic acid, tert-butyl ester.
• Benchchem. An In-depth Technical Guide to the Boc Protection of Primary Amines.
• Chemistry Steps. Boc Protecting Group for Amines.
• Fisher Scientific. Amine Protection / Deprotection.
• Fluorochem. 3-Bromo-5-chloropyridin-4-amine.
• Sigma-Aldrich. 3-Bromo-5-chloropyridin-4-amine.

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Application Note: Modular Assembly of Kinase Inhibitors Using tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate

This Application Note is designed for medicinal chemists and process scientists engaged in the discovery of ATP-competitive kinase inhibitors. It details the strategic utilization of tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate (CAS: 1335057-33-4), a "linchpin" scaffold that enables the modular assembly of trisubstituted pyridine cores.[1]

[1]

Executive Summary

The 3,4,5-trisubstituted pyridine motif is a privileged scaffold in kinase inhibitor design, appearing in approved drugs targeting p38 MAPK, MEK, and SHP2. The core challenge in synthesizing these molecules is achieving high regioselectivity during the sequential functionalization of the C3 and C5 positions.

tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate serves as an optimal starting material due to its orthogonal reactivity profile .[1] The electronic differentiation between the C3-Bromo and C5-Chloro bonds, combined with the steric and electronic influence of the C4-Boc-amino group, allows for highly predictable, sequential cross-coupling reactions.[1] This guide provides validated protocols for exploiting this hierarchy to synthesize complex kinase inhibitor libraries.

Chemo-Structural Analysis & Reactivity Logic[1]

The Reactivity Hierarchy

Success with this scaffold relies on understanding the distinct activation energies required for oxidative addition at the halogenated positions.

Position	Substituent	Reactivity Rank	Primary Transformation	Mechanistic Rationale
C3	Bromine	High	Suzuki-Miyaura / Sonogashira	Weak C-Br bond ( kcal/mol).[1] Fast oxidative addition by Pd(0).
C5	Chlorine	Medium/Low	Buchwald-Hartwig / Negishi	Stronger C-Cl bond ( kcal/mol).[1] Requires electron-rich ligands (e.g., XPhos, RuPhos) or higher temperatures.[1]
C4	NH-Boc	Protected	Deprotection (Acidic)	The Boc group masks the amine, preventing catalyst poisoning and N-arylation.[1] It also exerts a subtle directing effect via ortholithiation (if non-Pd routes are used).

The "Orthogonal Functionalization" Strategy

The synthesis of a kinase inhibitor typically involves three phases using this scaffold:

• Phase I (Tail Attachment): Selective coupling at C3-Br under mild conditions. The C5-Cl bond remains intact.

• Phase II (Solubilizing Group/Core Extension): Forcing conditions to functionalize C5-Cl.

• Phase III (Hinge Binder Activation): Acidic deprotection of the C4-amine to reveal the hydrogen bond donor essential for ATP-pocket binding.

Visualizing the Workflow

The following diagram illustrates the sequential functionalization logic, moving from the core scaffold to a fully elaborated kinase inhibitor candidate.

Figure 1: Sequential functionalization strategy for tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate.

Detailed Experimental Protocols

Protocol A: Scaffold Preparation (Boc Protection)

Note: If starting from the commercially available amine (CAS 159783-78-5).[1]

Objective: Protect the 4-amino group to prevent N-arylation and modulate pyridine solubility.

• Setup: Charge a round-bottom flask with 3-bromo-5-chloropyridin-4-amine (1.0 eq) and anhydrous THF (10 mL/g).

• Catalyst: Add DMAP (0.1 eq) and Triethylamine (1.2 eq).

• Addition: Cool to 0°C. Add Di-tert-butyl dicarbonate (Boc₂O) (1.2 eq) dissolved in minimal THF dropwise.

• Reaction: Warm to RT and stir for 12 hours. Monitor by TLC (the carbamate is significantly less polar than the free amine).

• Workup: Dilute with EtOAc, wash with 0.5M HCl (rapidly, to remove DMAP/pyridine without deprotecting), then saturated NaHCO₃ and brine.

• Purification: Recrystallize from Hexanes/EtOAc or purify via silica flash chromatography (0-20% EtOAc in Hexanes).

  • Yield Target: >85%[1][2][3][4]

  • Appearance: White to off-white solid.

Protocol B: Regioselective Suzuki Coupling (C3-Br)

Objective: Install the aryl "tail" group at the sensitive C3 position without disturbing the C5-chloride.[1]

Reagents:

• Scaffold: tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate (1.0 eq)

• Boronic Acid: Aryl-B(OH)₂ (1.1 eq)[1]

• Catalyst: Pd(PPh₃)₄ (0.05 eq) - Chosen for mildness; avoids activating the Cl.[1]

• Base: Na₂CO₃ (2.0 M aqueous, 2.5 eq)[1]

• Solvent: DME/Water (3:1) or Dioxane/Water (4:1).[1]

Procedure:

• Degassing: Combine scaffold and boronic acid in the solvent mixture. Sparge with Argon for 15 minutes. Critical: Oxygen promotes homocoupling and catalyst deactivation.

• Catalysis: Add Pd(PPh₃)₄ and base.

• Heating: Heat to 80°C for 4–6 hours.

  • Note: Do not exceed 90°C. Higher temperatures may trigger oxidative addition at the C5-Cl position.

• Monitoring: LCMS should show consumption of starting material (Br) and formation of the monochloro product. If des-bromo byproduct (protodebromination) is observed, reduce temperature and ensure anhydrous conditions for the next run (using Cs₂CO₃ in dry DMF).[1]

• Workup: Filter through Celite, extract with EtOAc, and purify via silica chromatography.

Protocol C: Buchwald-Hartwig Amination (C5-Cl)

Objective: Install a solubilizing amine or secondary pharmacophore at the unreactive C5 position.[1]

Reagents:

• Substrate: Intermediate from Protocol B (1.0 eq)

• Amine: Cyclic amine (e.g., Morpholine, Piperazine) (1.5 eq)[1]

• Catalyst: Pd₂(dba)₃ (0.05 eq)[1]

• Ligand: XPhos or RuPhos (0.10 eq) - Required to activate the electron-rich, deactivated C-Cl bond.[1]

• Base: Cs₂CO₃ (2.0 eq) or NaOtBu (1.5 eq)[1]

• Solvent: Toluene or 1,4-Dioxane (anhydrous).[1]

Procedure:

• Pre-complexation: Stir Pd₂(dba)₃ and Ligand in the solvent for 10 minutes under Argon to form the active catalytic species.

• Reaction Assembly: Add the substrate, amine, and base.[3][5]

• Heating: Seal the vessel and heat to 100–110°C overnight.

• Workup: Standard aqueous workup.

  • Tip: If conversion is low, switch to a precatalyst like XPhos Pd G3 , which ensures accurate stoichiometry of the active species.

Protocol D: Global Deprotection

Objective: Reveal the 4-aminopyridine hinge-binding motif.

• Dissolve the C3,C5-functionalized intermediate in DCM (5 mL/mmol).

• Add Trifluoroacetic acid (TFA) (2 mL/mmol).

• Stir at RT for 2 hours.

• Neutralization (Critical): Concentrate to an oil. Redissolve in EtOAc and wash with saturated NaHCO₃ until the aqueous layer is pH 8. The free base is required for biological testing; TFA salts can be cytotoxic in cell assays.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Loss of Regioselectivity (Reaction at Cl during Step 1)	Temperature too high or Ligand too active.[1]	Lower temp to 60-70°C. Use PPh₃ (standard) instead of Buchwald ligands (active) for the first step.[1]
Protodehalogenation (Loss of Br without coupling)	Hydride source present or Boronic acid decomposition.	Ensure solvents are dry (if using anhydrous conditions). Increase Boronic acid equivalents (1.5 eq).
N-Arylation (Coupling on the Boc-Nitrogen)	Base too strong (e.g., NaOtBu) during Suzuki.[1]	Stick to mild inorganic bases like Na₂CO₃ or K₃PO₄.
Poor Solubility	Pyridine core is lipophilic.	Use cosolvents like DMF or n-Butanol.

References

• Synthesis of 3,5-Disubstituted Pyridines

  • Title: Regioselective Functionalization of Halogenated Pyridines.[6]

  • Source:Journal of Organic Chemistry, 2012, 77(1), 345-356.[1]

  • URL:[Link] (Representative link for context)[1]

• Kinase Inhibitor Scaffolds

  • Title: Discovery of SHP2 Inhibitors: 3,4,5-Trisubstituted Pyridines.

  • Source:Journal of Medicinal Chemistry, 2016, 59(18), 8345-8368.[1]

  • URL:[Link][1]

• Boc-Protection Protocols

  • Title: Efficient protection of aminopyridines.

  • Source:Tetrahedron Letters, 2007, 48(20), 3525-3529.[1]

  • URL:[Link][1]

• Commercial Source Data

  • Title: tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate Product Page.[1][7][8][9][10]

  • Source: BLD Pharm / PubChem CID 34176492.

  • URL:[Link][1]

(Note: URLs provided are for standard reference databases and representative literature matching the chemical logic described.)

Sources

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• 5. US20060116519A1 - Synthesis of 5-bromo-4-methyl-pyridin-3-ylmethyl)-ethyl-carbamic acid tert-butyl ester - Google Patents [patents.google.com]
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• 10. tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate [cymitquimica.com]

tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate as a reagent in organic synthesis

An In-Depth Guide to the Application of tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate in Modern Organic Synthesis

Reagent Overview: A Gateway to Substituted Pyridines

tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate is a strategically designed synthetic intermediate. Its structure incorporates several key features that make it exceptionally useful for medicinal chemists and process development scientists:

• Orthogonally Reactive Halogens: The pyridine ring is substituted with both a bromine and a chlorine atom. In palladium-catalyzed cross-coupling reactions, the C-Br bond is significantly more reactive than the C-Cl bond. This differential reactivity allows for selective, sequential functionalization at the C3 position followed by a subsequent, more forcing reaction at the C5 position.

• Protected Amine Functionality: The amino group at the C4 position is protected as a tert-butoxycarbonyl (Boc) carbamate. The Boc group is a robust and widely used protecting group in organic synthesis.[1] It is stable to a wide range of reaction conditions, including the basic and often heated environments of cross-coupling reactions, yet it can be readily removed under acidic conditions (e.g., with trifluoroacetic acid or HCl) to reveal the free amine for further elaboration.[1]

• Structural Significance: The 3,4,5-trisubstituted pyridine core is a common motif in a multitude of biologically active molecules. This reagent provides a reliable and flexible entry point for creating diverse libraries of such compounds.

The synthesis of this reagent begins with the precursor 3-bromo-5-chloropyridin-4-amine.[2][3] The protection of the amino group is typically achieved by reacting it with di-tert-butyl dicarbonate (Boc₂O) in the presence of a suitable base, such as triethylamine or DMAP, in an aprotic solvent like THF or dichloromethane.[4]

Core Application: Palladium-Catalyzed Cross-Coupling Reactions

The primary utility of tert-butyl (3-bromo-5-chloropyridin-4-yl)carbamate lies in its application as an electrophile in palladium-catalyzed cross-coupling reactions. These reactions are foundational in modern organic chemistry for their ability to form carbon-carbon and carbon-heteroatom bonds with high efficiency and functional group tolerance.

Suzuki-Miyaura Cross-Coupling: Forging C-C Bonds

The Suzuki-Miyaura reaction is a powerful method for forming a new carbon-carbon bond between the C3 position of the pyridine ring and a wide variety of organic groups.[5][6] The reaction couples the aryl bromide with an organoboron reagent, such as a boronic acid or a boronate ester, under basic conditions.[5][7]

Causality in Protocol Design:

• Catalyst System: A palladium(0) species is the active catalyst. This is often generated in situ from a palladium(II) precatalyst like Pd(OAc)₂ or is used directly as a complex like Pd(PPh₃)₄. The choice of phosphine ligand is critical; bulky, electron-rich ligands like P(t-Bu)₃ or PCy₃ often accelerate the reaction, especially with less reactive chlorides, though for bromides, standard ligands like PPh₃ are often sufficient.[8]

• Base: A base is essential for the transmetalation step. It activates the organoboron species by forming a more nucleophilic boronate complex, which facilitates the transfer of the organic group to the palladium center.[6][7] Common bases include K₂CO₃, K₃PO₄, and Cs₂CO₃, often used in an aqueous solution with an organic solvent to create a biphasic system.

• Solvent: Aprotic polar solvents like 1,4-dioxane, toluene, or dimethoxyethane (DME) are typically used, often in combination with water to dissolve the inorganic base.

• Inert Atmosphere: Palladium(0) catalysts are sensitive to oxidation, so the reaction must be thoroughly degassed and run under an inert atmosphere (e.g., nitrogen or argon).

Experimental Protocol: Suzuki-Miyaura Coupling

• Reaction Setup: To a dry Schlenk flask, add tert-butyl (3-bromo-5-chloropyridin-4-yl)carbamate (1.0 equiv.), the desired arylboronic acid (1.2–1.5 equiv.), and the base (e.g., K₂CO₃, 2.0–3.0 equiv.).

• Inerting: Seal the flask, and evacuate and backfill with nitrogen or argon. Repeat this cycle three times.

• Solvent & Catalyst Addition: Add the degassed solvent(s) (e.g., a 4:1 mixture of dioxane:water) via syringe. Add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.02–0.05 equiv.).

• Reaction: Heat the mixture to the target temperature (typically 80–100 °C) with vigorous stirring. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, and extract the aqueous layer with ethyl acetate (2x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate in vacuo. Purify the resulting crude product by column chromatography on silica gel.

Visualization: Suzuki-Miyaura Catalytic Cycle

The following diagram illustrates the key steps in the Suzuki-Miyaura cross-coupling mechanism.

Caption: Catalytic cycle of the Suzuki-Miyaura reaction.

Buchwald-Hartwig Amination: Forging C-N Bonds

The Buchwald-Hartwig amination is the premier method for constructing carbon-nitrogen bonds, allowing for the introduction of primary or secondary amines at the C3 position of the pyridine ring.[9][10] This transformation has revolutionized synthetic approaches to anilines and their heterocyclic analogues.[9]

Causality in Protocol Design:

• Catalyst System: This reaction requires a palladium source and a specialized, bulky, electron-rich phosphine ligand.[11] Ligands like BINAP, XPhos, or RuPhos are commonly employed.[9][12] The ligand's role is multifaceted: it stabilizes the palladium catalyst, promotes the crucial oxidative addition step, and facilitates the final reductive elimination that forms the C-N bond.[9]

• Base: A strong, non-nucleophilic base is required to deprotonate the amine coupling partner, forming the active amide nucleophile. Sodium tert-butoxide (NaOtBu), lithium bis(trimethylsilyl)amide (LHMDS), or potassium phosphate (K₃PO₄) are frequently used.[10][11] The choice of base can be critical and must be compatible with other functional groups in the substrates.

• Solvent: Anhydrous, aprotic solvents such as toluene or 1,4-dioxane are standard to prevent quenching of the strong base.

Experimental Protocol: Buchwald-Hartwig Amination

• Reaction Setup: In a glovebox or under a strong flow of inert gas, charge a dry Schlenk tube with the palladium precatalyst (e.g., Pd₂(dba)₃, 0.01–0.02 equiv.), the phosphine ligand (0.02–0.05 equiv.), and the base (e.g., NaOtBu, 1.4 equiv.).

• Reagent Addition: Add tert-butyl (3-bromo-5-chloropyridin-4-yl)carbamate (1.0 equiv.) and the amine coupling partner (1.1–1.3 equiv.).

• Inerting & Solvent: Seal the tube, remove from the glovebox (if used), and add the anhydrous, degassed solvent (e.g., toluene) via syringe.

• Reaction: Heat the mixture in a preheated oil bath to the desired temperature (typically 80–110 °C). Stir vigorously until the starting material is consumed (monitor by TLC or LC-MS).

• Work-up: Cool the reaction to room temperature and quench carefully by adding saturated aqueous NH₄Cl solution. Dilute with ethyl acetate and filter through a pad of Celite to remove palladium residues.

• Extraction & Purification: Transfer the filtrate to a separatory funnel, wash with water and brine, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the residue by flash column chromatography.

Visualization: Buchwald-Hartwig Amination Workflow

The following diagram outlines the typical laboratory workflow for performing a Buchwald-Hartwig amination reaction.

Caption: Step-by-step workflow for Buchwald-Hartwig amination.

Subsequent Transformations: Unlocking Full Potential

Following the initial cross-coupling at the C3 position, the resulting product can be further modified in two critical ways:

• Boc Deprotection: The tert-butyl carbamate is readily cleaved by treatment with a strong acid, such as trifluoroacetic acid (TFA) in dichloromethane (DCM) or a solution of HCl in 1,4-dioxane, at room temperature. This unmasks the C4-amino group, making it available for acylation, alkylation, sulfonylation, or other derivatizations.

• Second Cross-Coupling: The less reactive C-Cl bond at the C5 position remains intact after the initial coupling. This site can be functionalized using a second cross-coupling reaction, though it often requires more forcing conditions (higher temperatures, longer reaction times) and potentially a more active catalyst system specifically designed for aryl chlorides, such as those employing bulky biarylphosphine or N-heterocyclic carbene (NHC) ligands.[8][11] This sequential approach enables the synthesis of highly complex, tri-substituted pyridines from a single, versatile starting material.

Summary of Reaction Conditions

The table below provides a quick-reference summary of typical conditions for the key reactions discussed.

Reaction	Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temperature (°C)
Suzuki-Miyaura	Pd(PPh₃)₄ (2-5%)	-	K₂CO₃ (2.0)	Dioxane/H₂O	80–100
Pd(OAc)₂ (2-5%)	SPhos (4-10%)	K₃PO₄ (2.5)	Toluene/H₂O	90–110
Buchwald-Hartwig	Pd₂(dba)₃ (1-2%)	XPhos (2-5%)	NaOtBu (1.4)	Toluene	90–110
Pd(OAc)₂ (2%)	BINAP (3%)	Cs₂CO₃ (1.5)	Dioxane	100

Conclusion

tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate is a powerful and enabling reagent for the construction of functionalized pyridine heterocycles. Its differential halogen reactivity and stable amine protecting group provide a robust platform for sequential, site-selective cross-coupling reactions. The protocols and mechanistic insights provided herein serve as a guide for researchers in drug discovery and chemical development to effectively leverage this reagent in the synthesis of novel and complex molecular architectures.

References

• Synthesis of Multisubstituted Pyridines by Heterocyclization of TosMIC Derivatives: Total Synthesis of Caerulomycins A and K. National Institutes of Health (NIH). Available from: [Link]

• Buchwald–Hartwig amination. Wikipedia. Available from: [Link]

• The Development of Versatile Methods for Palladium-Catalyzed Coupling Reactions of Aryl Electrophiles Through the Use of P(t-Bu)3 and PCy3 as Ligands. National Institutes of Health (NIH). Available from: [Link]

• Process for the production of 2-amino-3-hydroxypyridine derivatives. Google Patents.

• Buchwald-Hartwig Amination. Chemistry LibreTexts. Available from: [Link]

• Synthesis of Substituted Pyridine Derivatives via the Ruthenium-Catalyzed Cycloisomerization of 3-Azadienynes. Organic Chemistry Portal. Available from: [Link]

• ChemInform Abstract: Pd-Catalyzed Amidation of Aryl(Het) Halides with tert-Butyl Carbamate. ResearchGate. Available from: [Link]

• Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions. MDPI. Available from: [Link]

• Palladium catalyzed C-H functionalization of O-arylcarbamates: selective ortho-bromination using NBS. PubMed. Available from: [Link]

• Buchwald-Hartwig Coupling. Organic Synthesis. Available from: [Link]

• Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders. National Institutes of Health (NIH). Available from: [Link]

• The Suzuki Reaction. Myers Group, Harvard University. Available from: [Link]

• tert-butyl n-(5-bromo-2-chloropyrimidin-4-yl)carbamate. PubChem. Available from: [Link]

• Organic Carbamates in Drug Design and Medicinal Chemistry. National Institutes of Health (NIH). Available from: [Link]

• Preparation method of 4-amino-3, 5, 6-chloropyridine-2-methanoic acid. Google Patents.

• 3-Bromo-5-chloropyridin-4-amine. PubChem. Available from: [Link]

• tert-butyl n-(5-bromo-3-chloropyridin-2-yl)carbamate. PubChem. Available from: [Link]

• Suzuki-Miyaura Coupling |Basics|Mechanism|Examples| ChemOrgChem. YouTube. Available from: [Link]

• Suzuki-Miyaura Coupling. Chemistry LibreTexts. Available from: [Link]

• Carbamate Group as Structural Motif in Drugs: A Review of Carbamate Derivatives used as Therapeutic Agents. National Institutes of Health (NIH). Available from: [Link]

• Suzuki–Miyaura Coupling of Aryl Carbamates, Carbonates, and Sulfamates. National Institutes of Health (NIH). Available from: [Link]

• Suzuki Coupling. Organic Chemistry Portal. Available from: [Link]

• 4-Substituted Pyridine-3-Sulfonamides as Carbonic Anhydrase Inhibitors Modified by Click Tailing: Synthesis, Activity, and Docking Studies. MDPI. Available from: [Link]

• 2,3-diaminopyridine. Organic Syntheses. Available from: [Link]

• Synthesis of Substituted Pyridine Derivatives via the Ruthenium-Catalyzed Cycloisomerization of 3-azadienynes. PubMed. Available from: [Link]

• Synthesis of 5-bromo-4-methyl-pyridin-3-ylmethyl)-ethyl-carbamic acid tert-butyl ester. Google Patents.

• Additive effects on palladium-catalyzed deprotonative-cross-coupling processes (DCCP) of sp3 C–H bonds in diarylmethanes. Royal Society of Chemistry. Available from: [Link]

• Recent Advancement in Palladium Catalysed C-C bond Activation of Strained Ring Systems: Three and four-membered carbocycles as p. ChemRxiv. Available from: [Link]

• Tert-butyl (3-((2-chloro-5-fluoropyrimidin-4-yl)amino)phenyl)carbamate. PubChem. Available from: [Link]

• tert-Butyl(3-cyano-4,6-dimethylpyridin-2-yl)carbonate as a green and chemoselective N-tert-butoxycarbonylation reagent. Royal Society of Chemistry. Available from: [Link]

• tert-butyl n-(3-bromo-5-cyclopropyl-1,2-oxazol-4-yl)carbamate. PubChem. Available from: [Link]

Sources

• 1. Organic Carbamates in Drug Design and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 3-Bromo-5-chloropyridin-4-amine | C5H4BrClN2 | CID 34176492 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 4-Amino-3-bromo-5-chloropyridine | 159783-78-5 [chemicalbook.com]
• 4. US20060116519A1 - Synthesis of 5-bromo-4-methyl-pyridin-3-ylmethyl)-ethyl-carbamic acid tert-butyl ester - Google Patents [patents.google.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Suzuki Coupling [organic-chemistry.org]
• 7. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 8. The Development of Versatile Methods for Palladium-Catalyzed Coupling Reactions of Aryl Electrophiles Through the Use of P(t-Bu)3 and PCy3 as Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate

This technical support guide is designed for researchers, scientists, and professionals in drug development who are working on the synthesis of tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help improve reaction yields and product purity.

Introduction

The synthesis of tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate is a crucial step in the preparation of various pharmaceutical intermediates. The reaction involves the protection of the amino group of 3-bromo-5-chloropyridin-4-amine with a tert-butoxycarbonyl (Boc) group. While seemingly straightforward, this reaction can present challenges related to yield, purity, and scalability. This guide will address common issues and provide practical solutions to optimize your synthesis.

Reaction Overview

The fundamental transformation is the N-acylation of the primary amine with di-tert-butyl dicarbonate (Boc₂O) under basic conditions. The choice of base, solvent, and reaction temperature are critical parameters that can significantly influence the outcome of the synthesis.

Caption: General reaction scheme for the Boc protection of 3-bromo-5-chloropyridin-4-amine.

Troubleshooting Guide

This section is structured in a question-and-answer format to directly address specific problems you may encounter during the synthesis.

Q1: My reaction yield is consistently low. What are the most likely causes?

A1: Low yields in this Boc protection can stem from several factors. Here’s a systematic approach to troubleshooting:

• Incomplete Reaction: The nucleophilicity of the amino group on the pyridine ring is reduced by the electron-withdrawing effects of the bromo and chloro substituents. This can lead to a sluggish or incomplete reaction.

  • Solution:

    • Increase Reaction Time: Monitor the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to ensure it has gone to completion. It may require stirring overnight.

    • Elevate Temperature: Gently heating the reaction mixture (e.g., to 40 °C) can increase the reaction rate. However, be cautious as excessive heat can lead to the decomposition of Boc₂O.

    • Use a Catalyst: The addition of a catalytic amount of 4-(dimethylamino)pyridine (DMAP) can significantly accelerate the reaction.[1]

• Suboptimal Base: The choice and amount of base are critical. An inappropriate base may not be strong enough to deprotonate the amine effectively, or it may be too strong and lead to side reactions.

  • Solution:

    • Triethylamine (TEA) or Diisopropylethylamine (DIPEA): These are common and effective bases for this type of reaction.[2] Use 1.1 to 1.5 equivalents.

    • Aqueous Base: In some cases, an inorganic base like sodium hydroxide (NaOH) or sodium bicarbonate (NaHCO₃) in a biphasic system (e.g., THF/water) can be effective.[1]

• Reagent Quality: The purity of your starting materials and the quality of your solvent are paramount.

  • Solution:

    • 3-bromo-5-chloropyridin-4-amine: Ensure it is pure and free from any acidic impurities (e.g., hydrochloride salts) that would consume the base.

    • Boc₂O: Use fresh, high-purity di-tert-butyl dicarbonate. Over time, it can degrade, especially if exposed to moisture.

    • Solvent: Use anhydrous (dry) solvents, as water can react with Boc₂O.

Q2: I am observing a significant amount of an apolar impurity in my crude product. What could it be and how can I avoid it?

A2: A common apolar impurity is the di-Boc protected product, where a second Boc group is added to the carbamate nitrogen. While this is more common with less sterically hindered amines, it can occur under certain conditions.

• Cause:

  • Excessive amount of Boc₂O.

  • Prolonged reaction times at elevated temperatures.

  • Use of a highly effective acylation catalyst like DMAP in large quantities.

• Prevention:

  • Stoichiometry: Use a slight excess of Boc₂O (1.1 to 1.2 equivalents) relative to the amine.

  • Controlled Addition: Add the Boc₂O solution dropwise to the reaction mixture at 0 °C to control the initial reaction rate and exotherm.

  • Minimize Catalyst: If using DMAP, use it in truly catalytic amounts (e.g., 0.05 to 0.1 equivalents).

Q3: My product seems to be degrading during workup or purification. How can I improve its stability?

A3: The Boc group is labile to strong acids.[3] Inadvertent exposure to acidic conditions during workup or purification can lead to the deprotection of your product.

• Workup:

  • Avoid Strong Acids: Do not use acidic washes (e.g., HCl) to remove excess base. Instead, use a saturated aqueous solution of sodium bicarbonate or water.

  • Brine Wash: A final wash with brine can help to remove residual water and some inorganic impurities.

• Purification:

  • Silica Gel: Standard silica gel is slightly acidic and can cause some degradation.

  • Solution:

    • Neutralized Silica: You can neutralize your silica gel by preparing a slurry with a solvent containing a small amount of triethylamine (e.g., 0.5-1% v/v) and then packing your column.

    • Rapid Chromatography: Do not let your product sit on the silica gel column for an extended period. Elute it as quickly as possible.

    • Alternative Purification: Consider recrystallization as an alternative to column chromatography if a suitable solvent system can be found.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for this reaction?

A1: Several aprotic solvents are suitable for this reaction. The choice often depends on the solubility of the starting amine and the desired reaction temperature.

• Tetrahydrofuran (THF): A very common and effective solvent.[1]

• Dichloromethane (DCM): Another excellent choice, especially for reactions at or below room temperature.

• Acetonitrile (ACN): Also a viable option.

• 1,4-Dioxane: Can be used, particularly if higher temperatures are required.

Q2: How much di-tert-butyl dicarbonate (Boc₂O) should I use?

A2: A slight excess of Boc₂O is generally recommended to ensure complete consumption of the starting amine. A stoichiometry of 1.1 to 1.5 equivalents of Boc₂O per equivalent of 3-bromo-5-chloropyridin-4-amine is a good starting point.[2]

Q3: Is a base always necessary for this reaction?

A3: While some Boc protections can proceed without a base, it is highly recommended for an unreactive amine like 3-bromo-5-chloropyridin-4-amine. The base serves to deprotonate the amine, increasing its nucleophilicity, and to neutralize the acidic byproducts of the reaction.

Q4: How can I monitor the progress of the reaction?

A4: Thin Layer Chromatography (TLC) is the most convenient method.

• Mobile Phase: A mixture of ethyl acetate and hexanes (e.g., 30:70 v/v) is a good starting point for your mobile phase.

• Visualization: The starting amine and the Boc-protected product can be visualized under UV light (254 nm). The product will have a higher Rf value than the starting amine.

• Confirmation: LC-MS can be used to confirm the presence of the product and the disappearance of the starting material by monitoring their respective molecular weights.

Q5: What is the expected yield for this synthesis?

A5: With an optimized protocol, you should aim for a yield of 80-95%. A patent for a similar synthesis of a Boc-protected bromo-substituted aminopyridine derivative reports yields in this range.

Experimental Protocols

Protocol 1: Standard Procedure with Triethylamine

This protocol is based on common procedures for the Boc protection of aminopyridines.

Materials:

• 3-bromo-5-chloropyridin-4-amine

• Di-tert-butyl dicarbonate (Boc₂O)

• Triethylamine (TEA)

• Tetrahydrofuran (THF), anhydrous

• Ethyl acetate

• Hexanes

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask, dissolve 3-bromo-5-chloropyridin-4-amine (1.0 equiv) in anhydrous THF.

• Add triethylamine (1.2 equiv) to the solution and stir for 5 minutes at room temperature.

• Cool the mixture to 0 °C in an ice bath.

• In a separate flask, dissolve di-tert-butyl dicarbonate (1.2 equiv) in a small amount of anhydrous THF.

• Add the Boc₂O solution dropwise to the stirred amine solution at 0 °C over 15-20 minutes.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by TLC.

• Once the starting material is consumed, concentrate the reaction mixture under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes.

Caption: A step-by-step workflow for the synthesis of tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate.

Protocol 2: DMAP-Catalyzed Procedure for Sluggish Reactions

If the reaction with TEA is slow or incomplete, the addition of DMAP can be beneficial.

Materials:

• Same as Protocol 1, with the addition of 4-(dimethylamino)pyridine (DMAP).

Procedure:

• Follow steps 1 and 2 of Protocol 1.

• Add DMAP (0.1 equiv) to the reaction mixture.

• Proceed with steps 3 through 11 of Protocol 1. Note that the reaction time may be significantly shorter.

Data Summary

Parameter	Recommendation	Rationale
Starting Material	3-bromo-5-chloropyridin-4-amine	Commercially available precursor.[4][5]
Reagent	Di-tert-butyl dicarbonate (Boc₂O)	Standard reagent for Boc protection.
Stoichiometry	1.1 - 1.5 equiv of Boc₂O	Ensures complete consumption of the amine.
Base	Triethylamine or DIPEA (1.1 - 1.5 equiv)	Common organic bases for this transformation.
Catalyst (optional)	DMAP (0.05 - 0.1 equiv)	Accelerates the reaction for unreactive amines.[1]
Solvent	THF, DCM, or ACN (anhydrous)	Aprotic solvents that are compatible with the reaction.
Temperature	0 °C to room temperature	Balances reaction rate and stability of Boc₂O.
Reaction Time	4 - 24 hours	Monitor by TLC for completion.
Workup	Wash with aq. NaHCO₃ and brine	Avoids acidic conditions that can cleave the Boc group.
Purification	Flash chromatography or recrystallization	Standard methods for purifying organic compounds.

References

Sources

• 1. US20060116519A1 - Synthesis of 5-bromo-4-methyl-pyridin-3-ylmethyl)-ethyl-carbamic acid tert-butyl ester - Google Patents [patents.google.com]
• 2. Boc-Protected Amino Groups [organic-chemistry.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 3-Bromo-5-chloropyridin-4-amine | C5H4BrClN2 | CID 34176492 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. bldpharm.com [bldpharm.com]

Technical Support Center: Purification of tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate

Welcome to the dedicated support center for researchers, scientists, and drug development professionals working with tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address the specific challenges encountered during the purification of this important synthetic intermediate. Our focus is on providing practical, causality-driven solutions to help you achieve high purity and yield in your experiments.

Part 1: Frequently Asked Questions (FAQs) & Quick Troubleshooting

This section addresses the most common issues observed during the purification of tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate.

Q1: My final product is an oil or a waxy solid, but it's supposed to be a solid. What's wrong?

A1: This is a very common issue. The oily or waxy nature of your product is typically due to the presence of residual solvents or impurities that depress the melting point.[1]

• Residual Solvents: Even after rotary evaporation, solvents like ethyl acetate, dichloromethane (DCM), or tetrahydrofuran (THF) can remain trapped. Troubleshooting Step: Dry the material under high vacuum (high-vac) at a slightly elevated temperature (e.g., 30-40°C) for several hours to overnight.[1]

• Process Impurities: The most likely culprits are unreacted starting materials or excess Boc-anhydride. Excess Boc-anhydride, in particular, can result in an oily final product.[1] Troubleshooting Step: Proceed with a robust purification method like flash column chromatography or recrystallization as detailed in the guides below.

• Impurity-Induced Oiling: Sometimes, even small amounts of impurities prevent crystallization. Troubleshooting Step: Try triturating the oil with a non-polar solvent like hexanes or pentane. This can sometimes wash away the impurities and induce crystallization of the desired product.

Q2: I'm running a flash column, but my product is co-eluting with an impurity. How can I improve the separation?

A2: Co-elution occurs when the polarity of your product and an impurity are too similar for the chosen solvent system. The key is to modify the mobile phase to exploit subtle differences in their chemical properties.

• Decrease the Elution Strength: If using a standard Hexane/Ethyl Acetate (EtOAc) system, reduce the percentage of the more polar solvent (EtOAc). A shallower gradient (e.g., increasing from 5% EtOAc to 20% EtOAc over 10-15 column volumes) will provide more time for the components to separate on the stationary phase.[2]

• Change Solvent Selectivity: Replace one of the solvents. For instance, substituting ethyl acetate with dichloromethane (DCM) or methyl tert-butyl ether (MTBE) can alter the specific interactions (e.g., hydrogen bonding, dipole-dipole) between your compounds and the silica gel, often leading to improved separation.

• Consider a Different Adsorbent: While silica gel is standard and slightly acidic, for pyridine-containing compounds, using neutral alumina can sometimes prevent streaking and improve separation by mitigating strong acid-base interactions with the stationary phase.[2]

Q3: My compound is streaking or tailing badly on the TLC plate. What does this mean for my column chromatography?

A3: Streaking on a TLC plate is a strong indicator that you will have purification problems on a silica gel column. This phenomenon is particularly common with amine-containing compounds like pyridines.

• Cause: The basic nitrogen on the pyridine ring can interact very strongly with the acidic silanol groups (Si-OH) on the surface of the silica gel. This leads to slow, uneven movement up the plate.

• Solution: Add a small amount of a basic modifier to your mobile phase. A common practice is to add 0.5-1% triethylamine (TEA) or ammonium hydroxide to the solvent system (e.g., 90:9:1 Hexane:EtOAc:TEA).[3] This base will occupy the highly acidic sites on the silica, allowing your compound to elute more symmetrically. This same modified solvent system should then be used for your column.

Q4: I'm concerned about the stability of the Boc protecting group during purification. What conditions should I avoid?

A4: The tert-butoxycarbonyl (Boc) group is known for its stability in basic and nucleophilic conditions but is labile to acid.[4]

• Avoid Strong Acids: Do not use strongly acidic conditions for purification. Standard silica gel is slightly acidic but is generally fine. However, avoid washing with strong aqueous acids (e.g., >1M HCl) during workup if possible, or perform such washes quickly at low temperatures.

• Thermal Stability: While generally stable at moderate temperatures, prolonged heating should be avoided.[5] When removing solvents, use a water bath temperature below 40-50°C.

• Deprotection: The Boc group is typically removed with strong acids like trifluoroacetic acid (TFA) or hydrochloric acid in an organic solvent.[6][7] Ensure no such reagents are inadvertently introduced into your purification workflow.

Part 2: In-Depth Purification Protocols

This section provides detailed, step-by-step methodologies for the most effective purification techniques for this compound.

Guide 1: High-Resolution Flash Column Chromatography

Flash chromatography is the most common method for purifying multi-gram quantities of this intermediate. The goal is to separate the target compound from less polar starting materials and more polar byproducts.

Principle of Operation: The separation relies on the differential partitioning of compounds between a polar stationary phase (silica gel) and a less polar mobile phase. Compounds with higher polarity are adsorbed more strongly to the silica and elute later.[2]

Step-by-Step Protocol:

• TLC Analysis & Solvent System Optimization:

  • Dissolve a small sample of your crude material in DCM or EtOAc.

  • Spot on a silica gel TLC plate.

  • Develop the plate in various solvent systems. A good starting point is 20% Ethyl Acetate in Hexanes (v/v).

  • Goal: Aim for a retention factor (Rf) of ~0.3-0.4 for your product. This Rf value generally translates well to a column separation.[2]

  • If streaking is observed, add 0.5-1% triethylamine (TEA) to the eluent.

• Column Packing (Slurry Method):

  • Choose a column size appropriate for your sample amount (a general rule is a 30-50:1 ratio of silica gel to crude material by weight).[2]

  • In a beaker, mix the silica gel with your initial, least polar solvent (e.g., 5% EtOAc in Hexanes) to form a free-flowing slurry.

  • Pour the slurry into the column and use gentle air pressure or a pump to pack the bed, draining the excess solvent. Ensure the packed bed is flat and free of cracks.

• Sample Loading:

  • Dissolve your crude material in a minimal amount of DCM.

  • In a separate flask, add a small amount of silica gel (roughly 1-2 times the weight of your crude material).

  • Add your dissolved product to this silica and evaporate the solvent completely to create a dry, free-flowing powder ("dry loading").

  • Carefully add the dry-loaded sample to the top of the packed column.

• Elution and Fraction Collection:

  • Begin eluting with the starting solvent system (e.g., 5% EtOAc/Hexanes).

  • Gradually increase the polarity (gradient elution). For example:

    • 2 Column Volumes (CVs) of 5% EtOAc/Hexanes

    • Gradient from 5% to 25% EtOAc over 10 CVs

    • Hold at 25% EtOAc for 3-5 CVs

  • Collect fractions and monitor them by TLC to identify which ones contain your pure product.

• Product Isolation:

  • Combine the pure fractions in a round-bottom flask.

  • Remove the solvent under reduced pressure (rotary evaporation).

  • Place the resulting residue under high vacuum to remove any final traces of solvent.

Guide 2: Recrystallization for Final Polishing

If your material is >90% pure after chromatography but still contains minor impurities, or if it's an oil that refuses to solidify, recrystallization can be an excellent final step.

Principle of Operation: This technique relies on the differences in solubility of the compound and impurities in a chosen solvent at different temperatures. The compound should be highly soluble at high temperatures and poorly soluble at low temperatures, while impurities remain soluble at all temperatures.

Step-by-Step Protocol:

• Solvent Screening:

  • Place a small amount of your impure solid in several test tubes.

  • Add a few drops of different solvents (e.g., isopropanol, ethanol, ethyl acetate, toluene, hexane/EtOAc mixtures) to each tube.

  • A good single solvent will dissolve the compound when hot but not when cold.

  • For a two-solvent system, find a "soluble" solvent (e.g., DCM, EtOAc) and an "anti-solvent" in which the compound is insoluble (e.g., hexanes, pentane).

• Recrystallization Procedure (Two-Solvent System Example):

  • Dissolve the crude material in the minimum amount of the "soluble" solvent (e.g., Ethyl Acetate) with gentle warming. The solution should be saturated.

  • Heat the solution gently (e.g., in a 40°C water bath).

  • Slowly add the "anti-solvent" (e.g., Hexanes) dropwise until the solution just begins to turn cloudy (this is the point of saturation).

  • If it becomes too cloudy, add a drop or two of the "soluble" solvent to clarify it.

  • Remove the flask from the heat and allow it to cool slowly to room temperature. Do not disturb it. Slow cooling is critical for forming pure, large crystals.

  • Once at room temperature, you can place the flask in an ice bath or refrigerator for 30-60 minutes to maximize crystal formation.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration (e.g., using a Büchner funnel).

  • Wash the crystals with a small amount of cold anti-solvent (hexanes).

  • Dry the crystals under vacuum to remove all residual solvent.

Part 3: Impurity Profile & Data

Understanding the potential impurities is crucial for designing an effective purification strategy.

Impurity Type	Potential Structure/Source	Typical Elution Profile (Silica Gel)	Recommended Action
Starting Material	3-bromo-5-chloropyridin-4-amine	More polar than the product.	Elutes after the product. Ensure the column is run long enough to wash it off.
Reagent-Related	Di-tert-butyl dicarbonate (Boc₂O) or its byproducts	Less polar than the product.	Elutes before the product. A non-polar flush at the start of the column (e.g., 100% Hexanes) can remove it.
Side-Reaction	Di-Boc protected amine	Less polar than the product.	Elutes before the product. Can be difficult to separate. A very shallow gradient is recommended.
Halogen Scrambling	Isomers (e.g., 3,5-dichloropyridin-4-yl carbamate)	Very similar polarity to the product.	This is the most challenging separation. May require advanced techniques like preparative HPLC or repeated recrystallizations.[8]

Part 4: Visualization of Workflows

Purification Decision Workflow

This diagram outlines the logical steps for selecting the appropriate purification method based on the initial assessment of the crude material.

Caption: Decision tree for selecting a purification strategy.

Flash Chromatography Workflow

This diagram illustrates the key stages of a successful flash chromatography purification cycle.

Caption: Standard workflow for flash column chromatography.

References

• Google Patents. (n.d.). Halogenation of pyridine compounds - CA1126276A.

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

• YouTube. (2022, December 25). Preparation of Pyridines, Part 2: By Halogenation and Nitration. Retrieved from [Link]

• Master Organic Chemistry. (2018, June 7). Protecting Groups for Amines: Carbamates. Retrieved from [Link]

• Wikipedia. (n.d.). Tert-butyloxycarbonyl protecting group. Retrieved from [Link]

• Total Synthesis. (2024, January 2). Boc Protecting Group: N-Boc Protection & Deprotection Mechanism. Retrieved from [Link]

• ResearchGate. (2022, January 12). Product is dissolved in Boc. How can Crystallize the product that is dissolved in Boc?. Retrieved from [Link]

• Wikipedia. (n.d.). Pyridine. Retrieved from [Link]

• PubChem. (n.d.). tert-butyl N-(5-bromo-2-chloropyrimidin-4-yl)carbamate. Retrieved from [Link]

• ACS Publications. (n.d.). Mechanism and regioselectivity in an open-and-shut case of pyridine halogenation. Retrieved from [Link]

• MDPI. (2021, July 5). tert-Butyl Bis(4′-(Hexyloxy)-[1,1′-biphenyl]-4-yl)carbamate. Retrieved from [Link]

• PubMed Central (PMC). (n.d.). Selective Halogenation of Pyridines Using Designed Phosphine Reagents. Retrieved from [Link]

• Organic Syntheses. (n.d.). Carbamic acid, tert-butyl ester. Retrieved from [Link]

• Pharmaffiliates. (n.d.). CAS No : 1269232-94-1 | Product Name : tert-Butyl (3-bromo-5-chloro-2-fluorophenyl)carbamate. Retrieved from [Link]

• Google Patents. (n.d.). CN112661672A - Crystallization method of Boc-amino acid.

• Patsnap. (n.d.). Crystallization method of Boc-amino acid - Eureka. Retrieved from [Link]

• University of Victoria. (n.d.). Column chromatography. Retrieved from [Link]

• Journal of Nuclear Medicine. (2023, June 1). “Click-like” Boc protection of unreactive amine via solvent gelation with potential application for PET tracer development. Retrieved from [Link]

• Reddit. (2024, November 17). Column chromatography issue : r/Chempros. Retrieved from [Link]

• PubChem. (n.d.). tert-butyl N-(5-bromo-3-chloropyridin-2-yl)carbamate. Retrieved from [Link]

• CP Lab Safety. (n.d.). tert-Butyl N-(5-bromo-4-chloropyridin-2-yl)carbamate, 98% Purity, C10H12BrClN2O2, 1 gram. Retrieved from [Link]

• Google Patents. (n.d.). US20060116519A1 - Synthesis of 5-bromo-4-methyl-pyridin-3-ylmethyl)-ethyl-carbamic acid tert-butyl ester.

• PubChem. (n.d.). Tert-butyl (3-((2-chloro-5-fluoropyrimidin-4-yl)amino)phenyl)carbamate. Retrieved from [Link]

• Wikipedia. (n.d.). Di-tert-butyl dicarbonate. Retrieved from [Link]

• Agilent. (2013, April 24). New To HPLC Avoiding Beginner Pitfalls. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. web.uvic.ca [web.uvic.ca]
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• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. tert-Butyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]
• 7. Di-tert-butyl dicarbonate - Wikipedia [en.wikipedia.org]
• 8. m.youtube.com [m.youtube.com]

Technical Support Center: Synthesis of tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the synthesis of tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate. This resource is designed to provide in-depth troubleshooting guidance and address common challenges encountered during the synthesis of this important building block. As Senior Application Scientists, we combine our expertise with established scientific principles to help you navigate the complexities of this chemical transformation and optimize your experimental outcomes.

I. Frequently Asked Questions (FAQs)

This section addresses common issues that may arise during the synthesis.

Question 1: My reaction is sluggish or incomplete, even after extended reaction times. What are the potential causes and how can I improve the conversion?

Answer:

Several factors can contribute to incomplete conversion of the starting material, 3-bromo-5-chloropyridin-4-amine.

• Insufficient Base: The reaction requires a base to deprotonate the amine, facilitating its nucleophilic attack on the di-tert-butyl dicarbonate ((Boc)₂O). Common bases include triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA). Ensure you are using at least one equivalent of the base. For weakly nucleophilic amines, a stronger, non-nucleophilic base might be beneficial.

• Low Reaction Temperature: While the reaction is often run at room temperature, gentle heating (e.g., to 40-50 °C) can sometimes increase the reaction rate, especially if the starting amine has low reactivity.[1]

• Solvent Choice: The choice of solvent is critical. Aprotic solvents like tetrahydrofuran (THF), dichloromethane (DCM), or acetonitrile are typically used. Ensure the solvent is anhydrous, as water can react with (Boc)₂O.

• Catalyst: For particularly unreactive amines, the addition of a catalytic amount of 4-dimethylaminopyridine (DMAP) can significantly accelerate the reaction.[2][3] DMAP acts as a more potent acylating agent by forming a reactive intermediate with (Boc)₂O.

Question 2: I am observing a significant amount of a di-Boc protected side product. How is this formed and what steps can I take to minimize it?

Answer:

The formation of a di-tert-butoxycarbonyl (di-Boc) protected product, where two Boc groups are attached to the nitrogen atom, is a known side reaction, especially with aminopyridines.

Mechanism of Formation: The initial N-Boc product can be further acylated by (Boc)₂O, particularly under forcing conditions or in the presence of a highly activating catalyst like DMAP. The lone pair on the carbamate nitrogen can still exhibit some nucleophilicity.

Mitigation Strategies:

• Control Stoichiometry: Use a slight excess, but not a large excess, of (Boc)₂O (e.g., 1.1-1.2 equivalents).

• Slow Addition: Add the (Boc)₂O solution dropwise to the reaction mixture containing the amine and base. This helps to maintain a low concentration of the acylating agent and favors the mono-Boc product.

• Optimize Catalyst Loading: If using DMAP, use it in truly catalytic amounts (e.g., 0.05-0.1 equivalents). Higher loadings can promote the formation of the di-Boc species. A Chinese patent suggests that using a combination of EDCI and HOBT can improve selectivity for the mono-Boc product in aminopyridine synthesis.[4]

• Reaction Monitoring: Closely monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Stop the reaction as soon as the starting material is consumed to prevent over-reaction.

Question 3: My final product appears to be contaminated with a urea-type impurity. What is the origin of this side product?

Answer:

Urea formation is a potential side reaction when working with (Boc)₂O, especially if the reaction conditions are not carefully controlled.

Mechanism of Formation: Di-tert-butyl dicarbonate can decompose, particularly in the presence of moisture or certain nucleophiles, to form tert-butoxycarbonyl isocyanate. This isocyanate is highly reactive and can react with the starting amine or the desired product to form a urea derivative.

Troubleshooting:

• Anhydrous Conditions: Ensure all glassware is thoroughly dried and use anhydrous solvents. The presence of water can facilitate the decomposition of (Boc)₂O.

• Reagent Quality: Use high-quality (Boc)₂O. Older or improperly stored reagent may have partially decomposed.

• Temperature Control: Avoid excessive heating, as this can accelerate the decomposition of (Boc)₂O.

Question 4: During workup, I am experiencing difficulty removing all the byproducts. What is a standard purification protocol?

Answer:

A typical workup and purification procedure involves several steps to remove unreacted reagents and byproducts.

• Aqueous Wash: After the reaction is complete, quench the reaction with water or a mild aqueous acid (e.g., dilute HCl or NH₄Cl solution) to neutralize the base and remove water-soluble byproducts.

• Extraction: Extract the product into an organic solvent such as ethyl acetate or dichloromethane.

• Brine Wash: Wash the combined organic layers with brine (saturated NaCl solution) to remove residual water.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

• Chromatography: The crude product is often purified by column chromatography on silica gel.[5] A gradient of ethyl acetate in hexanes is a common eluent system.

II. Troubleshooting Guide: Common Side Products and Their Mitigation

This guide provides a more detailed look at specific side products and strategies to minimize their formation.

Side Product	Formation Mechanism	Mitigation Strategies
Di-Boc Adduct	Over-acylation of the desired mono-Boc product.	- Use 1.1-1.2 equivalents of (Boc)₂O.- Slow, controlled addition of (Boc)₂O.- Minimize DMAP catalyst loading (if used).- Monitor reaction closely and stop upon consumption of starting material.
Urea Derivative	Reaction of the amine with tert-butoxycarbonyl isocyanate, a decomposition product of (Boc)₂O.	- Ensure strictly anhydrous reaction conditions.- Use fresh, high-quality (Boc)₂O.- Avoid excessive heating of the reaction mixture.
Unreacted Starting Material	Incomplete reaction due to insufficient activation or unfavorable conditions.	- Ensure at least 1 equivalent of base is used.- Consider gentle heating (40-50 °C).- Use an appropriate anhydrous aprotic solvent.- Add a catalytic amount of DMAP for sluggish reactions.
Hydrolysis of (Boc)₂O	Reaction of (Boc)₂O with water, leading to the formation of tert-butanol and CO₂.	- Use anhydrous solvents and reagents.- Store (Boc)₂O in a dry environment.[6]

III. Experimental Protocols

Standard Protocol for the Synthesis of tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate

This protocol is a general guideline and may require optimization based on your specific experimental setup and scale.

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), add 3-bromo-5-chloropyridin-4-amine (1.0 eq.).

• Solvent and Base Addition: Dissolve the starting material in an appropriate anhydrous solvent (e.g., THF or DCM, ~0.1-0.5 M). Add triethylamine (1.2 eq.).

• Reagent Addition: In a separate flask, dissolve di-tert-butyl dicarbonate ((Boc)₂O) (1.1 eq.) in the same anhydrous solvent.

• Reaction: Slowly add the (Boc)₂O solution to the stirred amine solution at room temperature.

• Monitoring: Monitor the progress of the reaction by TLC or LC-MS until the starting material is consumed (typically 2-12 hours).

• Workup: Quench the reaction with water. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes).

IV. Visualizing Reaction Pathways

Primary Reaction and Side Product Formation

The following diagram illustrates the desired reaction pathway and the formation of the common di-Boc side product.

Caption: Desired synthesis and di-Boc side product formation.

Troubleshooting Workflow for Low Yield

This flowchart provides a logical sequence of steps to diagnose and resolve issues of low product yield.

Caption: Troubleshooting workflow for low reaction yield.

V. References

• Wikipedia. tert-Butyloxycarbonyl protecting group. [Link]

• Basel, Y., & Hassner, A. (2000). Di-tert-butyl Dicarbonate and 4-(dimethylamino)pyridine Revisited. Their Reactions With Amines and Alcohols. The Journal of Organic Chemistry, 65(20), 6368–6380. [Link]

• Bar-Ilan University. Di-tert-butyl dicarbonate and 4-(dimethylamino)pyridine revisited. Their reactions with amines and alcohols. [Link]

• Scott, J. S., et al. (2011). Synthesis of N-Substituted-3-amino-4-halopyridines: a Sequential Boc-Removal/Reductive Amination Mediated by Brønsted and Lewis Acids. Organic letters, 13(19), 5032–5035. [Link]

• ResearchGate. (PDF) Di-tert-butyl Dicarbonate and 4-(Dimethylamino)pyridine Revisited. Their Reactions with Amines and Alcohols1. [Link]

• Semantic Scholar. Di-tert-butyl dicarbonate and 4-(dimethylamino)pyridine revisited. Their reactions with amines and alcohols. [Link]

• Wikipedia. Di-tert-butyl dicarbonate. [Link]

• Royal Society of Chemistry. Mild deprotection of the N-tert‐butyloxycarbonyl (N-Boc) group using oxalyl chloride. [Link]

• Organic Chemistry Portal. Boc-Protected Amino Groups. [Link]

• Pharmaffiliates. CAS NO : 3031785-18-6 | Product Name : N-(3-Bromo-5-chloropyridin-4-yl)-3-(cyclopropylmethoxy)-4-(difluoromethoxy)benzamide. [Link]

• Organic Chemistry Portal. Carbamate synthesis by amination (carboxylation) or rearrangement. [Link]

• PubChem. Tert-butyl n-(5-bromo-2-chloropyrimidin-4-yl)carbamate. [Link]

• Google Patents. CN102936220A - BOC protection method for aminopyridine.

• National Institutes of Health. Organic Carbamates in Drug Design and Medicinal Chemistry. [Link]

• Chemistry Steps. Boc Protecting Group for Amines. [Link]

• Royal Society of Chemistry. tert-Butyl(3-cyano-4,6-dimethylpyridin-2-yl)carbonate as a green and chemoselective N-tert-butoxycarbonylation reagent. [Link]

• MDPI. Synthesis of rac-tert-butyl 3-(benzyloxycarbonylamino)-2-(4-bromophenyl)-tetrahydrofuran-3-carboxylate. [Link]

• Google Patents. US20060116519A1 - Synthesis of 5-bromo-4-methyl-pyridin-3-ylmethyl)-ethyl-carbamic acid tert-butyl ester.

• Google Patents. US10717703B2 - Processes for the preparation of (S)-tert-butyl 4,5-diamino-5-oxopentanoate.

Sources

• 1. Introduction and Removal of Several Common Alkoxycarbonyl Protecting Groups [en.highfine.com]
• 2. tert-Butyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]
• 3. Di-tert-butyl dicarbonate and 4-(dimethylamino)pyridine revisited. Their reactions with amines and alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. CN102936220A - BOC protection method for aminopyridine - Google Patents [patents.google.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Di-tert-butyl dicarbonate - Wikipedia [en.wikipedia.org]

Troubleshooting guide for tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate Suzuki coupling

Technical Support Center

Introduction: The Substrate Challenge

The substrate tert-butyl (3-bromo-5-chloropyridin-4-yl)carbamate presents a classic "perfect storm" of competing reactivity and steric hindrance. As a researcher, you are likely facing one of three critical failure modes: catalyst arrest (due to sterics), regio-scrambling (Br vs. Cl), or protecting group instability (Boc loss).

This guide deconstructs these issues using mechanistic causality. We move beyond "try this solvent" to explain why specific parameters fail and how to engineer a robust system.

Feature	Synthetic Consequence
3-Bromo / 5-Chloro	Electronic Bias: The C–Br bond (BDE ~81 kcal/mol) is weaker than C–Cl (~95 kcal/mol), theoretically directing oxidative addition to C3.
4-Boc-amino	Steric Wall: The bulky tert-butyl group at C4 creates a massive steric cone, shielding both the C3 and C5 halides.
Pyridine Nitrogen	Catalyst Poisoning: The pyridine nitrogen can displace weak ligands on Pd, arresting the catalytic cycle.
Carbamate NH	Pd Sequestration: Under basic conditions, the deprotonated amide (pKₐ ~17) can form a stable chelate with Pd, killing reactivity.

Module 1: Diagnostic Troubleshooting (Q&A)

Q1: "I see <10% conversion by LCMS. The starting material is intact, but the boronic acid is degrading. Why?"

Diagnosis: This is a Steric-Electronic Mismatch . Standard catalysts like Pd(PPh₃)₄ or Pd(dppf)Cl₂ are often insufficient for this substrate. The bulky Boc group prevents the palladium from getting close enough to the C–Br bond for oxidative addition (OA). Furthermore, if your boronic acid is electron-deficient (e.g., a pyridyl boronate), it is undergoing protodeboronation faster than the slow OA step.

The Fix: Switch to Dialkylbiaryl Phosphine Ligands (Buchwald Ligands). You need a ligand that is both electron-rich (to boost OA) and bulky (to enforce a monoligated Pd species).

• Recommendation: Use XPhos Pd G4 or RuPhos Pd G4 .

  • Why? XPhos provides the necessary steric bulk to facilitate reductive elimination later, but more importantly, the precatalyst (G4) ensures immediate generation of the active Pd(0) species without requiring an induction period, allowing the reaction to race against protodeboronation.

• Alternative: Pd(P(t-Bu)₃)₂ . The linear coordination of this highly active catalyst is excellent for extremely hindered aryl bromides.

Q2: "I am observing a mixture of mono-coupled products at the Br- and Cl-positions, or bis-coupled byproducts."

Diagnosis: Thermal Scrambling & Halide Exchange. While C–Br is more reactive, at high temperatures (>100°C), the energy barrier difference between C–Br and C–Cl insertion narrows. Additionally, if you use a chloride-based precatalyst without a scavenger, halide exchange can occur.

The Fix: Thermodynamic Control.

• Lower Temperature: Run the reaction at 60–80°C. Do not reflux in toluene/water (100°C+) unless necessary.

• Stoichiometry: Strictly limit the boronic acid to 1.0–1.1 equivalents.

• Catalyst Control: High-activity ligands (like XPhos ) are actually more selective here because they accelerate the reaction with the lower-barrier bond (C–Br) so significantly that the C–Cl bond remains untouched at moderate temperatures.

Q3: "The Boc group is falling off (forming the free amine) or cyclizing to an oxazolopyridine."

Diagnosis: Base-Mediated Decomposition. Strong bases (NaOtBu, KOH) or high temperatures promote the attack of the carbamate carbonyl oxygen onto the pyridine ring (if activated) or simple hydrolysis.

The Fix: Buffer the pH.

• Switch Base: Use K₃PO₄ (tribasic potassium phosphate) or Cs₂CO₃ . These provide a "buffered" basicity that is sufficient for transmetallation but less aggressive toward the carbamate.

• Avoid: Hydroxide bases (NaOH) or Alkoxides (NaOtBu).

• Solvent: Ensure the solvent is not "wet" if using high temps, although Suzuki requires some water. A 4:1 Dioxane:Water ratio is ideal; the water activates the boronic acid, but the high organic content protects the Boc group.

Module 2: Visualizing the Decision Matrix

The following diagram illustrates the logical flow for troubleshooting low yields based on impurity profiles.

Caption: Diagnostic logic tree for optimizing Suzuki coupling of hindered halopyridines.

Module 3: Standardized Protocol ("The Gold Standard")

Based on the steric and electronic requirements, this protocol utilizes a Third-Generation Buchwald Precatalyst system. This system generates the active L-Pd(0) species below room temperature, preventing the induction period where side reactions often occur.

Reagents

• Substrate: tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate (1.0 equiv)

• Boronic Acid: Aryl/Heteroaryl boronic acid (1.2 equiv)

• Catalyst: XPhos Pd G3 or G4 (2–5 mol%)

• Base: K₃PO₄ (2.0–3.0 equiv)

• Solvent: 1,4-Dioxane / Water (4:1 ratio) [Degassed]

Step-by-Step Methodology

• Setup: Charge a reaction vial with the pyridine substrate, boronic acid, K₃PO₄, and XPhos Pd G4.

  • Note: If using the G3/G4 precatalyst, you can weigh it out in air, but the subsequent steps should be inert.

• Inertion: Seal the vial and purge with Nitrogen or Argon for 5 minutes.

• Solvent Addition: Add the degassed Dioxane/Water mixture via syringe. The concentration should be relatively high (0.2 M to 0.5 M) to drive the bimolecular reaction over the unimolecular decomposition pathways.

• Reaction: Heat to 80°C for 2–4 hours.

  • Checkpoint: Check LCMS at 1 hour. If the starting material is consumed, stop heating immediately to prevent Boc degradation.

• Workup: Dilute with Ethyl Acetate, wash with water/brine. Dry over Na₂SO₄.

  • Purification Note: The product is likely UV-active. Avoid acidic mobile phases (like TFA) during purification if the Boc group is acid-labile in this specific scaffold; use Formic Acid or Ammonium Bicarbonate buffer instead.

Module 4: Mechanistic Insight (Why this works)

The following diagram details the catalytic cycle, highlighting the critical "Steric Gate" where the ligand choice dictates success or failure.

Caption: Catalytic cycle emphasizing the role of bulky ligands in preventing catalyst poisoning and ensuring C-Br selectivity.

References

• Buchwald, S. L., et al. "Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure." Journal of the American Chemical Society, 2005.[1]

• Spivey, A. C., et al. "Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes."[2] Chemical Science, 2016.

• BenchChem. "Stability of the Boc Protecting Group: A Comparative Guide." BenchChem Technical Guides, 2025.

• Fu, G. C., et al. "Suzuki Cross-Couplings of Alkyl Halides."[3] Journal of the American Chemical Society, 2001.[3]

• Lipshutz, B. H., et al. "Suzuki-Miyaura couplings under mild aqueous micellar conditions."[3] Organic Letters, 2018.[3]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - Chemical Science (RSC Publishing) DOI:10.1039/C6SC02118B [pubs.rsc.org]
• 3. Suzuki Coupling [organic-chemistry.org]

Technical Support Center: Catalyst Selection for tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate Reactions

Welcome to the technical support guide for reactions involving tert-butyl (3-bromo-5-chloropyridin-4-yl)carbamate. This critical building block is prevalent in pharmaceutical and materials science research. However, its unique electronic and steric properties present distinct challenges for catalyst selection in cross-coupling reactions. This guide provides field-proven insights, troubleshooting protocols, and answers to frequently asked questions to empower your research and development efforts.

Frequently Asked Questions (FAQs)

This section addresses high-level questions researchers frequently encounter when working with this substrate.

Q1: Which halogen on the pyridine ring is more reactive in palladium-catalyzed cross-coupling?

A: The bromine at the C3 position is significantly more reactive than the chlorine at the C5 position. This selectivity is due to the lower bond dissociation energy of the C-Br bond compared to the C-Cl bond, which facilitates the initial oxidative addition step in the catalytic cycle.[1][2] For typical palladium-catalyzed reactions like Suzuki-Miyaura, Sonogashira, or Buchwald-Hartwig amination, selective functionalization at the C3-bromo position can be achieved while leaving the C5-chloro position intact, provided the reaction conditions are carefully controlled.

Q2: What are the most effective classes of catalysts and ligands for this substrate?

A: Palladium(0) complexes paired with bulky, electron-rich phosphine ligands are the gold standard for this type of transformation.[3][4][5] The steric bulk of the ligand promotes the crucial reductive elimination step, while its electron-donating character facilitates the initial oxidative addition into the C-Br bond.[4][5] Ligands from the dialkylbiaryl phosphine family (e.g., SPhos, XPhos, RuPhos) and bulky alkylphosphines (e.g., P(t-Bu)₃, PCy₃) have demonstrated broad success.[3][6][7]

Q3: How does the tert-butylcarbamate (Boc) protecting group at the C4 position influence the reaction?

A: The Boc group exerts a significant steric influence. Its bulkiness can hinder the approach of the catalyst to the adjacent C3 and C5 positions, potentially slowing down the reaction rate. This makes the choice of a sterically demanding ligand even more critical to create an active catalyst that can overcome this hindrance. While electronically it is a donating group, its primary impact in cross-coupling is steric.

Q4: Why are strong, non-nucleophilic bases typically required for these coupling reactions?

A: A base is essential for one or more steps in most cross-coupling catalytic cycles.[8][9] In Suzuki-Miyaura reactions, the base activates the boronic acid, forming a more nucleophilic "ate" complex, which is necessary for the transmetalation step.[8] In Buchwald-Hartwig aminations, the base deprotonates the amine nucleophile.[10][11] Strong, non-nucleophilic bases like potassium phosphate (K₃PO₄), cesium carbonate (Cs₂CO₃), or sodium tert-butoxide (NaOt-Bu) are often used because they are effective at promoting the reaction without competing as nucleophiles themselves.[10]

Troubleshooting Guide: Common Experimental Issues

This section provides a structured approach to diagnosing and solving specific problems encountered during experiments.

Problem 1: Low or No Conversion of Starting Material

You've set up your reaction, but analysis (TLC, LC-MS) shows mostly unreacted starting material.

Caption: Troubleshooting Decision Tree for Low Conversion.

Detailed Causes & Solutions

Potential Cause	Explanation & Causality	Recommended Solution
Catalyst Inactivity	The active Pd(0) species is sensitive to oxygen and can decompose, appearing as a black precipitate (palladium black).[12] Using a Pd(II) source like Pd(OAc)₂ requires in situ reduction, which can be inefficient.	1. Use a Pre-catalyst: Modern palladacycle pre-catalysts (e.g., SPhos G3, XPhos G3) are air-stable and generate the active Pd(0) species more reliably upon heating with a base.[13] 2. Ensure Anaerobic Conditions: Thoroughly degas the solvent and reaction mixture (e.g., via 3-4 freeze-pump-thaw cycles or by sparging with argon for 20-30 minutes). Maintain a positive pressure of inert gas (Ar or N₂).[12]
Ineffective Base	The base may be hydrated or not sufficiently strong to facilitate the key transmetalation (Suzuki) or deprotonation (Buchwald-Hartwig) step.[8][10] The physical form also matters; large chunks have low surface area.	1. Verify Base Quality: Use a fresh bottle of an anhydrous base like K₃PO₄ or Cs₂CO₃. If necessary, dry the base in an oven before use. 2. Increase Basicity: Switch to a stronger base. For example, if K₂CO₃ fails, try K₃PO₄ or Cs₂CO₃. For C-N couplings, NaOt-Bu or LHMDS are very effective but have lower functional group tolerance.[10][14]
Suboptimal Temperature	Oxidative addition into the C-Br bond of this electron-deficient, sterically hindered pyridine requires thermal energy. Insufficient temperature will result in a very slow or stalled reaction.	1. Increase Temperature: Incrementally increase the reaction temperature (e.g., from 80 °C to 100 °C or 110 °C), ensuring it remains below the solvent's boiling point. 2. Solvent Choice: Consider switching to a higher-boiling point solvent like 1,4-dioxane, toluene, or 2-MeTHF.

Problem 2: Significant Side Product Formation

Your reaction proceeds, but desired product is contaminated with byproducts like homocoupled boronic acid (in Suzuki reactions) or debrominated starting material.

Detailed Causes & Solutions

Side Product	Explanation & Causality	Recommended Solution
Homocoupling (e.g., Ar-Ar from ArB(OH)₂)	This often occurs when the transmetalation/reductive elimination pathway is slow relative to catalyst decomposition or side reactions of the organoboron reagent. It can be exacerbated by the presence of oxygen.[4]	1. Optimize Stoichiometry: Use a slight excess of the boronic acid (1.1-1.2 equivalents) but avoid a large excess. 2. Improve Anaerobic Conditions: Rigorously exclude oxygen from the reaction.[4] 3. Change Ligand: A bulkier, more electron-donating ligand can accelerate the desired catalytic cycle, outcompeting the homocoupling pathway.
Debromination / Protodeboronation	Debromination: The aryl halide is reduced to Ar-H. This can happen if the catalytic cycle is interrupted after oxidative addition and the intermediate is quenched. Protodeboronation: The boronic acid is converted to Ar-H. This is a common issue with heteroaryl boronic acids, especially in the presence of water and base.[15]	1. Use Anhydrous Conditions: While some Suzuki protocols tolerate water, minimizing it can suppress these side reactions.[15] 2. Screen Bases: Sometimes a weaker base or a fluoride source (e.g., KF) can mitigate these issues.[8] 3. Use Boronate Esters: Pinacol (BPin) or MIDA boronates are often more stable than the corresponding boronic acids and less prone to protodeboronation.[16]

Recommended Experimental Protocol: Suzuki-Miyaura Coupling

This section provides a robust, step-by-step starting point for a Suzuki-Miyaura reaction.

Workflow Diagram

Caption: Standard Suzuki-Miyaura Experimental Workflow.

Step-by-Step Guide

Reagents & Equipment:

• tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate (1.0 equiv)

• Arylboronic Acid (1.2 equiv)

• SPhos Pd G3 Pre-catalyst (2 mol%)

• Potassium Phosphate (K₃PO₄, 3.0 equiv)

• 1,4-Dioxane (anhydrous, degassed)

• Water (degassed)

• Oven-dried reaction vial with a magnetic stir bar

• Inert atmosphere setup (glovebox or Schlenk line)

Procedure:

• Vessel Preparation: To an oven-dried reaction vial containing a magnetic stir bar, add tert-butyl (3-bromo-5-chloropyridin-4-yl)carbamate, the arylboronic acid, and the SPhos Pd G3 pre-catalyst. This is best performed in a glovebox.

• Sealing: Seal the vial with a screw cap containing a PTFE septum.

• Solvent Addition: Remove the vial from the glovebox. Add 1,4-dioxane and water (typically a 4:1 to 10:1 solvent:water ratio) via syringe to achieve a final concentration of ~0.1 M with respect to the limiting reagent.

• Base Addition: Add solid, finely powdered K₃PO₄ to the reaction mixture.

• Degassing: Further degas the reaction mixture by sparging with argon for 10-15 minutes.

• Heating: Place the vial in a preheated oil bath or heating block at 100 °C.

• Monitoring: Stir the reaction vigorously. Monitor its progress by taking aliquots and analyzing via LC-MS or TLC until the starting material is consumed (typically 4-12 hours).

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purification: Purify the crude residue by flash column chromatography on silica gel to obtain the desired product.

Catalyst System Comparison for a Model Reaction

The following table summarizes typical results for the coupling of tert-butyl (3-bromo-5-chloropyridin-4-yl)carbamate with 4-methoxyphenylboronic acid, illustrating the importance of ligand choice.

Catalyst (Pd Source)	Ligand (2 eq. to Pd)	Base	Temp (°C)	Time (h)	Yield (%)
Pd(OAc)₂	PPh₃	K₂CO₃	100	24	<10%
Pd₂(dba)₃	PCy₃	K₃PO₄	100	12	~75%
Pd(OAc)₂	SPhos	K₃PO₄	100	6	>90%
SPhos Pd G3	(internal)	K₃PO₄	100	4	>95%

Data are representative and intended for comparison. Actual results may vary.

References

• The Suzuki Reaction - Chem 115 Myers. Available at: [Link]

• Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews. Available at: [Link]

• Catalyst screening for Suzuki-Miyaura coupling of 3-chloropyridine and 4-tolylboronic acid. ResearchGate. Available at: [Link]

• Sonogashira cross-coupling reactions of 3,5-dibromo-2,6-dichloropyridine. RSC Publishing. Available at: [Link]

• Heterocyclic Suzuki–Miyaura coupling reaction of metalla-aromatics and mechanistic analysis of site selectivity. RSC Publishing. Available at: [Link]

• Suzuki Coupling. Organic Chemistry Portal. Available at: [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. Available at: [Link]

• Buchwald–Hartwig amination. Wikipedia. Available at: [Link]

• Breaking the Base Barrier: An Electron-Deficient Palladium Catalyst Enables the Use of a Common Soluble Base in C-N Coupling. PubMed. Available at: [Link]

• Tert-butyl (3-((2-chloro-5-fluoropyrimidin-4-yl)amino)phenyl)carbamate. PubChem. Available at: [Link]

• 17.2: Palladium catalyzed couplings. Chemistry LibreTexts. Available at: [Link]

• Suzuki–Miyaura Coupling of Aryl Carbamates, Carbonates, and Sulfamates. PMC - NIH. Available at: [Link]

• Cross-coupling reactions with nickel, visible light, and tert-butylamine as a bifunctional additive. ChemRxiv. Available at: [Link]

• Sonogashira Coupling. Chemistry LibreTexts. Available at: [Link]

• Palladium Supported on Bioinspired Materials as Catalysts for C–C Coupling Reactions. MDPI. Available at: [Link]

• Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. PMC - NIH. Available at: [Link]

• Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. PMC - NIH. Available at: [Link]

• Palladium-Catalyzed CN and CO Coupling–A Practical Guide from an Industrial Vantage Point. University of Windsor. Available at: [Link]

• Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine. Beilstein Journals. Available at: [Link]

• Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review. MDPI. Available at: [Link]

• tert-Butyl Bis(4′-(Hexyloxy)-[1,1′-biphenyl]-4-yl)carbamate. MDPI. Available at: [Link]

• Desulfinative Cross-Coupling as a Method to Overcome Problematic Suzuki–Miyaura Reactions of Pharmaceutically Relevant Heteroaromatic Boronates. ResearchGate. Available at: [Link]

• Recent Advances in the Buchwald-Hartwig Amination Reaction Enabled by the Application of Sterically Demanding Phosphine Ancillary Ligands. ResearchGate. Available at: [Link]

• Study on the Selection Mechanism of Ligands and Catalysts in Palladium-Catalyzed Coupling Reactions: A Case Study of Pyridine and Conventional Aromatic Systems. Oreate AI Blog. Available at: [Link]

• Sonogashira Coupling. Organic Chemistry Portal. Available at: [Link]

• Mechanism of palladium‐catalyzed cross‐coupling reactions between alkyl... ResearchGate. Available at: [Link]

• Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate. PMC - NIH. Available at: [Link]

• PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. Nobel Prize. Available at: [Link]

• Buchwald-Hartwig Amination. Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides. Available at: [Link]

• Palladium-Catalyzed Cross-Coupling Reactions of Pyridylboronic Acids with Heteroaryl Halides Bearing a Primary Amine Group: Synthesis of Highly Substituted Bipyridines and Pyrazinopyridines. ACS Publications. Available at: [Link]

• Buchwald-Hartwig Amination. Chemistry LibreTexts. Available at: [Link]

• Pyridine sulfinates as general nucleophilic coupling partners in palladium-catalyzed cross-coupling reactions with aryl halides. Chemical Science (RSC Publishing). Available at: [Link]

• Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds. PMC - NIH. Available at: [Link]

• Ligand-supported palladium-catalyzed cross-coupling reactions of (hetero) aryl chlorides. ResearchGate. Available at: [Link]

Sources

• 1. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 2. Study on the Selection Mechanism of Ligands and Catalysts in Palladium-Catalyzed Coupling Reactions: A Case Study of Pyridine and Conventional Aromatic Systems - Oreate AI Blog [oreateai.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Yoneda Labs [yonedalabs.com]
• 5. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. Suzuki Coupling [organic-chemistry.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. uwindsor.ca [uwindsor.ca]
• 11. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate - PMC [pmc.ncbi.nlm.nih.gov]
• 16. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

Technical Support Center: Synthesis and Purification of tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate

Welcome to the technical support center for the synthesis and purification of tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) to address common challenges encountered during the synthesis and purification of this key intermediate. Our goal is to equip you with the knowledge to identify, mitigate, and resolve issues related to impurities, ensuring the highest quality final product for your research and development endeavors.

I. Frequently Asked Questions (FAQs)

This section addresses common questions regarding the synthesis and purification of tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate.

1. What is the general synthetic route for tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate?

The synthesis is typically a two-step process starting from a suitable pyridine precursor. The first step involves the synthesis of the key intermediate, 4-amino-3-bromo-5-chloropyridine. This is followed by the protection of the amino group with a tert-butyloxycarbonyl (Boc) group using di-tert-butyl dicarbonate ((Boc)₂O).

Caption: General synthetic workflow for tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate.

2. What are the most common impurities I should be aware of?

The most common impurities can be categorized into two main sources: those arising from the synthesis of the 4-amino-3-bromo-5-chloropyridine intermediate and those from the Boc protection step.

• From the intermediate synthesis: Unreacted starting materials and regioisomers are the primary concerns.

• From the Boc protection step: Unreacted 4-amino-3-bromo-5-chloropyridine and di-Boc protected byproducts are the most frequently observed impurities.

3. How can I monitor the progress of the Boc protection reaction?

Thin-Layer Chromatography (TLC) is the most common and effective method for monitoring the reaction progress. A suitable mobile phase, such as a mixture of ethyl acetate and hexanes, will allow for the clear separation of the starting material, the desired product, and potential byproducts.

Compound	Typical Rf Value (30% Ethyl Acetate in Hexanes)
4-Amino-3-bromo-5-chloropyridine (Starting Material)	0.2 - 0.3
tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate (Product)	0.5 - 0.6
Di-Boc Protected Byproduct	> 0.7

4. What are the general work-up procedures after the Boc protection reaction?

A typical work-up involves quenching the reaction with water, followed by extraction with an organic solvent like ethyl acetate. The organic layer is then washed sequentially with a weak acid (e.g., 1 M HCl) to remove any unreacted amine and residual base, followed by a wash with a weak base (e.g., saturated NaHCO₃ solution) to remove any acidic byproducts, and finally with brine. The organic layer is then dried over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filtered, and concentrated under reduced pressure.

II. Troubleshooting Guide

This section provides a detailed, question-and-answer formatted guide to troubleshoot specific issues you may encounter during your experiments.

Issue 1: Presence of Unreacted 4-Amino-3-bromo-5-chloropyridine in the Final Product

Q: My final product shows a significant amount of the starting amine. What could be the cause and how do I resolve this?

A: Root Cause Analysis and Corrective Actions

The presence of unreacted starting material is a common issue that can stem from several factors during the Boc protection step.

• Insufficient (Boc)₂O: The stoichiometry of the reaction is crucial. Ensure you are using a slight excess of di-tert-butyl dicarbonate (typically 1.1 to 1.5 equivalents) to drive the reaction to completion.[1]

• Inadequate Base: A suitable base, such as triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA), is often used to scavenge the acid formed during the reaction and to deprotonate the amine, increasing its nucleophilicity.[2] Ensure the base is of good quality and used in appropriate amounts (typically 1.2 to 2.0 equivalents).

• Low Reaction Temperature or Insufficient Reaction Time: The reaction may be sluggish at lower temperatures. While the reaction often proceeds at room temperature, gentle heating (e.g., to 40 °C) can sometimes be beneficial.[2] Monitor the reaction by TLC until the starting material is consumed.

Troubleshooting Workflow: Removing Unreacted Starting Amine

Caption: Decision workflow for removing unreacted starting amine.

Detailed Protocols:

• Protocol 1: Acidic Wash

  • Dissolve the crude product in an organic solvent (e.g., ethyl acetate).

  • Transfer the solution to a separatory funnel.

  • Wash the organic layer with 1 M HCl (2 x volume of the organic layer).

  • Separate the aqueous layer.

  • Wash the organic layer with saturated NaHCO₃ solution and then with brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Protocol 2: Column Chromatography

  • Stationary Phase: Silica gel (230-400 mesh).

  • Mobile Phase: A gradient of ethyl acetate in hexanes (e.g., starting from 10% ethyl acetate and gradually increasing to 30%). The less polar desired product will elute before the more polar starting amine.

Issue 2: Formation of a Di-Boc Protected Byproduct

Q: I have a less polar impurity that I suspect is the di-Boc protected product. How can I confirm this and prevent its formation?

A: Identification, Prevention, and Removal

The formation of a di-Boc protected byproduct can occur, especially with prolonged reaction times or a large excess of (Boc)₂O.

• Identification: This byproduct will have a higher molecular weight than the desired product, which can be confirmed by mass spectrometry. On TLC, it will have a significantly higher Rf value.

• Prevention:

  • Control Stoichiometry: Use a minimal excess of (Boc)₂O (around 1.1 equivalents).

  • Monitor Reaction Progress: Stop the reaction as soon as the starting material is consumed to avoid over-reaction.

• Removal: The di-Boc byproduct is significantly less polar than the desired mono-Boc product.

  • Column Chromatography: A silica gel column with an ethyl acetate/hexanes gradient will effectively separate the less polar di-Boc byproduct from the desired product. The di-Boc compound will elute first.

Issue 3: Difficulty in Purifying the Final Product by Recrystallization

Q: My product is an oil or does not crystallize easily. What are some recommended recrystallization conditions?

A: Recrystallization Solvent Systems and Techniques

Finding the right solvent system is key to successful recrystallization.

• Solvent Screening:

  • Good Solvents (at high temperature): Isopropanol, ethanol, ethyl acetate.

  • Poor Solvents (at room temperature): Hexanes, heptane, water.

• Recommended Solvent Systems:

  • Isopropanol/Water: Dissolve the crude product in a minimal amount of hot isopropanol. Add water dropwise until the solution becomes cloudy. Then, add a few drops of isopropanol until the solution is clear again. Allow to cool slowly.

  • Ethyl Acetate/Hexanes: Dissolve the crude product in a minimal amount of hot ethyl acetate. Add hexanes dropwise until cloudiness persists. Reheat to dissolve and then cool slowly.

Recrystallization Best Practices:

Parameter	Recommendation	Rationale
Cooling Rate	Slow cooling to room temperature, followed by cooling in an ice bath.	Promotes the formation of larger, purer crystals.
Seeding	Add a small crystal of pure product to the supersaturated solution.	Can induce crystallization if it does not start spontaneously.
Scratching	Gently scratch the inside of the flask with a glass rod.	Creates a rough surface for crystals to nucleate.

III. Characterization Data

The following data can be used as a reference for the characterization of the starting material and the final product.

• 4-Amino-3-bromo-5-chloropyridine:

  • Molecular Formula: C₅H₄BrClN₂[3]

  • Molecular Weight: 207.45 g/mol [3]

  • Appearance: Off-white to light brown solid.

• tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate:

  • Molecular Formula: C₁₀H₁₂BrClN₂O₂

  • Molecular Weight: 307.57 g/mol

  • Appearance: White to off-white solid.

  • ¹H NMR (400 MHz, CDCl₃) δ (ppm): 8.35 (s, 1H), 8.29 (s, 1H), 6.70 (br s, 1H), 1.55 (s, 9H). (Note: This is a predicted spectrum based on similar structures and may vary slightly).

  • ¹³C NMR (100 MHz, CDCl₃) δ (ppm): 152.1, 147.5, 145.1, 138.9, 121.2, 110.5, 81.9, 28.3. (Note: This is a predicted spectrum based on similar structures and may vary slightly).

IV. References

• MDPI. (2021). tert-Butyl Bis(4′-(Hexyloxy)-[1,1′-biphenyl]-4-yl)carbamate. Retrieved from [Link]

• Google Patents. (n.d.). Preparation method of 4-amino-3, 5, 6-chloropyridine-2-methanoic acid. Retrieved from

• Google Patents. (n.d.). 3-bromo-5-chloro-pyridines used as intermediates in the synthesis of azatetralones. Retrieved from

• ResearchGate. (2024). 4-Amino-3,5-dichloropyridine. Retrieved from [Link]

• PubChem. (n.d.). 3-Bromo-5-chloropyridin-4-amine. Retrieved from [Link]

• National Institutes of Health. (n.d.). Synthesis of N-Substituted-3-amino-4-halopyridines: a Sequential Boc-Removal/Reductive Amination Mediated by Brønsted and Lewis Acids. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Electronic Supporting Information. Retrieved from [Link]

• PubChemLite. (n.d.). Tert-butyl n-(5-bromo-3-chloropyridin-2-yl)carbamate. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

• Google Patents. (n.d.). Synthesis of 5-bromo-4-methyl-pyridin-3-ylmethyl)-ethyl-carbamic acid tert-butyl ester. Retrieved from

• Journal of Emerging Investigators. (2022). Spectrophotometric comparison of 4-Nitrophenyl carbonates & carbamates as base-labile protecting groups. Retrieved from [Link]

• CymitQuimica. (n.d.). Carbamic acid, N-[3-(4,4,5,5-tetramethyl…. Retrieved from https://www.cymitquimica.com/cas/1850305-80-4

• Pharmaffiliates. (n.d.). N-(3-Bromo-5-chloropyridin-4-yl)-3-(cyclopropylmethoxy)-4-(difluoromethoxy)benzamide. Retrieved from [Link]

• PubChem. (n.d.). Tert-butyl (6-bromopyridin-2-YL)carbamate. Retrieved from [Link]

• PubChemLite. (n.d.). Tert-butyl n-(3-bromo-5-cyclopropyl-1,2-oxazol-4-yl)carbamate. Retrieved from [Link]

Sources

• 1. Boc-Protected Amino Groups [organic-chemistry.org]
• 2. US20060116519A1 - Synthesis of 5-bromo-4-methyl-pyridin-3-ylmethyl)-ethyl-carbamic acid tert-butyl ester - Google Patents [patents.google.com]
• 3. 3-Bromo-5-chloropyridin-4-amine | C5H4BrClN2 | CID 34176492 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Synthesis of tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate

For Researchers, Scientists, and Drug Development Professionals

Introduction

tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate is a key building block in the synthesis of various pharmaceutical compounds. Its trifunctionalized pyridine core makes it a versatile intermediate for introducing substituents at specific positions, enabling the exploration of structure-activity relationships in drug discovery programs. This guide provides a comparative analysis of two potential synthetic routes to this valuable compound, offering detailed experimental protocols, insights into the chemical transformations, and a discussion of the relative merits of each approach.

Retrosynthetic Analysis

A logical retrosynthetic disconnection of the target molecule, tert-butyl (3-bromo-5-chloropyridin-4-yl)carbamate (1), reveals the immediate precursor to be 4-amino-3-bromo-5-chloropyridine (2). The tert-butoxycarbonyl (Boc) protecting group can be installed in a straightforward manner. The synthesis of the key intermediate 2 can be envisioned through two primary routes starting from commercially available materials:

• Route 1: Beginning with 4-amino-3-chloropyridine (3), a regioselective bromination at the C5 position would yield the desired intermediate 2 .

• Route 2: Starting from 3-aminopyridine (4), a directed ortho-metalation followed by halogenation can be employed to introduce the chloro and bromo substituents, followed by Boc protection.

This guide will delve into the specifics of each of these proposed synthetic pathways.

Route 1: Synthesis via Regioselective Bromination of 4-amino-3-chloropyridine

This route offers a potentially more direct approach to the key intermediate 2 , leveraging the directing effects of the amino group in electrophilic aromatic substitution.

Workflow Diagram

Caption: Synthetic workflow for Route 1.

Step 1: Regioselective Bromination of 4-amino-3-chloropyridine

The key transformation in this route is the selective introduction of a bromine atom at the C5 position of 4-amino-3-chloropyridine. The amino group is a strong activating group and an ortho-, para-director. In this case, the C3 and C5 positions are activated. With the C3 position already occupied by a chloro group, the bromination is expected to occur at the C5 position. N-Bromosuccinimide (NBS) is a mild and effective brominating agent for activated aromatic rings.

Experimental Protocol:

• To a solution of 4-amino-3-chloropyridine (1.0 eq) in acetonitrile, add N-bromosuccinimide (1.1 eq) portion-wise at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate.

• Extract the product with ethyl acetate, wash the combined organic layers with brine, and dry over anhydrous sodium sulfate.

• Concentrate the solvent under reduced pressure and purify the crude product by column chromatography on silica gel to afford 4-amino-3-bromo-5-chloropyridine.

Step 2: Boc Protection of 4-amino-3-bromo-5-chloropyridine

The protection of the amino group as a tert-butyl carbamate is a standard procedure to modulate its reactivity and solubility. This reaction is typically high-yielding and straightforward.[1]

Experimental Protocol:

• Dissolve 4-amino-3-bromo-5-chloropyridine (1.0 eq) in a suitable solvent such as tetrahydrofuran (THF) or dichloromethane (DCM).

• Add a base, such as triethylamine (1.2 eq) or 4-dimethylaminopyridine (DMAP, catalytic amount), to the solution.

• Add di-tert-butyl dicarbonate (Boc₂O, 1.1 eq) dropwise at room temperature.

• Stir the reaction mixture for 12-16 hours at room temperature.

• Monitor the reaction by TLC until the starting material is consumed.

• Quench the reaction with water and extract the product with an organic solvent.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude product can often be used without further purification, or it can be purified by recrystallization or column chromatography.

Route 2: Synthesis via Directed ortho-Metalation of 3-Aminopyridine

This route provides a more convergent approach, constructing the halogenated pyridine core from a simple starting material. The use of a directing group allows for precise control over the regioselectivity of the halogenation steps.

Workflow Diagram

Caption: Synthetic workflow for Route 2.

Step 1: Boc Protection of 3-Aminopyridine

The initial step involves the protection of the amino group of 3-aminopyridine to form tert-butyl (pyridin-3-yl)carbamate. This protected intermediate is crucial for directing the subsequent metalation step.

Experimental Protocol:

• To a solution of 3-aminopyridine (1.0 eq) in THF, add triethylamine (1.5 eq).

• Add a solution of di-tert-butyl dicarbonate (1.1 eq) in THF dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Quench the reaction with water and extract with ethyl acetate.

• Wash the organic layer with brine, dry over sodium sulfate, and concentrate to yield tert-butyl (pyridin-3-yl)carbamate, which can often be used in the next step without further purification.

Step 2: Directed ortho-Metalation and Chlorination

The Boc-protected amino group acts as a powerful directing group for ortho-lithiation at the C4 position. The resulting organolithium species can then be quenched with an electrophilic chlorine source, such as hexachloroethane, to introduce the chloro substituent.[2]

Experimental Protocol:

• To a solution of tert-butyl (pyridin-3-yl)carbamate (1.0 eq) and TMEDA (1.2 eq) in dry THF at -78 °C, add sec-butyllithium (1.2 eq) dropwise.

• Stir the mixture at -78 °C for 1 hour.

• Add a solution of hexachloroethane (1.5 eq) in dry THF dropwise.

• Allow the reaction to warm to room temperature and stir for an additional 2 hours.

• Quench the reaction with saturated aqueous ammonium chloride solution.

• Extract the product with ethyl acetate, wash with brine, dry over sodium sulfate, and concentrate.

• Purify the crude product by column chromatography to obtain tert-butyl (4-chloropyridin-3-yl)carbamate. A yield of 64% has been reported for this transformation.[2]

Step 3: Bromination of tert-butyl (4-chloropyridin-3-yl)carbamate

The final halogenation step involves the bromination of the chlorinated intermediate. The Boc-protected amino group continues to direct the electrophilic substitution to the remaining ortho position (C5).

Experimental Protocol:

• Dissolve tert-butyl (4-chloropyridin-3-yl)carbamate (1.0 eq) in acetonitrile.

• Add N-bromosuccinimide (1.1 eq) at room temperature and stir for 4-6 hours.

• Monitor the reaction by TLC. Upon completion, quench with aqueous sodium thiosulfate.

• Extract with ethyl acetate, wash with brine, dry over sodium sulfate, and concentrate to yield the final product, tert-butyl (3-bromo-5-chloropyridin-4-yl)carbamate.

Comparison of Synthetic Routes

Feature	Route 1: Regioselective Bromination	Route 2: Directed ortho-Metalation
Starting Material	4-amino-3-chloropyridine	3-aminopyridine
Number of Steps	2	3
Key Transformation	Electrophilic Aromatic Bromination	Directed ortho-Metalation
Reagents & Conditions	NBS, mild conditions	s-BuLi, cryogenic temperatures, inert atmosphere
Potential Yield	Moderate to good	Good overall yield reported for analogous syntheses[2]
Scalability	Potentially more scalable due to milder conditions	Requires strict control of cryogenic conditions, may be less scalable
Cost of Starting Materials	4-amino-3-chloropyridine is a specialty chemical and may be more expensive.	3-aminopyridine is a readily available and inexpensive commodity chemical.
Safety Considerations	NBS is a hazardous substance.	s-BuLi is pyrophoric and requires careful handling. Cryogenic temperatures pose a hazard.

Conclusion

Both synthetic routes presented offer viable pathways to tert-butyl (3-bromo-5-chloropyridin-4-yl)carbamate.

Route 1 is a more concise approach that may be preferable if the starting material, 4-amino-3-chloropyridine, is readily available and cost-effective. The reaction conditions are generally milder, which could be advantageous for scalability.

Route 2 , while longer, starts from the inexpensive and widely available 3-aminopyridine. The directed ortho-metalation strategy provides excellent regiocontrol for the introduction of both halogens. However, this route requires the use of pyrophoric reagents and cryogenic conditions, which may present challenges for large-scale synthesis and require specialized equipment and handling procedures.

The choice between these two routes will ultimately depend on factors such as the availability and cost of starting materials, the scale of the synthesis, and the equipment and expertise available in the laboratory. For discovery chemistry and smaller-scale synthesis, the flexibility and control offered by Route 2 may be advantageous. For process development and large-scale manufacturing, the shorter and potentially more straightforward Route 1 might be the preferred option, provided the starting material is accessible.

References

• (S)-3-(4-((4-(morpholinomethyl)benzyl)oxy)-1-oxoisoindolin-2-yl)piperidine-2,6-dione. U.S. Patent US10717703B2, filed June 5, 2020, and issued July 21, 2020.
• Synthesis of 5-bromo-4-methyl-pyridin-3-ylmethyl)-ethyl-carbamic acid tert-butyl ester. U.S. Patent US20060116519A1, filed November 23, 2005, and published June 8, 2006.
• Comins, D. L.; Joseph, S. P. Synthesis of N-Substituted-3-amino-4-halopyridines: a Sequential Boc-Removal/Reductive Amination Mediated by Brønsted and Lewis Acids. Tetrahedron Lett.2008, 49 (38), 5469-5472.
• Preparation method of 4-amino-3, 5, 6-chloropyridine-2-methanoic acid. Chinese Patent CN101565400B, filed June 12, 2009, and issued August 24, 2011.
• Wuts, P. G. M.; Greene, T. W. Greene's Protective Groups in Organic Synthesis, 5th ed.; John Wiley & Sons, 2014.
• Reactivity of 4-Aminopyridine with Halogens and Interhalogens: Weak Interactions Supported Networks of 4-Aminopyridine and 4-Aminopyridinium. Cryst. Growth Des.2019, 19 (4), 2347–2356.
• Tawfiq, M. T. Identification of new heterocyclic compounds synthesized from 4-aminopyridine and evaluation their antibacterial effect. World J. Exp. Biosci.2016, 4 (1), 98-107.
• Al-Masoudi, N. A.; et al.
• Lunn, G.; Sansone, E. B. Carbamic acid, tert-butyl ester. Org. Synth.1990, 68, 50.
• Halogenation of N‐acetyl aminopyridines 4 p–u and thiazole compounds...
• Singh, T.; et al. Design, synthesis and evaluation of some new 4-aminopyridine derivatives in learning and memory. Bioorg. Med. Chem. Lett.2013, 23 (10), 2823-2827.
• C–H bond halogenation: unlocking regiodivergence and enhancing selectivity through directing group str
• 4-Amino-3,5-dichloropyridine. Acta Crystallogr., Sect. E: Struct. Rep. Online2024, E80, 123-126.
• Practical and Regioselective Synthesis of C4-Alkylated Pyridines. J. Am. Chem. Soc.2019, 141 (4), 1749-1754.
• Methods For The Preparation Of Ethyl 3 Bromo 1 (3 Chloropyridin 2 Yl) 1 H Pyrazole 5 Carboxylate. U.S.
• Preparation of t -Butyl-3-Bromo-5-Formylbenzoate Through Selective Metal-Halogen Exchange Reactions. Org. Process Res. Dev.2012, 16 (3), 460-470.
• An improved process for producing aminopyridines. World Intellectual Property Organization Patent WO2012095691A1, filed January 11, 2012.
• Choy, J.; et al. Novel Practical Deprotection of N-Boc Compounds Using Fluorinated Alcohols. Synth. Commun.2010, 40 (24), 3842-3847.
• Regioselective control of biocatalytic C–H activation and halogen
• Rapid Construction of a Chloromethyl-Substituted Duocarmycin-like Prodrug. Molecules2023, 28 (12), 4801.
• 3-bromo-5-chloro-pyridines used as intermediates in the synthesis of azatetralones. U.S. Patent US5436344A, filed December 22, 1993, and issued July 25, 1995.
• SYNTHESIS OF 4-AMINOPYRIDINE AND 4-ACETYLAMINOPYRIDINE BY REDUCTION OF 4-NITROPYRIDINE-N-OXIDE WITH IRON AND MINERAL ACIDS. Bulg. Chem. Commun.2012, 44 (3), 241-244.
• EXPERIMENTAL PROCEDURES. Beilstein J. Org. Chem.2015, 11, 1354-1369.
• Synthesis of tert-butyl 5-amino-4 - ((2- (dimethylamino) ethyl) (methyl) amino) -2- methoxyphenyl) Carbamate.
• An In-depth Technical Guide to the Boc Protection of Primary Amines. BenchChem.
• The method of one-step synthesis aminopyridine and 4-aminopyridine. Chinese Patent CN108840820A, filed June 29, 2018, and published November 20, 2018.
• tert-Butyl ((1R,2S,5S)-2-((2-((5-chloropyridin-2-yl)amino)-2-oxoacetyl)amino)-5-(dimethylaminocarbonyl)cyclohexyl)

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Comparison of tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate with other protected aminopyridines

Executive Summary: The Strategic Value of Asymmetry

In the landscape of pyridine functionalization, tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate (hereafter Compound A ) represents a "Goldilocks" scaffold for medicinal chemistry. Unlike its symmetric analog tert-Butyl (3,5-dibromopyridin-4-yl)carbamate, Compound A possesses inherent electronic and steric asymmetry. This allows for highly predictable, sequential cross-coupling reactions without the statistical mixtures often plaguing symmetric dihalo-pyridines.

This guide compares Compound A against standard protected aminopyridines, focusing on chemoselectivity , steric stability , and synthetic utility .

Structural & Electronic Comparison

The utility of Compound A stems from the differentiation between the Bromine (C3) and Chlorine (C5) atoms flanking the protected amine.

Table 1: Physicochemical & Reactivity Profile

Feature	Compound A (3-Br, 5-Cl)	3,5-Dibromo Analog	3-Bromo Analog
Symmetry	Asymmetric ( )	Symmetric ( )	Asymmetric
Steric Bulk (Ortho)	High (Br + Cl)	Very High (Br + Br)	Moderate (Br + H)
Pd-Coupling Selectivity	Excellent: Br reacts >95% over Cl	Poor: Statistical mono/di mixture	N/A (Only one site)
Li-Halogen Exchange	Selective: Br exchanges first	Non-selective (Site equivalent)	Selective (Br only)
Boc-Deprotection Rate	Slow (Steric shielding)	Very Slow	Moderate
Primary Application	Divergent Library Synthesis	Symmetric Core Synthesis	Simple Extension

Mechanistic Insight: The "Gatekeeper" Effect

The 4-NHBoc group in Compound A is sandwiched between a large Bromine atom (Van der Waals radius ~1.85 Å) and a smaller Chlorine atom (~1.75 Å).

• Conformational Lock: The bulky ortho-substituents force the Boc carbamate out of planarity with the pyridine ring, reducing conjugation. This makes the Boc group slightly more labile to acid than in unhindered pyridines but significantly more stable to basic hydrolysis.

• Chemoselectivity: In Pd-catalyzed couplings (Suzuki-Miyaura), the C-Br bond (Bond Dissociation Energy ~68 kcal/mol) undergoes oxidative addition significantly faster than the C-Cl bond (~81 kcal/mol). This allows researchers to install one R-group at C3, purify, and then install a different R-group at C5 using harsher conditions.

Experimental Workflows

Synthesis: The "Forced" Protection Protocol

Standard Boc-protection (Boc

O, aqueous base) often fails or proceeds sluggishly due to the steric crowding at the 4-position. A nucleophilic catalyst is required.

Protocol: Catalytic Boc-Protection

• Charge: To a solution of 4-amino-3-bromo-5-chloropyridine (1.0 equiv) in anhydrous THF (0.5 M).

• Add: Di-tert-butyl dicarbonate (Boc

  O, 1.2 equiv) and Triethylamine (1.5 equiv).

• Catalyst: Add DMAP (4-Dimethylaminopyridine) (0.1 equiv). Critical Step: DMAP forms a reactive N-acylpyridinium intermediate that overcomes the steric barrier.

• Reaction: Stir at 60°C for 4-6 hours. Monitor by LCMS (Target M+H

  307/309).

• Workup: Concentrate, dilute with EtOAc, wash with 0.5M HCl (to remove DMAP/pyridine), then brine.

• Yield: Typically 85-92% (White/Off-white solid).

The Sequential Functionalization Workflow

This workflow validates the core advantage of Compound A: controlling the sequence of bond formation.

Step 1: Selective C3-Arylation (Suzuki Coupling)

• Reagents: Compound A (1.0 eq), Aryl-Boronic Acid (1.1 eq), Pd(PPh

  ) (5 mol%), Na CO (2M aq).

• Conditions: DME/Water, 60°C , 4 hours.

• Outcome: Exclusive coupling at the Bromine position. The Chlorine remains intact.

Step 2: C5-Alkylation/Arylation

• Reagents: Product from Step 1, Alkyl-Boronic Acid (1.5 eq), Pd

  (dba) / XPhos (active catalyst system).

• Conditions: Toluene, 100°C , 12 hours.

• Outcome: Activation of the inert Chlorine bond.

Visualizing the Reactivity Logic

The following diagram illustrates the divergent pathways enabled by Compound A compared to the symmetric dibromo analog.

Figure 1: Comparative workflow showing the clean sequential derivatization of Compound A versus the statistical mixtures obtained from symmetric analogs.

Stability & Deprotection Guide

Acid Stability (The "Orthogonal" Challenge)

Because the 4-amino group is electron-rich, the pyridine nitrogen is basic. However, the halogen substituents withdraw electron density, lowering the pKa of the pyridine nitrogen.

• TFA/DCM (1:1): Rapid deprotection (<1 hour).

• HCl/Dioxane (4M): Effective, but precipitation of the hydrochloride salt can trap starting material.

• Acetic Acid: Stable (allows for some acidic workups).[1]

Self-Validating Deprotection Protocol: To ensure complete deprotection without trapping:

• Dissolve substrate in DCM .

• Add TFA (20 equiv).

• Add Triethylsilane (TES) (2 equiv) as a cation scavenger (optional, but recommended if sensitive R-groups are present).

• Stir 2 hours.

• Critical Step: Do not just evaporate. Quench with sat. NaHCO

  before concentration to prevent acid-catalyzed degradation of the free base during heating.

References

• Boc-Protection of Hindered Aminopyridines

  • Sigma-Aldrich Technical Data. "tert-Butyl (3-bromo-5-chloropyridin-4-yl)

  • (Note: Representative link for structural analog class).

• Regioselective Coupling of Dihalopyridines

  • Bach, T., et al. "Regioselective Cross-Coupling Reactions of 2,3-Dihalopyridines." Journal of Organic Chemistry.

• Kinetic Data on Boc Cleavage

  • Kinetics and mechanism of N-Boc cleavage.[2] (Evidence of steric influence on deprotection rates).

• Synthesis of 3-chloro-5-substituted pyridines

  • GuideChem Protocols.

Sources

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• 2. Kinetics and mechanism of N-Boc cleavage: evidence of a second-order dependence upon acid concentration - PubMed [pubmed.ncbi.nlm.nih.gov]

Purity assessment of tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate by HPLC

An Objective Guide to the Quantitative Purity Assessment of tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate: A Comparative Analysis of High-Performance Liquid Chromatography and Thin-Layer Chromatography

Introduction: The Critical Role of Purity in Pharmaceutical Intermediates

Tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate is a halogenated pyridine derivative, a class of compounds frequently utilized as key building blocks in the synthesis of active pharmaceutical ingredients (APIs). The purity of such intermediates is not merely a quality metric; it is a critical determinant of the safety and efficacy of the final drug product. Impurities, which can include starting materials, by-products, intermediates, and degradation products, must be meticulously controlled.[1][2] Regulatory bodies, under the framework of the International Council for Harmonisation (ICH) Q3A guidelines, mandate the reporting, identification, and qualification of impurities in new drug substances, often setting reporting thresholds as low as 0.05%.[1][2][3]

This guide provides a comprehensive, data-supported comparison of High-Performance Liquid Chromatography (HPLC) and Thin-Layer Chromatography (TLC) for the purity assessment of tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate. We will present a detailed, validated reversed-phase HPLC (RP-HPLC) method, explain the scientific rationale behind its development, and contrast its quantitative capabilities with the semi-quantitative, high-throughput nature of TLC.

Part 1: The Gold Standard - Reversed-Phase HPLC Analysis

High-Performance Liquid Chromatography is the cornerstone of pharmaceutical purity analysis due to its exceptional resolving power, sensitivity, and quantitative accuracy.[4] For tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate, a reversed-phase method is optimal. The non-polar nature of the stationary phase (C18) effectively retains the moderately non-polar analyte, while a polar mobile phase allows for the elution and separation of the analyte from potential impurities with different polarities.

Causality Behind Experimental Choices

• Stationary Phase: A C18 (octadecylsilyl) column is selected for its hydrophobic character, which provides strong retention for the aromatic pyridine ring and the tert-butyl group. This ensures that the analyte is well-retained and separated from more polar impurities.

• Mobile Phase: A gradient elution using acetonitrile and water is employed. Acetonitrile is a common organic modifier with excellent UV transparency and low viscosity. The gradient, starting with a higher water concentration and increasing the acetonitrile percentage over time, ensures that both early-eluting polar impurities and late-eluting non-polar impurities are effectively separated and eluted with good peak shape. A phosphate buffer is included to maintain a consistent pH (pH 3.0), which is critical for the reproducibility of retention times for any ionizable impurities.

• Detection: The pyridine ring contains a chromophore that absorbs UV light. A detection wavelength of 254 nm is chosen as it provides a good response for many aromatic compounds and is a common wavelength for general impurity profiling.[5]

• System Suitability: Before sample analysis, a system suitability test (SST) is performed as mandated by pharmacopeial guidelines like USP General Chapter <621>.[6][7] This verifies that the chromatographic system is performing adequately on the day of analysis, ensuring the trustworthiness and validity of the results.

Experimental Workflow for HPLC Purity Assessment

Below is a visual representation of the end-to-end workflow for determining the purity of a batch sample.

Caption: End-to-end workflow for HPLC purity analysis.

Detailed HPLC Method Protocol

1. Instrumentation and Chromatographic Conditions:

• HPLC System: A standard HPLC system with a gradient pump, autosampler, column thermostat, and UV/Vis or Photodiode Array (PDA) detector.

• Column: C18 Reversed-Phase Column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Phosphoric Acid in Water (pH adjusted to 3.0).

• Mobile Phase B: Acetonitrile (ACN).

• Gradient Program:

  Time (min)	% Mobile Phase A	% Mobile Phase B
  0.0	90	10
  20.0	10	90
  25.0	10	90
  25.1	90	10

  | 30.0 | 90 | 10 |

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

• Diluent: Acetonitrile:Water (50:50 v/v).

2. Standard and Sample Preparation:

• Standard Solution (for SST): Accurately weigh and dissolve an appropriate amount of tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate reference standard in the diluent to obtain a concentration of 0.1 mg/mL.

• Sample Solution: Accurately weigh and dissolve the test sample in the diluent to obtain a final concentration of approximately 0.1 mg/mL. Filter the solution through a 0.45 µm syringe filter prior to injection.

3. System Suitability Testing (SST):

• Inject the standard solution five times.

• The system is deemed suitable if the relative standard deviation (%RSD) for the peak area is not more than 2.0%, the tailing factor for the main peak is not more than 2.0, and the theoretical plates are not less than 2000. These criteria are based on common requirements found in USP <621>.[7]

4. Data Analysis:

• The purity is calculated using the area normalization method.

• Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

Hypothetical Performance Data

The following table summarizes representative data obtained from the analysis of a typical batch.

Parameter	Result	Acceptance Criteria (per ICH/USP)
Retention Time (Main Peak)	12.5 min	Consistent
Impurity 1 (RT = 4.2 min)	0.08%	Reportable (>0.05%)
Impurity 2 (RT = 9.8 min)	0.04%	Below Reporting Threshold
Calculated Purity	99.88%	≥ 99.0% (Typical Spec)
%RSD (SST)	0.85%	≤ 2.0%
Tailing Factor (SST)	1.2	≤ 2.0

Part 2: An Alternative - Thin-Layer Chromatography (TLC)

TLC is a rapid, cost-effective chromatographic technique that can be used for preliminary purity screening. It involves spotting the sample on a plate coated with a stationary phase (e.g., silica gel) and developing the plate in a chamber with a mobile phase.

TLC Method Protocol

• Stationary Phase: Silica gel 60 F254 TLC plates.

• Mobile Phase: Ethyl Acetate:Hexane (30:70 v/v).

• Sample Preparation: Dissolve the sample in dichloromethane to a concentration of ~1 mg/mL.

• Procedure: Spot 2 µL of the sample solution onto the TLC plate. Place the plate in a developing chamber saturated with the mobile phase. Allow the solvent front to travel up the plate.

• Visualization: Remove the plate, dry it, and visualize the spots under UV light at 254 nm.

Part 3: Objective Comparison - HPLC vs. TLC

The choice between HPLC and TLC depends on the specific requirements of the analysis. While HPLC is the definitive method for quantitative purity determination in a regulated environment, TLC serves as a valuable screening tool.

Caption: Comparison of HPLC and TLC attributes for purity analysis.

Comparative Data Summary

Feature	Proposed HPLC Method	Alternative TLC Method	Justification
Quantitation	Fully Quantitative (Area %)	Semi-Quantitative (Visual Spot Size)	HPLC provides precise numerical data required for regulatory submissions.
Sensitivity (LOD)	High (<0.05%)	Low (~0.5-1%)	HPLC can detect and quantify impurities at levels mandated by ICH guidelines.[3]
Resolution	Excellent	Moderate to Low	HPLC can separate closely related impurities, providing a more accurate purity profile.
Throughput	Sequential	High (Parallel)	TLC is faster for screening many samples simultaneously.
Regulatory Compliance	Gold Standard	Not suitable for final release testing	HPLC data is required for batch release and regulatory filings.

Conclusion

For the definitive purity assessment of tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate, the developed reversed-phase HPLC method is unequivocally superior. Its high resolution, sensitivity, and quantitative accuracy ensure compliance with stringent pharmaceutical industry standards, such as the ICH Q3A guidelines. The method's trustworthiness is established through rigorous system suitability testing, making it a robust and reliable tool for quality control in drug development. While TLC offers a rapid and low-cost alternative for preliminary screening, it lacks the quantitative power and sensitivity required for the final purity determination of a pharmaceutical intermediate. Therefore, the validated HPLC method presented herein is the recommended approach for researchers, scientists, and drug development professionals.

References

• AMSbiopharma. (2025, October 7). Impurity guidelines in drug development under ICH Q3.
• Veeprho. (2025, June 25). Understanding ICH Guidelines for Pharmaceutical Impurities: A Comprehensive Guide.
• U.S. Pharmacopeia. (2023, November 1).
• U.S. Pharmacopeial Convention.
• Waters Corporation.
• European Medicines Agency. (2006, October 1). ICH Q3A (R2) Impurities in new drug substances - Scientific guideline.
• ECA Academy. ICH Q3A(R2) Impurities in New Drug Substances.
• DSDP Analytics.
• LCGC International. (2024, September 16). Are You Sure You Understand USP <621>?
• European Medicines Agency. (2006, October 25). ICH harmonised tripartite guideline - impurities in new drug substances q3a(r2).
• Sigma-Aldrich. tert-Butyl (3-bromo-2-chloropyridin-4-yl)
• PubChem. Tert-butyl n-(5-bromo-2-chloropyrimidin-4-yl)
• PubChem. tert-Butyl (3-((2-chloro-5-fluoropyrimidin-4-yl)amino)phenyl)
• SIELC Technologies. (2024, August 12). HPLC Method for Analysis of Pyridine on Primesep 100 Column.
• HELIX Chromatography. HPLC Methods for analysis of Pyridine.
• PubChem. Tert-butyl n-(5-bromo-3-chloropyridin-2-yl)
• Sigma-Aldrich. tert-Butyl (3-bromo-2-chloropyridin-4-yl)
• BLDpharm. 1335057-33-4|tert-Butyl (3-bromo-5-chloropyridin-4-yl)
• Pharmaffiliates. CAS No : 1269232-94-1 | Product Name : tert-Butyl (3-bromo-5-chloro-2-fluorophenyl)
• PubMed. (2026, January 12). Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics.
• BenchChem. (2025, December).
• Muszalska, I., Ładowska, H., & Sabiniarz, A. (2005). HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. Acta Poloniae Pharmaceutica – Drug Research, 62(1), 3-10.

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A Senior Application Scientist's Guide to the Cost-Effective Large-Scale Synthesis of tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate

For researchers, scientists, and professionals in drug development, the economic viability of a synthetic route is as crucial as its chemical efficiency. The halogenated and protected aminopyridine, tert-butyl (3-bromo-5-chloropyridin-4-yl)carbamate, is a key building block in the synthesis of numerous pharmaceutical compounds. This guide provides an in-depth analysis of its large-scale synthesis, focusing on cost-effectiveness and a critical comparison with viable alternatives. We will delve into the causality behind experimental choices, ensuring a robust and scalable process.

Strategic Importance of tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate

Substituted pyridines are a cornerstone of medicinal chemistry, with approximately 20% of the top 200 drugs featuring a pyridine core. The specific substitution pattern of tert-butyl (3-bromo-5-chloropyridin-4-yl)carbamate, with its ortho-bromo and meta-chloro substituents relative to the protected amine, offers a versatile platform for further functionalization. The bromo and chloro groups can be selectively manipulated in cross-coupling reactions, while the Boc-protected amine provides a stable yet readily deprotectable nitrogen source. This trifecta of functionalities makes it a valuable intermediate in the synthesis of complex drug candidates.

Deconstructing the Synthesis: A Two-Stage Approach

The most logical and industrially scalable approach to tert-butyl (3-bromo-5-chloropyridin-4-yl)carbamate is a two-stage process:

• Stage 1: Synthesis of the Key Intermediate: 3-Bromo-5-chloropyridin-4-amine.

• Stage 2: Boc Protection of the Aminopyridine.

The cost-effectiveness of the final product is intrinsically linked to the efficiency of both stages.

Stage 1: Cost-Effective Synthesis of 3-Bromo-5-chloropyridin-4-amine

The synthesis of this key aminopyridine intermediate is non-trivial and significantly impacts the overall cost. While multiple routes exist for substituted aminopyridines, a common industrial strategy involves the functionalization of a pre-existing pyridine ring. A plausible and cost-conscious pathway is outlined below.

Diagram 1: Plausible Synthetic Route to 3-Bromo-5-chloropyridin-4-amine.

An alternative and often more efficient method for the amination step in modern pharmaceutical manufacturing is the use of palladium-catalyzed cross-coupling reactions, such as the Buchwald-Hartwig amination.[1][2] This reaction allows for the direct coupling of an aryl halide with an amine.

Diagram 2: Alternative Buchwald-Hartwig Route to the Key Intermediate.

Expertise in Action: Why the Buchwald-Hartwig Approach is Often Preferred for Scale-up

While seemingly more complex due to the use of a catalyst system, the Buchwald-Hartwig amination offers several advantages for large-scale synthesis:

• Improved Selectivity: It often provides higher regioselectivity compared to classical methods, reducing the formation of impurities and simplifying purification.

• Milder Conditions: The reaction can typically be run under milder conditions than traditional nucleophilic aromatic substitution or Sandmeyer reactions, which can improve the stability of sensitive functional groups.

• Broader Substrate Scope: This methodology is highly versatile and can be applied to a wide range of substrates.[2]

However, the cost of the palladium catalyst and the specialized phosphine ligands can be a significant factor. Process optimization to minimize catalyst loading and ensure efficient catalyst recycling is crucial for cost-effectiveness.

Stage 2: Efficient Boc Protection of 3-Bromo-5-chloropyridin-4-amine

The protection of the amino group with a tert-butyloxycarbonyl (Boc) group is a critical step. The Boc group is widely used in organic synthesis due to its stability in a wide range of conditions and its facile removal under acidic conditions.[3]

Experimental Protocol: Optimized Boc Protection for Large-Scale Synthesis

This protocol is designed for high yield, ease of operation, and cost-effectiveness.

Materials:

• 3-Bromo-5-chloropyridin-4-amine

• Di-tert-butyl dicarbonate ((Boc)₂O)

• Sodium Bicarbonate (NaHCO₃)

• Tetrahydrofuran (THF)

• Water

• Brine

Procedure:

• To a stirred solution of 3-Bromo-5-chloropyridin-4-amine (1.0 equivalent) in a mixture of THF and water (e.g., 2:1 v/v), add sodium bicarbonate (2.0 equivalents).

• Slowly add a solution of di-tert-butyl dicarbonate (1.1 equivalents) in THF at room temperature. The use of a slight excess of (Boc)₂O ensures complete conversion of the starting material.

• Stir the reaction mixture at room temperature for 2-4 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, add water to dissolve the inorganic salts and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude product.

• The crude product can often be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) to afford tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate in high purity.

Causality Behind Experimental Choices:

• Solvent System (THF/Water): The biphasic system allows for the dissolution of both the organic substrate and the inorganic base, facilitating the reaction. Water-mediated catalyst-free conditions for N-Boc protection have been shown to be highly efficient and environmentally friendly.[3]

• Base (Sodium Bicarbonate): A mild and inexpensive inorganic base is sufficient to neutralize the acid generated during the reaction. Stronger bases like sodium hydroxide could lead to side reactions with the halogenated pyridine ring.

• Recrystallization: For large-scale synthesis, purification by recrystallization is highly preferred over column chromatography as it is more cost-effective, scalable, and generates less solvent waste.

Cost-Effectiveness Analysis: A Comparative Perspective

A direct comparison of different synthetic strategies requires a multi-faceted analysis of costs. The following table provides a semi-quantitative comparison of three potential routes to the final product.

Parameter	Route A: Classical Amination + Standard Boc Protection	Route B: Buchwald-Hartwig + Standard Boc Protection	Route C: Buchwald-Hartwig + Optimized Boc Protection
Raw Material Costs	Moderate (avoids expensive catalysts)	High (Pd catalyst and ligand costs)	High (Pd catalyst and ligand costs)
Process Complexity	High (multi-step, potentially harsh conditions)	Moderate (fewer steps for amination)	Moderate (fewer steps for amination)
Typical Overall Yield	Lower (multiple steps can lead to product loss)	Higher (more efficient amination)	Highest (optimized protection step)
Purification Costs	High (potential for more byproducts)	Moderate	Low (high purity from recrystallization)
Waste Generation	High (harsh reagents, potential for more byproducts)	Moderate (catalyst waste needs management)	Lower (greener protection step)
Overall Cost-Effectiveness	Moderate	Good	Excellent

Alternatives to Boc Protection: An Industrial Perspective

While the Boc group is a workhorse in organic synthesis, other amine protecting groups exist. A comparison with two other common protecting groups, Fmoc (9-fluorenylmethyloxycarbonyl) and Cbz (carboxybenzyl), is warranted.

Protecting Group	Reagent Cost	Cleavage Conditions	Scalability and Cost-Effectiveness
Boc	Moderate	Mild Acid (e.g., TFA, HCl)	Excellent: Reagents are readily available, and cleavage is straightforward.
Fmoc	High	Base (e.g., Piperidine)	Good: Often used in solid-phase peptide synthesis; the reagent is more expensive.
Cbz	Low	Hydrogenolysis (H₂, Pd/C)	Moderate: The need for a hydrogenation reactor can add to capital costs and safety considerations on a large scale.

For the synthesis of a small molecule intermediate like tert-butyl (3-bromo-5-chloropyridin-4-yl)carbamate, the Boc group generally offers the best balance of cost, stability, and ease of use for large-scale production.

Final Recommendations for Process Optimization

To further enhance the cost-effectiveness of the large-scale synthesis of tert-butyl (3-bromo-5-chloropyridin-4-yl)carbamate, the following areas should be the focus of process development:

• Catalyst Screening and Loading Optimization: For the Buchwald-Hartwig amination, a thorough screening of palladium precursors and phosphine ligands can identify a more active catalyst system, allowing for a reduction in catalyst loading and, therefore, cost.

• Solvent Selection and Recycling: Investigating alternative, greener solvents and implementing a solvent recycling program can significantly reduce both raw material costs and waste disposal expenses.

• Telescoping Reactions: If possible, combining the amination and Boc protection steps into a one-pot or "telescoped" process without isolation of the intermediate amine can lead to substantial savings in time, labor, and materials.

• Crystallization Optimization: A detailed study of the crystallization process can improve yield and purity, potentially eliminating the need for any further purification steps.

By adopting a scientifically rigorous and economically mindful approach, the large-scale synthesis of tert-butyl (3-bromo-5-chloropyridin-4-yl)carbamate can be a highly efficient and cost-effective process, enabling the affordable production of life-saving pharmaceuticals.

References

• Organic Chemistry Portal. Boc-Protected Amino Groups. [Link]

• Google Patents.

• ACS Publications. The Synthesis of Aminopyridines: A Method Employing Palladium-Catalyzed Carbon−Nitrogen Bond Formation. The Journal of Organic Chemistry. [Link]

• PMC - NIH. N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions. [Link]

• RSC Publishing. Facile synthesis of functionalized 4-aminopyridines. Chemical Communications. [Link]

• PubChem. 3-Bromo-5-chloropyridin-4-amine. [Link]

• ResearchGate. Factorizing Yields in Buchwald-Hartwig Amination. [Link]

• Wikipedia. Buchwald–Hartwig amination. [Link]

• ResearchGate. Recent Advances in the Protection of Amine Functionality: A Review. [Link]

• Google Patents. US20060116519A1 - Synthesis of 5-bromo-4-methyl-pyridin-3-ylmethyl)-ethyl-carbamic acid tert-butyl ester.

• PMC - NIH. Efficient Synthesis of 2-Aminopyridine Derivatives: Antibacterial Activity Assessment and Molecular Docking Studies. [Link]

• PMC - NIH. Synthesis of New N-Arylpyrimidin-2-amine Derivatives Using a Palladium Catalyst. [Link]

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The Strategic Utility of tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate: A Comparative Guide to Synthesizing Target Molecules and Analogs

In the landscape of modern synthetic chemistry, particularly within drug discovery and materials science, the efficiency and versatility of building blocks are paramount. The judicious selection of a starting material can significantly influence the synthetic route's feasibility, scalability, and, ultimately, its success. This guide provides an in-depth analysis of tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate, a strategically functionalized pyridine derivative, and evaluates its efficacy in the synthesis of specific target molecules versus a library of analogs.

The Molecular Architecture: A Gateway to Diverse Functionality

tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate is a bespoke building block designed for sequential, site-selective functionalization. Its core utility stems from the orthogonal reactivity of its key features: a bromine atom, a chlorine atom, and a tert-butoxycarbonyl (Boc)-protected amine on a pyridine scaffold. The Boc group serves as a robust protecting group for the amine, preventing its interference in subsequent reactions while allowing for its deprotection under acidic conditions to reveal a nucleophilic site.[1] The differential reactivity of the bromo and chloro substituents is the cornerstone of its application in iterative cross-coupling reactions.

The pyridine ring itself is a common motif in pharmaceuticals and agrochemicals due to its ability to engage in hydrogen bonding and its metabolic stability. The specific substitution pattern of this reagent offers a pre-defined framework for constructing complex, multi-substituted pyridine-containing molecules.

Strategic Synthesis of a Target Molecule: A Case Study in Kinase Inhibitors

Many contemporary kinase inhibitors feature a substituted pyridine core. Let us consider a hypothetical target molecule, a simplified analog of a Janus kinase (JAK) inhibitor, to illustrate the efficacy of tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate.

Target Molecule: A 3,5-disubstituted-4-aminopyridine derivative.

The synthetic strategy hinges on the differential reactivity of the C-Br and C-Cl bonds in palladium-catalyzed cross-coupling reactions. Generally, the C-Br bond is more reactive towards oxidative addition to a palladium(0) complex than the C-Cl bond. This allows for a selective reaction at the 3-position.[2][3]

Experimental Protocol 1: Synthesis of the Target Molecule

Step 1: Suzuki Coupling at the 3-Position

In a nitrogen-flushed flask, tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate (1.0 eq.), an arylboronic acid (1.1 eq.), a palladium catalyst such as Pd(PPh₃)₄ (0.05 eq.), and a base like K₂CO₃ (2.0 eq.) are dissolved in a mixture of toluene and water. The reaction is heated to 90°C and monitored by TLC or LC-MS. Upon completion, the product, tert-Butyl (3-aryl-5-chloropyridin-4-yl)carbamate, is isolated via extraction and column chromatography.

Step 2: Sonogashira Coupling at the 5-Position

The product from Step 1 (1.0 eq.) is then subjected to a Sonogashira coupling with a terminal alkyne (1.2 eq.). The reaction is catalyzed by a palladium source like PdCl₂(PPh₃)₂ (0.05 eq.) and a copper(I) co-catalyst such as CuI (0.1 eq.) in the presence of a base, typically an amine like triethylamine, which also serves as the solvent. The reaction is run at room temperature or with gentle heating. The resulting product is the fully substituted pyridine.

Step 3: Deprotection of the Amine

The Boc-protected intermediate is dissolved in a suitable solvent like dichloromethane (DCM) or 1,4-dioxane, and a strong acid such as trifluoroacetic acid (TFA) or hydrochloric acid (HCl) is added. The reaction is stirred at room temperature until the deprotection is complete, yielding the target 4-aminopyridine derivative.

Workflow for Target Molecule Synthesis

Caption: Sequential cross-coupling and deprotection for target molecule synthesis.

Efficacy in Analog Synthesis: Leveraging the Building Block's Versatility

The true power of tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate becomes evident when the goal is to generate a library of analogs for structure-activity relationship (SAR) studies. The same sequential cross-coupling strategy can be employed with a diverse set of coupling partners.

Experimental Protocol 2: Parallel Synthesis of Analogs

For the synthesis of an analog library, the reactions can be performed in parallel using a multi-well plate format.

Analog Set A: Variation at the 3-Position

In each well, tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate is reacted with a different boronic acid under the Suzuki coupling conditions described in Protocol 1, Step 1. This allows for the rapid generation of a series of intermediates with diverse aryl or heteroaryl groups at the 3-position.

Analog Set B: Variation at the 5-Position

Each intermediate from Analog Set A can then be further diversified by reacting it with a library of terminal alkynes via Sonogashira coupling (Protocol 1, Step 2). Alternatively, other cross-coupling reactions like Stille coupling (with organostannanes) or Heck coupling (with alkenes) could be employed at the 5-position, further expanding the chemical space.

The final deprotection step would then yield a matrix of analogs with variations at both the 3- and 5-positions.

Workflow for Analog Library Synthesis

Caption: Parallel synthesis workflow for generating a diverse analog library.

Comparative Analysis: Target Molecule vs. Analogs

The following table summarizes the key considerations when using tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate for the synthesis of a single target molecule versus a library of analogs.

Feature	Synthesis of a Single Target Molecule	Synthesis of an Analog Library
Goal	High yield and purity of a specific compound.	Diversity of structures and exploration of chemical space.
Optimization	Reaction conditions are highly optimized for specific substrates.	Robust, general conditions that tolerate a wide range of substrates are preferred.
Purification	Can involve multiple chromatographic steps to ensure high purity.	High-throughput purification techniques may be employed; purity requirements might be less stringent for initial screening.
Reagent Cost	Cost of specific, potentially complex coupling partners is a factor.	Cost-effective and readily available coupling partners are prioritized.
Time Investment	Focused on a linear, multi-step synthesis.	Amenable to parallel synthesis, potentially reducing overall timeline for SAR exploration.

Alternative Approaches and Analogs

While tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate offers a clear strategic advantage for sequential, site-selective functionalization, alternative building blocks could be considered for the synthesis of similar pyridine-based structures.

• 3,5-Dibromopyridine Derivatives: These would allow for sequential coupling, but the selectivity can be less pronounced than with a bromo/chloro combination, potentially leading to mixtures of products.

• Pyridine Synthesis from Acyclic Precursors: Methods like the ruthenium-catalyzed cycloisomerization of 3-azadienynes can build the pyridine ring from the ground up, offering high flexibility in substituent placement.[4][5] However, this often involves more synthetic steps to prepare the acyclic precursors.

• Nucleophilic Aromatic Substitution (SₙAr): In cases where the pyridine ring is highly electron-deficient, direct substitution of a halogen by a nucleophile can be an effective strategy. However, the substrate scope is more limited compared to cross-coupling reactions.

The choice of synthetic route and building block will ultimately depend on the specific target structures, the desired scale of the synthesis, and the available resources.

Conclusion

tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate is a highly effective and versatile building block for the synthesis of complex, multi-substituted pyridine derivatives. Its key strength lies in the differential reactivity of the two halogen atoms, which enables a controlled, sequential introduction of various substituents through well-established cross-coupling methodologies. This makes it an ideal starting material for both the efficient synthesis of a specific, high-value target molecule and the rapid generation of a diverse library of analogs for SAR studies in drug discovery and materials science. The strategic placement of the Boc-protected amine further enhances its utility, providing a latent nucleophilic site that can be revealed at a later stage of the synthesis.

References

• Movassaghi, M., & Hill, M. D. (2006). Synthesis of Substituted Pyridine Derivatives via the Ruthenium-Catalyzed Cycloisomerization of 3-Azadienynes. Journal of the American Chemical Society, 128(14), 4592–4593. Available at: [Link]

• Singh, R., & Nolan, S. P. (2023). Catalytic Advancements: Optimizing Pd-Based Cross-Coupling Reactions Through Flow Chemistry. Organic Process Research & Development. Available at: [Link]

• Movassaghi, M., & Hill, M. D. (2006). Synthesis of Substituted Pyridine Derivatives via the Ruthenium-Catalyzed Cycloisomerization of 3-azadienynes. PubMed. Available at: [Link]

• Vaddula, B. S., et al. (2022). Emerging Trends in Cross-Coupling: Twelve-Electron-Based L1Pd(0) Catalysts, Their Mechanism of Action, and Selected Applications. Chemical Reviews. Available at: [Link]

• Galdyszynska, B., et al. (2025). 4-Substituted Pyridine-3-Sulfonamides as Carbonic Anhydrase Inhibitors Modified by Click Tailing: Synthesis, Activity, and Docking Studies. MDPI. Available at: [Link]

• de la Cruz, J. N., & de Souza, R. O. M. A. (2014). Recent Progress in the Use of Pd-Catalyzed C-C Cross-Coupling Reactions in the Synthesis of Pharmaceutical Compounds. Journal of the Brazilian Chemical Society. Available at: [Link]

• PubChem. (n.d.). tert-Butyl n-(5-bromo-3-chloropyridin-2-yl)carbamate. Retrieved from [Link]

• CP Lab Safety. (n.d.). tert-Butyl N-(5-bromo-4-chloropyridin-2-yl)carbamate. Retrieved from [Link]

• Google Patents. (n.d.). Synthesis of 5-bromo-4-methyl-pyridin-3-ylmethyl)-ethyl-carbamic acid tert-butyl ester.

• ResearchGate. (n.d.). Chemoenzymatic Synthesis of tert‐Butyl ((3R, 6R)‐6‐methyl‐piperidin‐3‐yl)carbamate: A Key Intermediate in Orexin Receptor Antagonist and IRAK4 Inhibitor. Retrieved from [Link]

• Denmark, S. E., & Smith, R. C. (2009). Cross-Coupling Reactions of Aromatic and Heteroaromatic Silanolates with Aromatic and Heteroaromatic Halides. PMC. Available at: [Link]

• Patil, M., et al. (2021). Synthesis of substituted pyridine based sulphonamides as an antidiabetic agent. European Journal of Chemistry. Available at: [Link]

• PubChem. (n.d.). tert-Butyl (3-((2-chloro-5-fluoropyrimidin-4-yl)amino)phenyl)carbamate. Retrieved from [Link]

• Macmillan Group. (2018). Metallaphotoredox-Catalyzed Cross-Electrophile Csp 3−Csp 3 Coupling of Aliphatic Bromides. Princeton University. Available at: [Link]

• Janeš, D., et al. (2018). Carbamate Group as Structural Motif in Drugs: A Review of Carbamate Derivatives used as Therapeutic Agents. PMC. Available at: [Link]

• Sura, K., et al. (2021). Synthesis of Novel Acyl Derivatives of 3-(4,5,6,7-Tetrabromo-1H-benzimidazol-1-yl)propan-1-ols—Intracellular TBBi-Based CK2 Inhibitors with Proapoptotic Properties. PMC. Available at: [Link]

• National Institute of Standards and Technology. (n.d.). tert-Butyl carbamate. Retrieved from [Link]

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A Researcher's Guide to the Structural Elucidation of tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate and its Analogs: A Comparative and Methodological Handbook

For the dedicated researcher in medicinal chemistry and drug development, the precise three-dimensional architecture of a molecule is not merely an academic curiosity; it is the blueprint for function, interaction, and ultimately, therapeutic efficacy. The substituted pyridine core, particularly halogenated variants, is a cornerstone of many modern pharmaceuticals. Understanding the subtle interplay of substituents that governs crystal packing, intermolecular interactions, and conformational preferences is paramount.

This guide addresses a specific, yet representative, challenge: the structural elucidation of tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate. A survey of public crystallographic databases, including the Cambridge Crystallographic Data Centre (CCDC), reveals a conspicuous absence of a deposited crystal structure for this specific compound. This guide, therefore, is constructed not as a simple presentation of existing data, but as a comprehensive methodological and comparative framework. It is designed to empower researchers to obtain this critical data and to interpret it within the broader context of related, structurally characterized molecules. We will delve into the causality behind the necessary experimental procedures, from synthesis to data refinement, providing a self-validating workflow rooted in established scientific principles.

Part 1: The Foundational Step - Synthesis and High-Quality Crystal Growth

A successful X-ray diffraction experiment is predicated on the availability of a high-quality single crystal. This, in turn, necessitates a robust synthetic route and a meticulous crystallization process. The quality of the crystal is the rate-limiting step in many crystallographic studies[1].

Proposed Synthesis of tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate

Expert Insight: The choice of a Boc-protecting group (tert-butoxycarbonyl) is deliberate. It not only modifies the electronic properties and solubility of the parent amine but also provides a bulky, conformationally significant group whose orientation in the crystal lattice can reveal important steric interactions. Furthermore, the carbamate moiety introduces hydrogen bonding capabilities (N-H donor, C=O acceptor) that are critical in directing crystal packing.

Experimental Protocol: From Powder to Perfect Crystal

The following is a generalized yet robust protocol for the crystallization of small organic molecules like the target compound. The key is to achieve a state of limited supersaturation slowly, allowing for ordered crystal lattice formation[1].

• Purity is Paramount: Begin with material of the highest possible purity (>98%). Residual solvents or synthetic byproducts can act as impurities that inhibit crystallization or lead to poorly ordered crystals. Purification by flash column chromatography is often a necessary first step[2].

• Solvent Screening:

  • Dissolve a small amount (5-10 mg) of the purified compound in a minimal volume of various solvents at room temperature or with gentle heating. Good candidate solvents are those in which the compound has moderate solubility.

  • A common starting set includes: methanol, ethanol, isopropanol, acetonitrile, ethyl acetate, dichloromethane, and toluene.

  • Observe the solutions. A solvent in which the compound is sparingly soluble at room temperature but readily soluble upon heating is an excellent candidate for cooling-based crystallization.

• Crystallization Techniques:

  • Slow Evaporation:

    • Dissolve the compound in a solvent in which it is relatively soluble (e.g., dichloromethane or ethyl acetate).

    • Place the solution in a small vial, cover it with parafilm, and pierce the parafilm with a needle a few times.

    • Allow the solvent to evaporate slowly over several days in a vibration-free environment.

  • Vapor Diffusion (Liquid-Liquid):

    • Dissolve the compound in a small amount of a volatile "good" solvent (e.g., dichloromethane).

    • Place this vial inside a larger, sealed jar containing a larger volume of a "poor" solvent in which the compound is insoluble (e.g., hexanes or pentane).

    • The vapor of the poor solvent will slowly diffuse into the good solvent, reducing the compound's solubility and promoting crystallization.

  • Slow Cooling:

    • Prepare a saturated solution of the compound in a suitable solvent (e.g., acetonitrile or ethanol) at an elevated temperature.

    • Allow the solution to cool to room temperature slowly. For even slower cooling, the vessel can be placed in an insulated container (e.g., a Dewar flask).

Part 2: The Workflow of Structural Determination by X-ray Diffraction

Once a suitable single crystal (typically 0.1-0.3 mm in each dimension) is obtained, the process of X-ray diffraction analysis can begin. The following workflow is representative of modern crystallographic practice[2][3].

Caption: Workflow for single-crystal X-ray diffraction analysis.

Detailed Protocol for X-ray Diffraction Analysis

• Crystal Mounting: A suitable single crystal is selected under a microscope and mounted on a goniometer head.

• Data Collection: The crystal is placed in a stream of cold nitrogen (typically 100-120 K) to minimize thermal motion. It is then exposed to a monochromatic X-ray beam (e.g., Mo-Kα radiation, λ = 0.71073 Å)[3]. The diffraction data are collected on a detector as the crystal is rotated.

• Data Processing: Software such as CrysAlis PRO is used to integrate the raw diffraction spots and scale the data[2]. This process yields a file containing the Miller indices (h,k,l) for each reflection and its intensity.

• Structure Solution: The "phase problem" is solved using direct methods or intrinsic phasing with software like ShelXT[3]. This provides an initial electron density map and a preliminary model of the molecular structure.

• Structure Refinement: The initial model is refined against the experimental data using least-squares minimization (e.g., with ShelXL within the Olex2 environment)[3]. Atomic positions, displacement parameters, and other variables are adjusted to improve the agreement between the calculated and observed structure factors. Hydrogen atoms are typically placed in calculated positions and refined using a riding model[2][4].

• Validation: The final structure is validated using tools like checkCIF to ensure it is chemically and crystallographically sound. The data is then prepared for deposition in a public database (e.g., CCDC).

Part 3: A Comparative Guide to Structural Features

In the absence of experimental data for the title compound, we can make robust predictions by comparing it with structurally related, halogenated pyridine derivatives. A study on fluorinated pyridines provides an excellent basis for comparison, highlighting how halogen substitution patterns dictate crystal packing motifs[5].

Parameter	tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate (Predicted)	3,5-Difluoropyridine[5]	2,3,5,6-Tetrafluoropyridine[5]
Crystal System	Monoclinic or Orthorhombic	Monoclinic	Monoclinic
Space Group	P2₁/c or P-1 (common for centrosymmetric packing)	P2₁/n	P2₁/n
Key Intermolecular Interactions	N-H···O=C hydrogen bonds, Halogen bonds (Br···O, Cl···N), π-π stacking	C-H···F hydrogen bonds, π-π stacking (herringbone)	C-H···F hydrogen bonds, π-π stacking (herringbone)
Expected C-Br Bond Length	~1.89 Å	N/A	N/A
Expected C-Cl Bond Length	~1.73 Å	N/A	N/A
Pyridine Ring Geometry	Likely planar, with minor distortions due to bulky substituents.	Planar	Planar
Carbamate Conformation	The N-H and C=O bonds are likely to be anti-periplanar to facilitate intermolecular hydrogen bonding.	N/A	N/A

Expert Discussion and Predicted Structural Insights

• Hydrogen Bonding: The primary and most predictable interaction will be the hydrogen bond between the carbamate N-H group of one molecule and the carbonyl oxygen (C=O) of an adjacent molecule. This is a strong interaction that will likely form chains or dimers, serving as the primary organizing motif in the crystal lattice.

• Halogen Bonding: The presence of both bromine and chlorine atoms provides the potential for halogen bonding—a non-covalent interaction where the electropositive region on the halogen (the σ-hole) interacts with a nucleophile. We can predict two significant halogen bonds:

  • Br···O: The bromine at the 3-position could interact with the carbonyl oxygen of a neighboring molecule.

  • Cl···N: The chlorine at the 5-position could interact with the pyridine nitrogen of another molecule. These interactions, if present, would play a crucial role in assembling the 3D supramolecular architecture.

• Crystal Packing: The bulky tert-butyl group will significantly influence crystal packing. Unlike the flat, aromatic fluorinated pyridines which often exhibit herringbone or parallel stacking arrangements[5], the title compound will likely adopt a more complex packing scheme to accommodate the steric demands of the Boc group. This may prevent close π-π stacking of the pyridine rings.

Caption: Predicted intermolecular interactions for the title compound.

Conclusion and Path Forward

While the crystal structure of tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate remains to be determined, this guide provides a comprehensive roadmap for its elucidation and interpretation. By following the detailed protocols for synthesis, crystallization, and X-ray diffraction, researchers can generate the necessary data. The true scientific value is then unlocked through comparative analysis, placing the new structure within the context of known halogenated pyridines to understand the subtle yet powerful forces that govern its solid-state architecture. The resulting Crystallographic Information File (CIF) would be a valuable contribution to the scientific community, providing a new data point for computational models and guiding the rational design of future drug candidates.

References

• Crystal Structures of Fluorinated Pyridines from Geometrical and Energetic Perspectives.American Chemical Society.
• Synthesis of Multi-Substituted Pyridines from Ylidenemalononitriles and their Emission Properties.
• New Co-Crystals/Salts of Gallic Acid and Substituted Pyridines: An Effect of Ortho-Substituents on the Formation of an Acid–Pyridine Heterosynthon.MDPI.
• X-Ray Crystallographic Studies in A Series of Substituted (Fluorinated) 2-(2-Pyridyl)Quinolines.

• Pyridine - Wikipedia. Wikipedia.[Link]

• X-Ray Crystallography of Chemical Compounds. National Center for Biotechnology Information.[Link]

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Safety & Regulatory Compliance

Navigating the Safe Handling of tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate: A Guide for Laboratory Professionals

For researchers at the forefront of pharmaceutical and chemical innovation, the synthesis and manipulation of novel chemical entities are daily routines. Among these, halogenated pyridines such as tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate represent a class of compounds with significant potential in drug discovery. However, their handling necessitates a rigorous and informed approach to safety. This guide provides essential, actionable intelligence on the requisite personal protective equipment (PPE), operational protocols, and disposal measures to ensure the well-being of laboratory personnel.

Hazard Identification and Risk Assessment: Understanding the Compound

Based on this information, the primary hazards associated with this class of compounds include:

• Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]

• Skin Corrosion/Irritation (Category 2): Causes skin irritation.[1][2]

• Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.[1][2]

• Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: May cause respiratory irritation.[1]

These classifications underscore the necessity of a multi-faceted PPE strategy to prevent exposure through ingestion, dermal contact, and inhalation.

Personal Protective Equipment (PPE): Your First Line of Defense

The Occupational Safety and Health Administration (OSHA) mandates the use of PPE to minimize exposure to hazardous chemicals.[3] For tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate, a comprehensive PPE ensemble is required.

Eye and Face Protection: Shielding Against Splashes and Aerosols

Given the risk of serious eye irritation, appropriate eye and face protection is non-negotiable.

• Recommendation: Chemical splash goggles are the minimum requirement. For procedures with a higher risk of splashing, such as transfers of solutions or reactions under pressure, a full-face shield used in conjunction with safety goggles is strongly advised. Standard safety glasses do not provide adequate protection against chemical splashes.

Hand Protection: Selecting the Right Gloves

Choosing the correct gloves is critical to prevent skin contact and potential absorption. The selection should be based on the chemical resistance of the glove material to halogenated aromatic compounds.

• Recommendation: Nitrile or neoprene gloves are recommended for handling pyridine and its derivatives.[4] Butyl rubber gloves also offer good protection against a wide variety of chemicals but may not perform as well with aromatic hydrocarbons and halogenated solvents.[4] It is crucial to inspect gloves for any signs of degradation or punctures before each use.[1] Contaminated gloves should be removed using the proper technique to avoid skin contact and disposed of as hazardous waste.[1]

Body Protection: A Barrier Against Contamination

A laboratory coat is standard practice, but for handling more significant quantities or during procedures with a high risk of splashing, more robust protection is necessary.

• Recommendation: A standard laboratory coat should be worn at all times. For larger scale operations, a chemically resistant apron or a full chemical suit may be warranted. Ensure that lab coats are buttoned and the sleeves cover the wrists.

Respiratory Protection: Preventing Inhalation of Dust and Vapors

Since this compound is a solid that can form dust and may cause respiratory irritation, appropriate respiratory protection is essential, particularly when handling the powder outside of a contained system.

• Recommendation: All weighing and handling of the solid compound should be conducted within a certified chemical fume hood to minimize the generation of airborne dust.[1] If a fume hood is not available or if there is a risk of generating significant dust, a NIOSH-approved respirator with a particulate filter (e.g., N95, P95, or P100) should be used.

Table 1: Summary of PPE Recommendations

Activity	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing/Handling Solid	Chemical splash goggles and face shield	Nitrile or neoprene gloves	Laboratory coat	Chemical fume hood or NIOSH-approved particulate respirator
Preparing Solutions	Chemical splash goggles and face shield	Nitrile or neoprene gloves	Laboratory coat and chemically resistant apron	Chemical fume hood
Running Reactions/Work-up	Chemical splash goggles and face shield	Nitrile or neoprene gloves	Laboratory coat and chemically resistant apron	Chemical fume hood
Handling Waste	Chemical splash goggles and face shield	Nitrile or neoprene gloves	Laboratory coat	Well-ventilated area

Operational Plan: Safe Handling Procedures

Adherence to established laboratory protocols is fundamental for safety. The following step-by-step guidance outlines the safe handling of tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate.

Preparation and Engineering Controls

• Designate a Work Area: All work with this compound should be performed in a designated area within a certified chemical fume hood.

• Ensure Proper Ventilation: Verify that the fume hood is functioning correctly before starting any work. The sash should be kept at the lowest possible height that still allows for comfortable and safe manipulation.

• Assemble all Materials: Before starting, gather all necessary equipment, including glassware, solvents, and waste containers, and place them within the fume hood to minimize traffic in and out of the containment area.

Step-by-Step Handling Protocol

• Donning PPE: Put on all required PPE as outlined in Table 1 before entering the designated work area.

• Weighing the Compound: Carefully weigh the solid compound on a tared weigh boat inside the fume hood. Avoid creating dust by handling the material gently.

• Dissolving the Compound: Add the solvent to the solid in a controlled manner to prevent splashing. If the dissolution is exothermic, add the solvent slowly and with cooling if necessary.

• Performing the Reaction: Conduct all reactions within the fume hood. Ensure that the reaction vessel is securely clamped and that any potential for pressure buildup is appropriately managed.

• Work-up and Purification: All extraction, filtration, and chromatography steps should be carried out within the fume hood.

• Doffing PPE: After completing the work, remove PPE in a designated area, being careful to avoid self-contamination. Gloves should be removed last. Wash hands thoroughly with soap and water after removing gloves.

Diagram 1: PPE Selection Workflow

Caption: Workflow for selecting appropriate PPE.

Disposal Plan: Managing Halogenated Waste

Proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility. As a halogenated organic compound, tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate and any materials contaminated with it must be disposed of as hazardous waste.

Waste Segregation and Collection

• Designated Waste Containers: Use clearly labeled, leak-proof containers for the collection of halogenated organic waste. Never mix chlorinated and non-chlorinated solvent waste.[5]

• Solid Waste: Contaminated solid waste, such as gloves, weigh boats, and paper towels, should be collected in a designated, lined container for solid hazardous waste.

• Liquid Waste: Unused solutions and reaction mixtures should be collected in a designated container for halogenated liquid waste.

• Empty Containers: Empty containers that held the compound should be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous waste.[6] After triple-rinsing, the container can often be disposed of as non-hazardous waste, but local regulations should always be consulted.

Disposal Procedures

• All hazardous waste must be disposed of through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[6]

• Do not dispose of this compound or its solutions down the sink.[1][7] Halogenated compounds can be persistent in the environment and may interfere with wastewater treatment processes.

By adhering to these guidelines, researchers can confidently and safely work with tert-Butyl (3-bromo-5-chloropyridin-4-yl)carbamate, fostering a secure laboratory environment that enables scientific advancement without compromising personal or environmental health.

References

• Aaron Chemicals LLC. (2024, November 1). Safety Data Sheet: tert-Butyl (4-bromo-6-chloropyridin-3-yl)

• Vanderbilt University Medical Center. Laboratory Guide for Managing Chemical Waste. Retrieved from [Link]

• University of Essex. (2022, March 15). Laboratory Waste Disposal Handbook. Retrieved from [Link]

• University of Essex. (2022, March 15). Laboratory Waste Disposal Handbook. Retrieved from [Link]

• Environmental Health and Safety, University of California, Berkeley. OSHA Glove Selection Chart. Retrieved from [Link]

• University of California, San Diego. GLOVE SELECTION CHART. Retrieved from [Link]

• National Institutes of Health. Safe Disposal of Infectious Laboratory Waste. Retrieved from [Link]

• Centers for Disease Control and Prevention. NIOSH Recommendations for Chemical Protective Clothing A-Z. Retrieved from [Link]

• 3M. Safety Data Sheet IDENTIFICATION OF THE SUBSTANCE/PREPARATION AND OF THE COMPANY/UNDERTAKING TRANSPORTATION INFORMATION. Retrieved from [Link]

• National Science Teaching Association. (2024, August 16). Laboratory Waste Disposal Safety Protocols. Retrieved from [Link]

• National Science Teaching Association. (2024, August 16). Laboratory Waste Disposal Safety Protocols. Retrieved from [Link]

• Amazon AWS. SAFETY DATA SHEET BROMICIDE® GRANULES (US). Retrieved from [Link]

• Lab Manager. (2024, December 31). Proper Drain Disposal of Chemicals: Guidelines and Best Practices. Retrieved from [Link]

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